Technical Documentation Center

9-Acetyldodecahydro-1H-carbazole Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 9-Acetyldodecahydro-1H-carbazole
  • CAS: 84697-10-9

Core Science & Biosynthesis

Foundational

Comparative Structural & Conformational Analysis: 9-Acetylcarbazole vs. 9-Acetyl-dodecahydrocarbazole

Executive Summary This technical guide provides a rigorous structural comparison between 9-acetylcarbazole (an aromatic, planar heterocyclic amide) and 9-acetyl-dodecahydrocarbazole (its fully saturated, non-planar analo...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This technical guide provides a rigorous structural comparison between 9-acetylcarbazole (an aromatic, planar heterocyclic amide) and 9-acetyl-dodecahydrocarbazole (its fully saturated, non-planar analog). While the former serves as a standard for stable aromatic amides in optoelectronics and medicinal chemistry, the latter represents a critical structural motif in Liquid Organic Hydrogen Carrier (LOHC) systems and stereochemically complex alicyclics.

This analysis dissects the transition from


 hybridized aromaticity to 

aliphatic stereoisomerism, detailing the impact on molecular geometry, electronic delocalization, and synthetic accessibility.

Structural Determinism: Aromaticity vs. Saturation

The fundamental difference between these two entities lies in the preservation versus the destruction of the aromatic sextet, which dictates their 3D conformation and reactivity profiles.

9-Acetylcarbazole: The Planar Anchor

Formula:


Topology:  Planar Tricyclic System

In 9-acetylcarbazole, the nitrogen atom is part of a pyrrole ring fused between two benzene rings. The nitrogen lone pair is heavily delocalized into the aromatic system, establishing a planar configuration. Upon acetylation, the nitrogen lone pair participates in a competitive resonance between the aromatic rings and the carbonyl group.

  • Geometry: The tricyclic carbazole skeleton is essentially flat.[1] The acetyl group lies coplanar (or nearly coplanar) to the ring system to maximize orbital overlap, though steric repulsion between the methyl group and the C1/C8 protons can induce a slight twist (dihedral angle deviation < 10°).

  • Electronic State: The N-C(carbonyl) bond exhibits significant double-bond character (amide resonance), restricting rotation. The N-C(ring) bonds are short (

    
    ), indicative of 
    
    
    
    hybridization.
9-Acetyl-dodecahydrocarbazole: The Buckled Framework

Formula:


Topology:  Fused Alicyclic (Distorted Cis/Trans Isomers)

"Dodecahydro" implies the addition of 12 hydrogen atoms, saturating all double bonds. The molecule transforms from a rigid board into a flexible, three-dimensional structure consisting of a central pyrrolidine ring fused to two cyclohexane rings.

  • Stereoisomerism: The critical structural feature is the stereochemistry at the bridgehead carbons (positions 4a, 4b, 8a, 8b).

    • Cis-syn-cis: The most common kinetic product of catalytic hydrogenation. The molecule adopts a "bowl" or "butterfly" shape.

    • Trans-anti-trans: Thermodynamically favored in some conditions but harder to access synthetically.

  • Conformation: The outer cyclohexane rings adopt chair or twist-boat conformations. The central nitrogen, while still acylated (amide), is now bonded to

    
     carbons. The acetyl group forces the nitrogen into a planar local geometry (amide), but the overall skeleton is highly buckled to relieve torsional strain and 1,3-diaxial interactions.
    

Comparative Physicochemical Data

The following dataset highlights the divergence in properties resulting from saturation.

Feature9-Acetylcarbazole9-Acetyl-dodecahydrocarbazole
Molecular Weight 209.25 g/mol 221.34 g/mol
Hybridization (Ring C)

(Planar)

(Tetrahedral)
Aromaticity Yes (14

-electrons in rings)
No (Fully Saturated)
Conformation Rigid, PlanarFlexible, Multi-conformer (Chair/Boat)

NMR (Ring)
7.0 – 8.2 ppm (Deshielded)1.0 – 2.5 ppm (Shielded/Aliphatic)
Solubility High in polar aprotic (DMSO, DMF)High in non-polar (Hexane, Cyclohexane)
Primary Reactivity Electrophilic Aromatic SubstitutionElimination, Oxidation, Steric Control

Experimental Protocols

Protocol A: Synthesis of 9-Acetylcarbazole (Acetylation)

Objective: Selective N-acetylation of the aromatic carbazole. Mechanism: Nucleophilic acyl substitution.

  • Reagents: Carbazole (1.0 eq), Acetic Anhydride (1.2 eq), catalytic

    
     or 
    
    
    
    .
  • Procedure:

    • Dissolve carbazole in glacial acetic acid or dichloromethane.

    • Add acetic anhydride dropwise under inert atmosphere (

      
      ).
      
    • Reflux at 80°C for 2 hours.

    • Validation: Monitor TLC (Hexane:EtOAc 4:1). The starting material (fluorescent blue spot) will disappear, replaced by a lower Rf spot.

  • Purification: Pour into ice water. Filter the precipitate.[2] Recrystallize from Ethanol.

  • Expected Yield: >90%.

Protocol B: Synthesis of 9-Acetyl-dodecahydrocarbazole (Stepwise)

Objective: Full saturation followed by acetylation. Direct hydrogenation of 9-acetylcarbazole is risky as the carbonyl may reduce or the amide bond may cleave.

Step 1: Catalytic Hydrogenation (LOHC Methodology)

  • Reagents: Carbazole, Ruthenium on Alumina (

    
    ) or 
    
    
    
    .
  • Conditions: High Pressure Reactor (Autoclave). 70–100 bar

    
    , 150°C, 12 hours.
    
  • Mechanism: Heterogeneous catalysis. The aromatic rings adsorb flat onto the metal surface, facilitating syn-addition of hydrogen. This predominantly yields the cis-syn-cis isomer of dodecahydrocarbazole (perhydrocarbazole).

  • Validation:

    
     NMR shows loss of all signals > 7 ppm.
    

Step 2: N-Acetylation of Dodecahydrocarbazole

  • Reagents: Dodecahydrocarbazole (from Step 1), Acetyl Chloride (1.1 eq), Triethylamine (

    
    , 1.2 eq), DCM (Solvent).
    
  • Procedure:

    • Dissolve dodecahydrocarbazole in dry DCM at 0°C.

    • Add

      
       followed by slow addition of Acetyl Chloride.
      
    • Stir at room temperature for 4 hours.

  • Workup: Wash with dilute HCl (to remove amine salts), then

    
    , then Brine. Dry over 
    
    
    
    .[2]
  • Stereochemical Integrity: The acetylation generally retains the stereochemistry of the ring fusion established in Step 1.

Structural Logic & Pathway Visualization[3]

The following diagram illustrates the structural divergence and synthetic pathways connecting these entities.

CarbazoleStructure cluster_stereo Stereochemical Consequence node_carb Carbazole (Aromatic, Planar) node_9ac 9-Acetylcarbazole (Planar Amide) node_carb->node_9ac Acetylation (Ac2O, Reflux) node_dodeca Dodecahydrocarbazole (Perhydrocarbazole) (Isomeric Mixture) node_carb->node_dodeca Hydrogenation (H2, Ru/Al2O3, 150°C) node_9ac_dodeca 9-Acetyl-dodecahydrocarbazole (Buckled/Chair Conformation) node_9ac->node_9ac_dodeca Direct Hydrogenation (Risk of C=O reduction) node_dodeca->node_9ac_dodeca Acetylation (AcCl, Et3N) node_stereo Dodecahydro- isomers: 1. Cis-syn-cis (Kinetic) 2. Cis-anti-cis 3. Trans-anti-trans node_dodeca->node_stereo

Caption: Synthetic pathways illustrating the divergence between aromatic functionalization and saturation-functionalization workflows.

Critical Analysis of Stereochemistry

For researchers working with 9-acetyl-dodecahydrocarbazole , the stereochemistry is the primary variable affecting biological activity or material properties (e.g., hydrogen storage density).

  • The "Butterfly" Conformation: In the cis-syn-cis isomer, the two outer cyclohexane rings are fused to the central pyrrolidine ring on the same face. This creates a cavity. The N-acetyl group will orient to minimize

    
     strain with the axial protons of the cyclohexane rings.
    
  • NMR Diagnostics:

    • 9-Acetylcarbazole: Shows distinct doublets and triplets in the 7.0–8.2 ppm range. The acetyl methyl group appears as a singlet around 2.8 ppm (deshielded by ring current).

    • 9-Acetyl-dodecahydrocarbazole: The aromatic region is empty. The acetyl methyl shifts upfield (approx 2.0–2.2 ppm). The ring protons appear as complex multiplets between 1.0 and 3.5 ppm. The bridgehead protons (H-4a, H-8a) are diagnostic; their coupling constants (

      
       values) reveal the cis/trans fusion geometry (Axial-Axial vs Axial-Equatorial couplings).
      

References

  • Hydrogenation Kinetics of Carbazoles: Eblagon, K. M., et al. "Kinetics of Hydrogen Uptake and Release from Heteroaromatic Compounds for Hydrogen Storage." American Chemical Society, 2009. Link

  • LOHC Catalysis & Intermediates: Yang, M., et al. "Hydrogenation of N-propylcarbazole over supported ruthenium as a new prototype of liquid organic hydrogen carriers."[3] RSC Advances, 2013. Link

  • Carbazole Crystallography: BenchChem. "A Comparative Guide to the Crystal Structure of 9-Aryl-Carbazoles." BenchChem Technical Library, 2025. Link

  • Perhydrocarbazole Stereochemistry: Soto-Mondragón, R., et al. "Synthesis and Conformational Analysis of Parent Perhydroazulenes (Analogous Fused Systems)." Journal of Organic Chemistry, 2020.[4] Link

  • General Properties of 9-Acetylcarbazole: PubChem. "9-Acetyl-9H-carbazole Compound Summary." National Library of Medicine. Link

Sources

Exploratory

N-acetylperhydrocarbazole molecular weight and formula

This guide is structured as a high-level technical whitepaper designed for drug development professionals and energy researchers. It prioritizes mechanistic understanding, reproducible protocols, and data integrity.

Author: BenchChem Technical Support Team. Date: March 2026

This guide is structured as a high-level technical whitepaper designed for drug development professionals and energy researchers. It prioritizes mechanistic understanding, reproducible protocols, and data integrity.

Molecular Identity, Synthesis Protocols, and Application in Hydrogen Storage

Executive Summary & Physicochemical Identity

N-Acetylperhydrocarbazole (also referred to as 9-acetyldodecahydrocarbazole) is the fully saturated, acetylated derivative of carbazole. While its parent compound, N-ethylcarbazole, is a dominant standard in Liquid Organic Hydrogen Carrier (LOHC) technology, the N-acetyl variant represents a critical structural probe for tuning dehydrogenation enthalpies and melting point depressions in hydrogen storage matrices.

In pharmaceutical contexts, it serves as a lipophilic, stereochemically complex scaffold for tricyclic pharmacophores.

Molecular Specifications
PropertyValuePrecision Note
IUPAC Name 1-(dodecahydro-9H-carbazol-9-yl)ethan-1-oneStandard nomenclature
Molecular Formula C₁₄H₂₃NO Derived from Perhydrocarbazole (C₁₂H₂₁N)
Molecular Weight 221.34 g/mol Monoisotopic Mass: 221.178
Parent CAS 574-39-0 (N-acetylcarbazole)Note: Specific CAS for perhydro- variant is non-standard; typically synthesized in situ.
Physical State Viscous Liquid / Low-Melting SolidHighly dependent on stereoisomer ratio (cis/trans)
Solubility DCM, THF, ToluenePoor water solubility due to lipophilic tricyclic core
Stereochemical Complexity

Unlike the planar aromatic carbazole, the perhydro- derivative exhibits significant stereoisomerism. The bridgehead carbons (positions 4a and 8a) allow for cis-cis , cis-trans , and trans-trans configurations.

  • Implication: The "N-acetyl" group adds a rotameric constraint. In LOHC applications, a mixture of stereoisomers is preferred to suppress crystallization (lowering the melting point), whereas drug development requires isolation of specific enantiomers to ensure consistent receptor binding.

Synthetic Pathway & Protocol

The most reliable route to high-purity N-acetylperhydrocarbazole is the post-hydrogenation acetylation of dodecahydrocarbazole. Direct hydrogenation of N-acetylcarbazole is risky due to the potential hydrogenolysis of the amide bond under the forcing conditions required to saturate the aromatic rings.

Visualization: Synthesis Workflow

SynthesisPath Figure 1: Stepwise Synthesis from Aromatic Precursor to N-Acetyl Derivative Carbazole Carbazole (C12H9N) Perhydro Perhydrocarbazole (C12H21N) (Mixture of Isomers) Carbazole->Perhydro  Exothermic Hydrogenation  (150°C) H2 H2 (100 bar) Ru/Al2O3 Catalyst H2->Perhydro Product N-Acetylperhydrocarbazole (C14H23NO) Perhydro->Product  Nucleophilic Acyl Substitution  (DCM, 0°C -> RT) Ac2O Acetic Anhydride (Ac2O) + Et3N Ac2O->Product

Figure 1: The two-stage synthesis avoids amide reduction by saturating the ring prior to acetylation.

Detailed Experimental Protocol

Objective: Synthesis of 9-acetyldodecahydrocarbazole from dodecahydrocarbazole.

Reagents:

  • Dodecahydrocarbazole (10 mmol, 1.79 g) - Note: Ensure this is a liquid mixture of isomers.

  • Acetic Anhydride (12 mmol, 1.22 g) - Excess to drive completion.

  • Triethylamine (Et₃N) (15 mmol) - Acid scavenger.

  • Dichloromethane (DCM) (anhydrous, 50 mL).

  • DMAP (4-Dimethylaminopyridine) (0.1 mmol) - Catalyst.

Methodology:

  • Preparation: Flame-dry a 100 mL round-bottom flask (RBF) and purge with Nitrogen (

    
    ). Add Dodecahydrocarbazole and anhydrous DCM. Stir until fully dissolved.
    
  • Base Addition: Add Triethylamine and DMAP. Cool the solution to 0°C using an ice bath to control the exotherm.

  • Acetylation: Add Acetic Anhydride dropwise over 10 minutes. The reaction is highly favorable; rapid addition may cause boiling.

  • Reaction: Remove ice bath and allow to warm to Room Temperature (RT). Stir for 4 hours.

    • Self-Validation Step: Monitor via TLC (Solvent: Hexane/Ethyl Acetate 8:2). The starting secondary amine spot (ninhydrin active) must disappear.

  • Quench & Workup: Quench with saturated

    
     solution (20 mL) to neutralize excess acetic acid. Extract with DCM (3 x 20 mL).
    
  • Purification: Wash combined organics with Brine, dry over

    
    , and concentrate in vacuo.
    
  • Result: A viscous, pale yellow oil or waxy solid (Yield >95%).

Structural Characterization

To validate the synthesis, you must confirm the presence of the acetyl group and the integrity of the saturated ring system.

TechniqueDiagnostic SignalInterpretation
¹H NMR (CDCl₃)δ 2.05 - 2.15 ppm (s, 3H) Singlet corresponding to the methyl group of the N-acetyl moiety.
¹H NMR (Ring)δ 3.50 - 4.20 ppm (m, 2H) Bridgehead protons (H-8a, H-9a). Broadening indicates restricted rotation due to amide resonance.
¹³C NMR δ ~170 ppm Carbonyl carbon (C=O). Confirms acetylation.
IR Spectroscopy 1640 - 1660 cm⁻¹ Strong Amide I band (C=O stretch). Absence of N-H stretch (~3300 cm⁻¹).
HRMS (ESI) m/z 222.185 [M+H]⁺ peak matching C₁₄H₂₄NO⁺.

Application Context: LOHC Systems

In the field of Liquid Organic Hydrogen Carriers, N-acetylperhydrocarbazole serves as a comparative benchmark against the industry-standard N-ethylperhydrocarbazole (H12-NEC).

Thermodynamic Logic

The substitution of the ethyl group (electron-donating) with an acetyl group (electron-withdrawing) alters the electron density on the nitrogen atom.

  • Dehydrogenation Enthalpy: The N-acetyl group destabilizes the N-H bond formation in the dehydrogenated state (if cleavage occurred), but in the LOHC cycle (C-H activation), the inductive withdrawal reduces the electron density of the ring system. This typically increases the temperature required for dehydrogenation compared to the N-ethyl variant.

  • Melting Point Engineering: The amide functionality introduces dipole-dipole interactions that are absent in the alkyl-variants. This generally raises the viscosity and melting point, which is a disadvantage for LOHC pumping systems but advantageous for solid-state stability studies.

LOHC Cycle Visualization

LOHCCycle Lean Lean Carrier (N-Acetylcarbazole) C14H11NO Rich Rich Carrier (N-Acetylperhydrocarbazole) C14H23NO Lean->Rich Hydrogenation (Exothermic, 150°C, Ru Cat) Rich->Lean Dehydrogenation (Endothermic, >200°C, Pd Cat) H2_In + 6 H2 (Storage) H2_Out - 6 H2 (Release)

Figure 2: The reversible hydrogen storage cycle. N-acetyl variants require higher dehydrogenation temperatures than N-ethyl variants.

References

  • NIST Chemistry WebBook. N-Acetylcarbazole Thermochemical Data. National Institute of Standards and Technology. [Link]

  • Eblagon, K. M., et al. (2010). Study of Catalytic Sites on Ruthenium For Hydrogenation of N-ethylcarbazole: Implications of Hydrogen Storage.[1] ResearchGate.[2][3] [Link]

  • PubChem Compound Summary. N-Ethylcarbazole (LOHC Standard). National Center for Biotechnology Information. [Link]

  • Wang, Y., et al. (2022). Alloying effect of Ni-Mo catalyst in hydrogenation of N-ethylcarbazole for hydrogen storage. Frontiers in Energy Research. [Link]

Sources

Foundational

Technical Guide: Solubility Profiling and Thermodynamic Analysis of 9-Acetyldodecahydro-1H-carbazole

The following technical guide is structured as a high-level whitepaper designed for researchers and process engineers. It addresses the physicochemical characterization of 9-Acetyldodecahydro-1H-carbazole , a compound of...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide is structured as a high-level whitepaper designed for researchers and process engineers. It addresses the physicochemical characterization of 9-Acetyldodecahydro-1H-carbazole , a compound of significant interest in the fields of hydrogen storage (as a derivative of Liquid Organic Hydrogen Carriers) and pharmaceutical intermediate synthesis.

Executive Summary

9-Acetyldodecahydro-1H-carbazole (9-ADHC) represents a critical structural motif in the development of functionalized perhydrocarbazoles. Unlike its aromatic parent (9-acetylcarbazole) or its alkylated analogs (N-ethylcarbazole), the fully saturated dodecahydro- framework imparts unique lipophilicity and conformational flexibility. Accurate solubility data for 9-ADHC in organic solvents is not merely a physical constant but the foundational metric for designing efficient crystallization purification processes and optimizing reaction kinetics in liquid-phase hydrogenation workflows.

This guide provides a rigorous, self-validating framework for determining the solid-liquid equilibrium (SLE) of 9-ADHC. It moves beyond simple data listing to explain the thermodynamic causality governing dissolution, offering a standardized protocol for generating high-fidelity solubility data where specific literature values may be proprietary or scarce.

Chemical Profile & Structural Logic[1]

To understand the solubility behavior of 9-ADHC, one must analyze its molecular architecture.

  • Core Structure: The tricyclic dodecahydrocarbazole skeleton is aliphatic and bulky, exhibiting significant hydrophobic character.

  • Functionalization: The N-acetyl group introduces a dipole moment and a hydrogen bond acceptor site (carbonyl oxygen), distinct from the purely hydrophobic N-ethyl or N-propyl analogs.

  • Solubility Prediction:

    • Non-polar solvents (e.g., Cyclohexane, Toluene): High solubility is expected due to Van der Waals interactions with the aliphatic ring system.

    • Polar Protic solvents (e.g., Methanol, Ethanol): Moderate solubility is anticipated. The acetyl group facilitates interaction, but the bulky hydrophobic rings impose an entropic penalty on dissolution.

Experimental Methodology: The Laser Monitoring Protocol

For high-precision solubility determination, the Laser Monitoring Observation Technique is superior to the traditional gravimetric shake-flask method due to its speed and reduced solvent consumption.

Materials & Reagents[1][2][3][4]
  • Solute: 9-Acetyldodecahydro-1H-carbazole (Recrystallized, Purity > 99.5% by HPLC).

  • Solvents: Analytical grade (AR) or HPLC grade (Methanol, Ethanol, Isopropanol, Ethyl Acetate, Toluene, Acetone, Acetonitrile).

  • Apparatus: Jacketed glass vessel (50 mL), Laser monitoring system, Precision thermometer (

    
     K), Magnetic stirrer.
    
Step-by-Step Workflow
  • Preparation: Charge a known mass of solute (

    
    ) and solvent (
    
    
    
    ) into the jacketed vessel.
  • Dissolution: Heat the mixture to a temperature

    
     where the solid is fully dissolved.
    
  • Cooling & Nucleation: Slowly cool the solution at a controlled rate (e.g., 2 K/h). The laser intensity passing through the solution will drop sharply at the point of nucleation (cloud point).

  • Equilibrium Verification: Re-heat and cool repeatedly to narrow the hysteresis gap between dissolution and nucleation temperatures. The average is taken as the saturation temperature (

    
    ).
    
  • Quantification: Calculate the mole fraction solubility (

    
    ) using Eq. 1:
    


(Where 

and

are molar masses of solute and solvent)
Visualization of Experimental Logic

SolubilityWorkflow Start Sample Preparation (Weighing) Dissolve Heating Phase (Full Dissolution) Start->Dissolve T > T_sat Laser Laser Monitoring (Transmissivity Check) Dissolve->Laser Continuous Stirring Nucleation Cloud Point Detection Laser->Nucleation Cooling (-2 K/h) Nucleation->Dissolve Re-heat (Verify) Data Calculate Mole Fraction (x1) Nucleation->Data Confirmed T_eq

Figure 1: Workflow for the Laser Monitoring Observation Technique for solubility determination.

Thermodynamic Modeling Framework

Raw solubility data must be correlated using thermodynamic models to be useful for process design. We employ three standard models to analyze 9-ADHC.

Modified Apelblat Equation

This semi-empirical model is excellent for correlating solubility with temperature across a wide range.



  • A, B, C: Empirical parameters derived from regression analysis.

  • Utility: Provides the highest accuracy for interpolation between measured temperatures.

(Buchowski-Ksiazczak) Equation

This model relates solubility to the melting properties of the solute.



  • 
    :  Non-ideality parameter.
    
  • 
    :  Enthalpy parameter.[1][2]
    
  • Utility: Useful for understanding the deviation from ideal solution behavior.

Thermodynamic Parameters

From the solubility data, the dissolution enthalpy (


), entropy (

), and Gibbs free energy (

) are calculated using the van't Hoff analysis:


  • Interpretation:

    • Positive

      
      :  Endothermic dissolution (solubility increases with T).
      
    • Positive

      
      :  Entropy-driven process (disorder increases upon mixing).
      

Representative Data & Analysis

Note: While specific proprietary datasets for 9-ADHC are often held within internal corporate libraries, the following trends are characteristic of this chemical class (N-substituted dodecahydrocarbazoles) and serve as a baseline for validation.

Solvent Polarity Impact

Solubility generally follows the order: Ethyl Acetate > Toluene > Acetone > Ethanol > Methanol .

  • Reasoning: 9-ADHC is lipophilic. It interacts best with moderately polar aprotic solvents (Ethyl Acetate) that can accommodate the acetyl dipole without disrupting a strong hydrogen-bonding network (like water or pure methanol).

Quantitative Data Template (for Validation)

Researchers should populate the following table structure during their experiments.

Temperature (K)Methanol (

)
Ethanol (

)
Ethyl Acetate (

)
Toluene (

)
283.150.00420.00850.04500.0380
293.150.00650.01200.06200.0510
303.150.00980.01850.08500.0720
313.150.01450.02700.11500.0980
323.150.02100.03900.15500.1350

(Values are illustrative estimates based on N-ethyldodecahydrocarbazole analogs)

Process Application: Crystallization Design

The primary utility of this solubility data is the design of purification processes.

Cooling Crystallization

For solvents with a steep solubility curve (high


), such as Ethyl Acetate , cooling crystallization is efficient.
  • Protocol: Saturate at 323 K

    
     Cool to 283 K.
    
  • Yield: Theoretical yield can be calculated directly from the difference in

    
     values in the table above.
    
Anti-Solvent Crystallization

For solvents where 9-ADHC is highly soluble, an anti-solvent (e.g., Water or Methanol) can be added to induce precipitation.

Decision Logic Diagram

CrystallizationLogic Input Solubility Data Analysis CheckCurve Is Solubility Curve Steep? (High dH_sol) Input->CheckCurve Steep Yes: Use Cooling Crystallization CheckCurve->Steep High Sensitivity Flat No: Solubility is Temperature Insensitive CheckCurve->Flat Low Sensitivity CheckMisc Is Solute Stable in Anti-Solvent? Flat->CheckMisc AntiSolvent Use Anti-Solvent Precipitation CheckMisc->AntiSolvent Yes Evap Use Evaporative Crystallization CheckMisc->Evap No

Figure 2: Decision logic for selecting the optimal crystallization method based on thermodynamic solubility data.

Conclusion

The solubility of 9-Acetyldodecahydro-1H-carbazole is governed by a balance between its bulky hydrophobic aliphatic rings and the polar acetyl moiety. By employing the Laser Monitoring technique and fitting the resulting data to the Modified Apelblat equation , researchers can accurately predict saturation points. This data is critical for developing robust isolation steps in pharmaceutical manufacturing or hydrogen storage material recycling, ensuring high purity and yield.

References

  • Technique Validation

    • Wang, J., et al. "Thermodynamic models for determination of the solubility of 9-fluorenone in organic solvents." Journal of Chemical & Engineering Data 61.4 (2016): 1641-1648. Link

    • Shakeel, F., et al. "Solubility and thermodynamic analysis of sinapic acid in various neat solvents at different temperatures." Journal of Molecular Liquids 220 (2016): 456-460. Link

  • Carbazole Analog Data (LOHC Context)

    • Yang, M., et al. "Hydrogen storage based on carbazole derivatives: Solubility and thermodynamics." International Journal of Hydrogen Energy 44.3 (2019): 1768-1775. Link

    • Eblagon, K. M., & Tamhankar, S. S. "Stereoisomers of perhydro-N-ethylcarbazole: Separation and physical properties." Energy & Fuels 24.12 (2010): 6478-6484. Link

  • Thermodynamic Modeling

    • Apelblat, A., & Manzurola, E. "Solubilities of o-acetylsalicylic, 4-aminosalicylic, 3,5-dinitrosalicylic, and p-toluic acid, and magnesium-DL-aspartate in water from T=(278 to 348) K." The Journal of Chemical Thermodynamics 31.1 (1999): 85-91. Link

Sources

Exploratory

Advanced Chemical Safety and Pharmacological Profiling of 9-Acetyldodecahydro-1H-carbazole

[fontname="Helvetica", shape=box, style="filled,rounded", penwidth=0, margin Refining Pathway Visualizations I'm now implementing the hepatic and workflow DOT diagrams with color specifications and updated captions. The...

Author: BenchChem Technical Support Team. Date: March 2026

[fontname="Helvetica", shape=box, style="filled,rounded", penwidth=0, margin

Refining Pathway Visualizations

I'm now implementing the hepatic and workflow DOT diagrams with color specifications and updated captions. The hepatic pathway diagram, detailing acetyl cleavage, detoxification, and accumulation, now has improved node labels. The workflow diagram for phospholipidosis screening also features improved formatting. The diagrams include an image caption.

Finalizing Citations & Diagrams

I'm finalizing the whitepaper with robust citations and optimized diagrams. All mechanistic claims are now linked to authoritative sources like BOC Sciences, RSC, and MDPI, ensuring direct access for the reader. The DOT diagrams have been updated for clarity and aesthetic appeal. I am checking the reference list and ensuring the diagrams meet all specifications. I am also preparing the final reference section.

Finalizing Report and Diagrams

I'm now integrating the finalized diagrams and citations into the whitepaper. I've ensured all figures have appropriate captions and comply with size and contrast specifications. The reference list is complete with both base and full URLs, and I've verified all in-text citations link directly to their sources, supporting the mechanistic claims.

Structuring the Whitepaper

I'm now focusing on integrating the table of physicochemical properties and citations throughout the whitepaper. I'm carefully constructing in-text citations, ensuring each mechanistic claim is linked to an authoritative source, and I'm adding appropriate index numbers, in accordance with the specifications. The table will provide vital details about the compound, including CAS number, formula, molecular weight. I am paying close attention to visual structure.

Detailing Whitepaper Content

I'm now detailing the whitepaper's structure, integrating physicochemical properties in the updated tables. The first table showcases crucial physical attributes, and the second, the Toxicological Risk Assessment. I'm focusing on crafting a concise presentation of safety and hazard data. I'm ensuring consistency in the formatting and style for both tables.

Structuring Experimental Protocols

I'm now detailing experimental protocols for the whitepaper. The in vitro phospholipidosis screening using HepG2 cells will include Amiodarone and a vehicle control to validate results. I'm incorporating the catalytic stability assay, detailing its rationale, the Liquid Organic Hydrogen Carrier connection, and how the N-acetyl group prevents catalyst poisoning. I will use GC-MS for accurate quantification. I am maintaining the persona requirements.

A Technical Whitepaper for Researchers and Drug Development Professionals

Executive Summary

9-Acetyldodecahydro-1H-carbazole (CAS: 84697-10-9) is a fully saturated, N-acetylated derivative of the classic carbazole pharmacophore. While planar carbazoles are ubiquitous in materials science and drug discovery, the fully reduced dodecahydrocarbazole scaffold presents a unique sp³-hybridized 3D geometry. This structural shift fundamentally alters its toxicological profile and chemical reactivity. This whitepaper transcends a traditional Safety Data Sheet (SDS) by providing an in-depth mechanistic analysis of its safety, handling, and application in both pharmaceutical library generation and Liquid Organic Hydrogen Carrier (LOHC) research.

Physicochemical Profiling & Structural Dynamics

The transition from an aromatic carbazole to a fully saturated dodecahydrocarbazole introduces significant steric bulk (chair-boat-chair conformation). The addition of the N-acetyl group further reduces the basicity of the central nitrogen atom by delocalizing its lone pair into the carbonyl pi-system.

Table 1: Physicochemical Specifications & Relevance

PropertyValueCausality / Biological Relevance
CAS Number 84697-10-9Unique identifier for commercial sourcing and regulatory tracking [1.2].
Molecular Formula C₁₄H₂₃NOIndicates complete ring saturation and N-acetylation.
Molecular Weight 221.34 g/mol Highly favorable for drug development; comfortably within Lipinski’s Rule of 5.
Structural Geometry Non-planar (sp³)Prevents DNA intercalation, significantly reducing mutagenic/Ames-positive risks compared to planar carbazoles.
Nitrogen Basicity Low (Amide)The acetyl group prevents the nitrogen from acting as a strong Lewis base, reducing catalyst poisoning in synthetic applications[1].

Mechanistic Toxicology & Safety Assessment (SDS Core)

Standard safety data sheets often list hazards without context. As application scientists, we must understand the causality behind these toxicological endpoints to design safer experiments.

  • Genotoxicity (Ames Test Implications): Planar carbazoles are notorious for intercalating into DNA, leading to frameshift mutations. However, 2 indicate that fully saturated dodecahydrocarbazoles are generally Ames-negative due to their bulky 3D structure preventing minor groove binding[2].

  • Phospholipidosis Risk: A critical failure point in drug development is drug-induced phospholipidosis (DIPL)—a condition where lipophilic basic amines become protonated and trapped inside acidic lysosomes. While free dodecahydrocarbazole exhibits an equivocal risk for DIPL[2], the N-acetyl group in 9-Acetyldodecahydro-1H-carbazole neutralizes the amine's basicity, theoretically mitigating this risk. However, in vivo deacetylation can regenerate the toxicophore.

  • Handling & PPE: Due to its high lipophilicity, the compound can easily traverse dermal lipid bilayers, causing irritation. Standard handling requires Nitrile gloves (>0.11mm thickness), EN 166 compliant safety goggles, and manipulation within a Class II fume hood.

Biotransformation & Lysosomal Trapping Pathway

To understand the latent toxicity of 9-Acetyldodecahydro-1H-carbazole, we must map its potential hepatic metabolism. If the acetyl group is cleaved by amidases, the resulting free amine is susceptible to lysosomal accumulation.

Biotransformation A 9-Acetyldodecahydro-1H-carbazole (Low Phospholipidosis Risk) B Hepatic Amidases (Deacetylation) A->B C Dodecahydrocarbazole (Free Amine) B->C Acetyl Cleavage D CYP450 Oxidation (Phase I Metabolism) C->D F Lysosomal Trapping (High Phospholipidosis Risk) C->F Accumulation E Hydroxylated Excretion (Detoxification) D->E Clearance

Proposed hepatic biotransformation and lysosomal trapping pathway of 9-ADHC.

Self-Validating Experimental Protocols

To ensure scientific integrity, any assay evaluating this compound must be a self-validating system containing robust internal controls.

Protocol 1: In Vitro Phospholipidosis Screening (High-Content Analysis)

Causality: We utilize HepG2 cells because they retain basal levels of hepatic amidases. This allows us to test whether the N-acetyl group of 9-Acetyldodecahydro-1H-carbazole is cleaved in a biological environment, which would expose the problematic free amine and induce lipid accumulation.

Step-by-Step Methodology:

  • Cell Seeding: Seed HepG2 cells in a 96-well black, clear-bottom microplate at 1.5 × 10⁴ cells/well. Incubate for 24 hours at 37°C (5% CO₂).

  • Compound Dosing: Prepare a 10 mM stock of 9-Acetyldodecahydro-1H-carbazole in DMSO. Dose the cells at concentrations ranging from 1 µM to 100 µM.

    • Self-Validation: Include Amiodarone (10 µM) as a positive control (known to induce DIPL) and 0.1% DMSO as a vehicle negative control.

  • Incubation: Incubate the treated cells for 48 hours to allow for potential metabolic deacetylation and subsequent lysosomal trapping.

  • Fluorescent Staining: Wash wells with PBS. Add 1 µM Nile Red (to stain intracellular neutral lipids/phospholipids) and 1 µg/mL Hoechst 33342 (for nuclear normalization). Incubate for 30 minutes in the dark.

  • High-Content Imaging: Image the plate using an automated high-content screening system (e.g., PerkinElmer Operetta) at 20x magnification. Quantify the total fluorescent intensity of Nile Red per cell nucleus.

ProtocolWorkflow S1 Cell Culture (HepG2 Cells) S2 Compound Dosing (1-100 µM 9-ADHC) S1->S2 S3 Incubation (48h at 37°C) S2->S3 S4 Fluorescent Staining (Nile Red / Hoechst) S3->S4 S5 High-Content Imaging (Lipid Quantification) S4->S5

High-content screening workflow for in vitro phospholipidosis assessment.

Protocol 2: Catalytic Stability & Dehydrogenation Assay

Causality: Dodecahydrocarbazole derivatives are heavily investigated as3[3]. The N-acetyl group is hypothesized to prevent the nitrogen lone pair from strongly adsorbing to and poisoning the palladium surface, a known limitation of free carbazoles[1]. This protocol tests the thermal and catalytic stability of the amide bond during dehydrogenation.

Step-by-Step Methodology:

  • Reactor Setup: Load 2.0 mmol of 9-Acetyldodecahydro-1H-carbazole and 20 mg of 5 wt% Pd/Al₂O₃ catalyst into a 25 mL Schlenk flask equipped with a reflux condenser.

  • Solvent Addition: Add 5 mL of anhydrous diglyme (b.p. 162°C) as the reaction medium.

  • Reaction Initiation: Purge the system with Argon for 15 minutes. Heat the mixture to 170°C under continuous stirring (800 rpm).

  • Sampling & Quenching: Extract 50 µL aliquots at 1, 2, 4, and 8 hours. Quench immediately in cold dichloromethane (DCM) containing 1 mM biphenyl as an internal standard.

  • GC-MS Analysis: Analyze the aliquots via Gas Chromatography-Mass Spectrometry to quantify the ratio of intact 9-Acetyldodecahydro-1H-carbazole versus deacetylated byproducts (dodecahydrocarbazole) and dehydrogenated species (N-acetylcarbazole).

Conclusion

9-Acetyldodecahydro-1H-carbazole represents a highly versatile, sp³-rich chemical scaffold. By masking the basic amine with an acetyl group, researchers can effectively bypass the acute genotoxicity of planar carbazoles and mitigate the phospholipidosis risks inherent to basic lipophilic amines. Whether utilized as a starting material for novel CNS therapeutics or as a stable substrate in LOHC energy systems, understanding its structural causality and metabolic vulnerabilities is paramount for safe and effective application.

References

  • Title: CHAPTER 3: Tools for Green Molecular Design to Reduce Toxicological Risk Source: rsc.org (Royal Society of Chemistry) URL: [Link]

  • Title: Dehydrogenation of Dodecahydro-N-ethylcarbazole on Pd/Al2O3 Model Catalysts Source: researchgate.net URL: [Link]

  • Title: Investigating the Effects of Organonitrogen Types on Hydrodearomatization Reactions over Commercial NiMoS Catalyst Source: mdpi.com URL: [Link]

Sources

Foundational

Difference between tetrahydrocarbazole and dodecahydrocarbazole derivatives

Title: From Flatland to Frontier: A Technical Comparative Analysis of Tetrahydrocarbazole and Dodecahydrocarbazole Scaffolds Executive Summary In modern medicinal chemistry, the transition from planar, aromatic scaffolds...

Author: BenchChem Technical Support Team. Date: March 2026

Title: From Flatland to Frontier: A Technical Comparative Analysis of Tetrahydrocarbazole and Dodecahydrocarbazole Scaffolds

Executive Summary

In modern medicinal chemistry, the transition from planar, aromatic scaffolds to three-dimensional, aliphatic systems represents a critical strategy for improving clinical success rates. This guide analyzes the structural, synthetic, and pharmacological divergence between 1,2,3,4-Tetrahydrocarbazole (THC) and Dodecahydrocarbazole (DHC, also known as Perhydrocarbazole) .

While THC remains a privileged scaffold for kinase and GPCR targeting due to its aromatic indole core, DHC offers a high-Fsp³ alternative that improves solubility and accesses novel IP space. This document serves as a technical blueprint for researchers navigating the "escape from flatland" by leveraging these two distinct chemical entities.

Part 1: Structural & Stereochemical Divergence

The fundamental difference between THC and DHC lies in the preservation versus the saturation of the indole aromatic system. This alteration dictates the molecule's topology, basicity, and binding vector.

1,2,3,4-Tetrahydrocarbazole (THC)[1][2]
  • Core Structure: Fused tricyclic system containing a planar indole ring (aromatic) and a puckered cyclohexane ring.

  • Electronic Character: Electron-rich aromatic system. The nitrogen lone pair is delocalized into the

    
    -system, rendering the NH moiety non-basic (pKa 
    
    
    
    -2.4 for the conjugate acid) but a potent Hydrogen Bond Donor (HBD).
  • Topology: Largely planar (2D), with slight puckering in the C-ring.

Dodecahydrocarbazole (DHC)
  • Core Structure: Fully saturated tricyclic amine. All carbons are

    
     hybridized.
    
  • Electronic Character: Aliphatic secondary amine. The nitrogen lone pair is localized, making the amine highly basic (pKa

    
     10-11). At physiological pH (7.4), DHC exists predominantly as a cationic species.
    
  • Topology: Volumetric (3D). The saturation creates four bridgehead stereocenters (4a, 8a, 9a, 10a), leading to complex stereoisomerism.

Stereochemical Complexity of DHC

Unlike THC, DHC presents a challenge of stereocontrol. The relative orientation of the three rings (A, B, C) defines the isomer.

  • Cis-syn-cis: The "cup-shaped" isomer. Often the kinetic product of surface-catalyzed hydrogenation.

  • Trans-anti-trans: The "extended" isomer. Thermodynamically more stable but harder to access via direct hydrogenation.

Diagram 1: Structural Evolution & Isomer Logic

StructuralEvolution Carbazole Carbazole (Fully Aromatic) Flat, pKa < 1 THC 1,2,3,4-Tetrahydrocarbazole (Partially Aromatic) Indole Core, pKa ~ -2 Carbazole->THC Partial Reduction (Birch or Catalytic) DHC Dodecahydrocarbazole (Fully Saturated) Aliphatic Amine, pKa ~ 11 THC->DHC High Pressure H2 (PtO2 / Ru) Isomers Stereoisomers: 1. Cis-syn-cis (Kinetic) 2. Trans-anti-trans (Thermodynamic) DHC->Isomers Stereocenter Generation (C4a, C8a, C9a, C10a)

Caption: Evolution from the planar carbazole to the volumetric dodecahydrocarbazole, highlighting the emergence of stereochemical complexity.

Part 2: Physicochemical Profiling

The shift from THC to DHC drastically alters the physicochemical profile, affecting ADME (Absorption, Distribution, Metabolism, Excretion) properties.

Table 1: Comparative Physicochemical Properties

Property1,2,3,4-Tetrahydrocarbazole (THC)Dodecahydrocarbazole (DHC)Impact on Drug Design
Hybridization Mixed

/

Fully

DHC has higher 3D complexity.
Fsp³ Score 0.33 (4/12 carbons)1.0 (12/12 carbons)High Fsp³ correlates with better solubility and clinical success.
Basicity (pKa) Non-basic (Indole NH)Highly Basic (~10-11)DHC is a cation at pH 7.4; good for ion channels, bad for passive permeability.
H-Bonding Donor (NH), weak AcceptorDonor & Acceptor (NH)DHC interacts strongly with Asp/Glu residues in proteins.
Solubility Moderate to Low (Planar stacking)High (3D shape disrupts stacking)DHC reduces "brick dust" risk in formulation.
Metabolic Risk Oxidation at C1/C4, Indole epoxidationN-dealkylation, HydroxylationTHC prone to aromatization in vivo.

Part 3: Synthetic Protocols

Protocol A: Synthesis of 1,2,3,4-Tetrahydrocarbazole (Fischer Indole)
  • Mechanism: [3,3]-Sigmatropic rearrangement.

  • Utility: Robust, scalable, tolerates diverse functional groups on the phenyl ring.

Step-by-Step Methodology:

  • Reactants: Combine cyclohexanone (1.0 eq) and phenylhydrazine hydrochloride (1.0 eq) in glacial acetic acid (solvent/catalyst).

  • Reflux: Heat the mixture to reflux (118°C) for 2–4 hours. Monitor via TLC (Hexane:EtOAc 8:2).

  • Workup: Cool to room temperature. The product often precipitates directly.

  • Purification: Filter the solid. Wash with cold water and 50% ethanol. Recrystallize from aqueous ethanol.

  • Validation: ¹H NMR should show aromatic protons (7.0–7.5 ppm) and aliphatic multiplets (1.8–2.7 ppm).

Protocol B: Synthesis of Dodecahydrocarbazole (High-Pressure Hydrogenation)
  • Mechanism: Heterogeneous catalytic hydrogenation.

  • Utility: Accessing the saturated amine. Note: This reaction is stereoselective based on catalyst choice.

Step-by-Step Methodology:

  • Preparation: Dissolve 1,2,3,4-tetrahydrocarbazole (1.0 g) in glacial acetic acid (20 mL).

  • Catalyst: Add Platinum Oxide (PtO₂, Adams' catalyst) (5-10 wt%) or 5% Rh/C.

    • Expert Insight: Rhodium often favors cis ring fusion; Platinum can be more variable.

  • Hydrogenation: Transfer to a high-pressure autoclave (Parr reactor). Purge with N₂ (3x), then H₂ (3x).

  • Reaction: Pressurize to 50–100 atm (700–1500 psi) H₂. Heat to 80–100°C. Stir vigorously for 12–24 hours.

  • Safety: CRITICAL. High-pressure hydrogen is explosive. Use blast shields and grounded equipment.

  • Workup: Filter catalyst through Celite (do not let dry catalyst spark). Concentrate filtrate under reduced pressure.

  • Basification: The product will be an acetate salt. Treat with 1M NaOH to pH > 12 and extract with DCM to isolate the free amine.

Diagram 2: Synthetic Logic & Decision Tree

SynthesisLogic Start Target Scaffold Selection Decision Need Aromatic Stacking? Start->Decision THC_Path Route A: THC (Fischer Indole) Decision->THC_Path Yes (Flat) DHC_Path Route B: DHC (Hydrogenation) Decision->DHC_Path No (3D/Basic) THC_Path->DHC_Path Reduction THC_App Application: Kinase Inhibitors Intercalators THC_Path->THC_App DHC_App Application: Ion Channel Blockers Fragment Libraries (High Fsp3) DHC_Path->DHC_App

Caption: Decision matrix for selecting synthesis routes based on the required physicochemical properties of the final drug candidate.

Part 4: Pharmacological Applications

Tetrahydrocarbazole (THC): The "Privileged" Scaffold

THC mimics the indole side chain of tryptophan but with a restricted conformation.

  • Primary Targets: GPCRs (Serotonin 5-HT receptors), Kinases.

  • Mechanism: The planar aromatic system allows for

    
     stacking within the hydrophobic pockets of enzymes or receptors. The NH acts as a key H-bond donor to hinge regions in kinases.
    
  • Drug Examples:

    • Ramatroban: Thromboxane A2 antagonist.

    • Frovatriptan: 5-HT1B/1D agonist (contains the THC substructure).

Dodecahydrocarbazole (DHC): The "3D" Scaffold

DHC is utilized when "escaping flatland" is necessary to improve solubility or target non-planar binding sites.

  • Primary Targets: Ion channels (NMDA, Calcium channels), Viral proteins (HCV NS5A inhibitors - as core spacers).

  • Mechanism: The bulky, hydrophobic 3D shape fills globular pockets. The basic amine allows for ionic bonding with Aspartate/Glutamate residues deep within transmembrane pores.

  • Emerging Utility: In Fragment-Based Drug Discovery (FBDD) , DHC derivatives are prized for their high Fsp³ score, offering vectors for growth that do not result in insoluble, flat molecules.

References

  • Synthesis of Tetrahydrocarbazoles: Rogers, C. U., & Corson, B. B. (1947). "One-Step Synthesis of 1,2,3,4-Tetrahydrocarbazole." Journal of the American Chemical Society. Link

  • Stereochemistry of Perhydrocarbazole: Gribble, G. W. (2002). "Recent developments in indole ring synthesis—methodology and applications." Journal of the Chemical Society, Perkin Transactions 1. Link

  • Fsp³ and Clinical Success: Lovering, F., Bikker, J., & Humblet, C. (2009). "Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success." Journal of Medicinal Chemistry. Link

  • Pharmacology of THC Derivatives: Zhao, L., et al. (2025). "Deep learning-based discovery of tetrahydrocarbazoles as broad-spectrum antitumor agents."[1] Acta Pharmaceutica Sinica B. Link

  • Hydrogenation Protocols: Augustine, R. L. (1965). Catalytic Hydrogenation: Techniques and Applications in Organic Synthesis. Marcel Dekker. (Standard Reference Text).

Sources

Exploratory

Advanced Characterization and Applications of N-Substituted Perhydrocarbazole Derivatives

Topic: Literature review of N-substituted perhydrocarbazole derivatives Content Type: In-depth Technical Guide Audience: Researchers, scientists, and drug development professionals From Stereochemical Scaffolds to Liquid...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Literature review of N-substituted perhydrocarbazole derivatives Content Type: In-depth Technical Guide Audience: Researchers, scientists, and drug development professionals

From Stereochemical Scaffolds to Liquid Organic Hydrogen Carriers (LOHC)

Executive Technical Summary

The transition from fossil-based energy systems to a hydrogen economy necessitates safe, high-density storage vectors.[1] N-substituted perhydrocarbazole derivatives , particularly dodecahydro-N-ethylcarbazole (H12-NEC) , have emerged as a premier class of Liquid Organic Hydrogen Carriers (LOHC). Unlike conventional compressed gas or cryogenic liquid storage, these derivatives allow hydrogen to be stored chemically via catalytic hydrogenation and released via dehydrogenation, offering a gravimetric storage capacity of ~5.8 wt% [1].[2][3]

Beyond energy applications, the perhydrocarbazole scaffold represents a unique stereochemical challenge. The saturation of the carbazole ring system introduces multiple chiral centers, resulting in complex mixtures of stereoisomers (e.g., cis-syn-cis, cis-anti-cis) that exhibit distinct physicochemical properties and dehydrogenation kinetics [2]. This guide synthesizes the current state of knowledge regarding the synthesis, stereochemistry, and application of these derivatives, with a specific focus on the N-ethyl derivative as the industry standard.

Structural Framework & Stereochemistry[4]

The core structure of perhydrocarbazole (dodecahydrocarbazole) consists of a tricyclic system where a central pyrrolidine ring is fused to two cyclohexane rings. The "perhydro" designation indicates full saturation of the aromatic system.

Stereoisomerism

Upon hydrogenation, the planar carbazole molecule transforms into a flexible, three-dimensional structure. The ring junctions at positions 4a/9a and 8a/9a can be fused in either a cis or trans configuration.

  • Isomer Complexity: Theoretically, H12-NEC can exist as 16 stereoisomers.[4] However, due to symmetry and steric constraints, fewer are observed experimentally.

  • Key Isomers:

    • cis-syn-cis: The most thermodynamically stable and common isomer in catalytic hydrogenation mixtures.

    • cis-anti-cis: Often observed as a kinetic product.

  • Impact on LOHC: The stereochemistry significantly influences the enthalpy of dehydrogenation. All-cis isomers generally release hydrogen more readily than trans-fused isomers due to higher internal steric strain [3].

Synthetic Methodologies

The synthesis of N-substituted perhydrocarbazoles typically proceeds via a two-stage workflow: N-functionalization of the aromatic carbazole followed by catalytic hydrogenation.

Route A: N-Alkylation of Carbazole

The N-H bond in carbazole is weakly acidic (


), allowing deprotonation by strong bases followed by nucleophilic attack on alkyl halides.
Route B: Catalytic Hydrogenation (The LOHC Charging Step)

This is the critical step for generating the perhydro- derivative.

  • Catalysts: Ruthenium (Ru) on Alumina (

    
    ) is the gold standard for hydrogenation due to its high activity for aromatic ring saturation at moderate temperatures (
    
    
    
    ) [4].
  • Conditions: High pressure (50-70 bar

    
    ) is required to drive the equilibrium toward the fully saturated product.
    
Visualization of Synthesis Pathway

SynthesisPathway Carbazole Carbazole (C12H9N) NEC N-Ethylcarbazole (NEC) Carbazole->NEC Step 1: N-Alkylation EtBr, KOH, DMF Reflux H12NEC Dodecahydro-N-ethylcarbazole (H12-NEC) (LOHC Charged State) NEC->H12NEC Step 2: Hydrogenation Ru/Al2O3, 70 bar H2 150°C H12NEC->NEC Dehydrogenation Pd/Al2O3, 180°C (H2 Release)

Figure 1: Synthetic pathway from Carbazole to H12-NEC, illustrating the reversible LOHC cycle.

Physicochemical Profiling

The utility of H12-NEC is defined by its liquid nature at operating temperatures, contrasting with the solid precursor NEC.

Table 1: Comparative Properties of NEC and H12-NEC

PropertyN-Ethylcarbazole (NEC)Dodecahydro-N-ethylcarbazole (H12-NEC)Significance
State (25°C) Solid (Crystalline)LiquidLiquid state is crucial for pumping in flow systems.
Melting Point 68–70 °C [5]< -20 °C (Isomer mixture)Low MP prevents freezing in transport lines.
Boiling Point ~360 °C (calc.)> 200 °CHigh BP prevents evaporative loss during H2 release.
H2 Capacity 0 wt%5.8 wt% (Gravimetric)Competitive with high-pressure tanks (700 bar).
Density 1.06 g/mL~0.92 g/mLHigh volumetric energy density (~1.9 kWh/L).
Enthalpy (

)
N/A50–54 kJ/mol

Lower than methylcyclohexane, allowing milder release temps.

LOHC Application: Thermodynamics & Kinetics[6][7]

The N-ethylperhydrocarbazole system is favored over other LOHCs (like toluene/methylcyclohexane) because the presence of the nitrogen heteroatom reduces the enthalpy of dehydrogenation.

Thermodynamics

The dehydrogenation reaction is endothermic:



This relatively low enthalpy allows hydrogen release at temperatures between 170°C and 200°C , making it compatible with waste heat from high-temperature PEM fuel cells or industrial processes [6].[4]
Dehydrogenation Kinetics
  • Catalyst: Palladium (Pd) supported on Silica (

    
    ) or Alumina is most effective.
    
  • Mechanism: Stepwise dehydrogenation occurs (H12

    
     H8 
    
    
    
    H4
    
    
    H0). The final step (H4-NEC
    
    
    NEC) is often the rate-determining step due to the stability of the tetrahydro- intermediate.
  • Selectivity: High selectivity is required to prevent C-N bond cleavage (dealkylation), which degrades the carrier capacity over cycles.

LOHC Cycle Visualization

LOHCCycle EnergySource Renewable Energy (Solar/Wind) Electrolyzer Electrolysis (H2 Production) EnergySource->Electrolyzer Storage Hydrogenation Reactor (Exothermic) Catalyst: Ru/Al2O3 Electrolyzer->Storage H2 Gas Transport Liquid Transport (Truck/Pipeline) Ambient Temp/Pressure Storage->Transport H12-NEC (Rich) Release Dehydrogenation Reactor (Endothermic) Catalyst: Pd/Al2O3 Transport->Release Release->Storage NEC (Lean) Recycled Carrier App Fuel Cell / Engine (Power Generation) Release->App H2 Gas

Figure 2: The closed-loop LOHC energy storage cycle using the NEC/H12-NEC couple.

Experimental Protocols

Protocol 1: Synthesis of N-Ethylcarbazole (Precursor)
  • Reagents: Carbazole (16.7 g, 100 mmol), Ethyl Bromide (13.1 g, 120 mmol), KOH (powdered, 8.4 g), DMF (50 mL).

  • Procedure:

    • Dissolve carbazole in DMF in a round-bottom flask equipped with a reflux condenser.

    • Add KOH and stir at room temperature for 30 mins to generate the carbazolide anion.

    • Add Ethyl Bromide dropwise (exothermic reaction).

    • Heat to 50°C for 4 hours. Monitor via TLC (Hexane/Ethyl Acetate 9:1).

    • Workup: Pour mixture into ice water (300 mL). The product precipitates as a solid.

    • Filter, wash with water, and recrystallize from Ethanol.

    • Yield: Expect ~90-95% white/tan crystals (MP: 68°C).

Protocol 2: Catalytic Hydrogenation to H12-NEC
  • Equipment: High-pressure stainless steel autoclave (e.g., Parr reactor).

  • Reagents: N-Ethylcarbazole (10 g), Catalyst (5 wt% Ru/Al2O3, 0.5 g).

  • Procedure:

    • Load NEC and catalyst into the autoclave. (No solvent needed if operating above NEC melting point, otherwise use Decalin).

    • Purge with

      
       (3x) then 
      
      
      
      (3x) to remove oxygen.
    • Pressurize to 70 bar

      
      .
      
    • Heat to 150°C with vigorous stirring (1000 rpm) to overcome mass transfer limitations.

    • Monitor pressure drop. Repressurize if necessary until uptake ceases (~4-6 hours).

    • Cool to room temperature. Filter catalyst.[5]

    • Result: A clear, viscous liquid (H12-NEC). Analyze via GC-MS to confirm full saturation (m/z ~207).

Emerging Applications & Future Outlook

While energy storage is the dominant application, the perhydrocarbazole scaffold is gaining traction in other fields:

  • High-Density Fuels: Due to their high density (>0.9 g/mL) and volumetric heat of combustion, perhydrocarbazoles are investigated as additives for high-performance jet fuels [7].

  • Pharma & Bioactivity: While less active than their aromatic counterparts (carbazole alkaloids), perhydro- derivatives serve as lipophilic scaffolds for drug delivery systems. The "cis-syn-cis" geometry mimics certain steroid backbones, offering potential as non-steroidal anti-inflammatory pharmacophores, though this area remains under-researched compared to LOHC.

References

  • Wang, Y., et al. (2020). "Recent Developments of Effective Catalysts for Hydrogen Storage Technology Using N-Ethylcarbazole." MDPI Processes. Link

  • Eblagon, K. M., et al. (2010). "Stereoisomerism in the hydrogenation of N-ethylcarbazole." Journal of Molecular Catalysis A: Chemical. (Cited in context of isomer complexity).
  • Peters, W., et al. (2015).[4] "Macrokinetic effects in perhydro-N-ethylcarbazole dehydrogenation." Energy & Environmental Science. Link

  • Yang, M., et al. (2014).[4] "Hydrogenation Kinetics of N-ethylcarbazole as a heteroaromatic liquid organic hydrogen carrier." International Journal of Hydrogen Energy.

  • ChemicalBook. "N-Ethylcarbazole Properties and MSDS." Link

  • Brückner, N., et al. (2014). "Evaluation of Industrially Applied Heat-Transfer Fluids as Liquid Organic Hydrogen Carriers." ChemSusChem.[4]

  • Mondal, S., et al. (2023). "Synthesis of High-Density Bio-Jet Fuels from Carbazole Derivatives." Fuel.

Sources

Foundational

Thermodynamic Characterization of Acetylated Dodecahydrocarbazole: A Physicochemical Framework

The following technical guide details the thermodynamic characterization of N-acetyl-dodecahydrocarbazole (also referred to as 9-acetyl-perhydrocarbazole). Given that N-ethylcarbazole (NEC) is the industry standard for L...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the thermodynamic characterization of N-acetyl-dodecahydrocarbazole (also referred to as 9-acetyl-perhydrocarbazole).

Given that N-ethylcarbazole (NEC) is the industry standard for Liquid Organic Hydrogen Carriers (LOHC), the acetylated variant represents a specific functional derivative often encountered in advanced energetic material synthesis and pharmaceutical scaffold design. As direct experimental data for the acetylated perhydro- derivative is sparse in open literature compared to its alkylated analogs, this guide synthesizes established thermodynamic principles of perhydrocarbazoles with predictive group-additivity protocols and precise experimental methodologies.

Executive Summary & Molecular Architecture

Target Molecule: 9-Acetyl-dodecahydrocarbazole (


)
CAS Registry (Parent Scaffold):  5123-15-9 (Dodecahydrocarbazole)
Primary Utility:  Hydrogen storage vectors (LOHC), high-density fuel additives, and pharmacophore intermediates.
Structural Dynamics and The "Amide Effect"

Unlike the widely studied N-ethyl-dodecahydrocarbazole (12H-NEC), the acetylation of the nitrogen center introduces a carbonyl group, creating an amide functionality. This has profound thermodynamic consequences:

  • Nitrogen Hybridization: In N-ethyl derivatives, the nitrogen is

    
     hybridized (pyramidal), allowing for rapid inversion. In the acetylated derivative, resonance delocalization of the nitrogen lone pair into the carbonyl oxygen imparts partial double-bond character (
    
    
    
    ), forcing the nitrogen center towards a planar
    
    
    geometry.
  • Conformational Locking: This planarity restricts the conformational freedom of the central heterocyclic ring, potentially raising the energy barrier for ring inversion and increasing the melting point relative to alkyl-analogs.

  • Stereoisomerism: The dodecahydrocarbazole skeleton exists in five major diastereomers based on the fusion of the cyclohexane rings: cis-cis, cis-trans, and trans-trans.

    • Thermodynamic Product: Generally the cis-anti-cis isomer.

    • Kinetic Product: Often the all-cis isomer.

    • Note: Acetylation stabilizes specific conformers by minimizing steric clash between the acetyl methyl group and the axial hydrogens of the cyclohexane rings.

Thermodynamic Properties (Comparative & Predicted)

The following values are derived using Group Additivity Methods (Benson’s Method) and comparative analysis with N-ethyl-dodecahydrocarbazole (12H-NEC) experimental data.

Table 1: Estimated Physicochemical Parameters
PropertyValue (Estimated)Reference Baseline (12H-NEC)Thermodynamic Rationale
Molecular Weight 221.34 g/mol 195.34 g/mol Addition of Carbonyl Oxygen.
Enthalpy of Formation (

)

kJ/mol

kJ/mol
Carbonyl group lowers

(increases stability).
Enthalpy of Fusion (

)

kJ/mol

kJ/mol (N-acetylcarbazole)
Increased dipole-dipole interactions due to amide.
Heat Capacity (

)

J/(mol·K)

J/(mol·K)
Additional vibrational modes from acetyl group.
Boiling Point (

)

K

K
Higher polarity of amide vs. amine.
Density (

)

g/cm³

g/cm³
Oxygen atom increases mass density.

Critical Insight: The enthalpy of dehydrogenation (


) for the acetylated derivative is predicted to be lower  (less endothermic) than the standard 12H-NEC (~50 kJ/mol 

). The electron-withdrawing acetyl group destabilizes the N-H bonds in the hydrogenated intermediates, potentially facilitating hydrogen release, though it poses a risk of side-reaction (hydrogenolysis of the amide bond).

Experimental Protocols for Validation

To generate definitive data for this specific derivative, the following self-validating protocols must be executed.

Protocol A: High-Precision Static Bomb Calorimetry

Objective: Determine Standard Enthalpy of Formation (


).
  • Sample Preparation: Purify 9-acetyl-dodecahydrocarbazole to >99.9% (GC-MS). Pelletize 0.5g samples under inert atmosphere (Ar) to prevent pre-oxidation.

  • Calorimetric Setup: Use an isoperibol oxygen bomb calorimeter.

  • Combustion: Burn sample in 3.0 MPa pure Oxygen.

    • Reaction:

      
      
      
  • Correction: Apply Washburn corrections for standard states (pressure, nitric acid formation).

  • Calculation:

    
    
    
    
    
Protocol B: Knudsen Effusion Mass Spectrometry (KEMS)

Objective: Determine Vapor Pressure and Enthalpy of Sublimation/Vaporization.

  • Setup: Place sample in a Knudsen cell (Alumina or Graphite) with a calibrated orifice (

    
     mm).
    
  • Heating: Step-heat from 300 K to 450 K in high vacuum (

    
     mbar).
    
  • Detection: Monitor ion intensity (

    
    ) of the parent ion (
    
    
    
    ) via Mass Spectrometry.
  • Analysis: Plot

    
     vs 
    
    
    
    (Clausius-Clapeyron).
    • Slope:

      
      
      
    • Self-Validation: Verify against a reference standard (e.g., Ferrocene) in a dual-cell setup.

Protocol C: Differential Scanning Calorimetry (DSC)

Objective: Phase transition mapping (Glass transition


, Melting 

).
  • Cycle: Heat-Cool-Heat cycle (-50°C to 250°C) at 5°C/min.

  • Observation:

    • First heating: Erase thermal history.

    • Cooling: Observe crystallization (exothermic) or glass formation.

    • Second heating: Measure

      
       (onset of endotherm) and 
      
      
      
      (area under curve).
  • Isomer Identification: Multiple melting peaks indicate a mixture of stereoisomers (cis-cis vs cis-trans).

Visualizing the Characterization Workflow

The following diagram outlines the logical flow for fully characterizing the thermodynamic profile, distinguishing between the stereoisomer separation and the property measurement.

ThermodynamicWorkflow Synthesis Synthesis: Acetylation of Dodecahydrocarbazole Purification Purification & Isomer Separation (Prep HPLC / Recrystallization) Synthesis->Purification Isomers Isolate Stereoisomers (cis-cis, cis-trans, trans-trans) Purification->Isomers Calorimetry Combustion Calorimetry (Enthalpy of Formation) Isomers->Calorimetry 0.5g Sample DSC DSC Analysis (Phase Transitions & Cp) Isomers->DSC 10mg Sample Vapor Knudsen Effusion (Vapor Pressure) Isomers->Vapor High Vacuum DataIntegration Thermodynamic Profile Generation (Gibbs Free Energy Calculation) Calorimetry->DataIntegration ΔfH° DSC->DataIntegration Tm, Cp Vapor->DataIntegration ΔvapH

Caption: Workflow for isolating stereoisomers and deriving the full thermodynamic profile of acetylated dodecahydrocarbazole.

References

  • Emel’yanenko, V. N., et al. (2015).[1] "Hydrogen Storage: Thermochemical Studies of N-Alkylcarbazoles and Their Derivatives as a Potential Liquid Organic Hydrogen Carriers." Journal of Physical Chemistry C. Link

  • NIST Chemistry WebBook. (2025).[2][3] "9H-Carbazole, 9-ethyl- Thermodynamic Data." National Institute of Standards and Technology.[3] Link

  • Stark, K., et al. (2015).[1] "Thermochemical Studies of N-Alkylcarbazoles." Friedrich-Alexander-Universität Erlangen-Nürnberg. Link

  • Messerly, J. F., et al. (1991).[4] "Thermodynamic properties of 9-methylcarbazole and 1,2,3,4-tetrahydro-9-methylcarbazole." The Journal of Chemical Thermodynamics. Link

  • Yang, M., et al. (2020). "Recent Developments of Effective Catalysts for Hydrogen Storage Technology Using N-Ethylcarbazole." MDPI Processes. Link

Sources

Protocols & Analytical Methods

Method

Synthesis of 9-Acetyldodecahydro-1H-carbazole from 9-acetylcarbazole

Application Note: High-Pressure Catalytic Synthesis of 9-Acetyldodecahydro-1H-carbazole Abstract This application note details the protocol for the complete saturation of the aromatic carbazole nucleus in 9-acetylcarbazo...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: High-Pressure Catalytic Synthesis of 9-Acetyldodecahydro-1H-carbazole

Abstract

This application note details the protocol for the complete saturation of the aromatic carbazole nucleus in 9-acetylcarbazole to yield 9-acetyldodecahydro-1H-carbazole . While the hydrogenation of N-alkylcarbazoles is well-documented in the context of Liquid Organic Hydrogen Carriers (LOHCs), the N-acetyl derivative presents unique challenges due to the electron-withdrawing nature of the acetyl group and the potential for amide hydrogenolysis.[1] This guide utilizes a Ruthenium (IV) Oxide (RuO₂) catalyzed high-pressure hydrogenation, optimized to favor the formation of the perhydro- product while preserving the N-acetyl moiety.[1]

Introduction & Mechanistic Theory

The Chemical Challenge

The conversion of 9-acetylcarbazole (aromatic, planar) to 9-acetyldodecahydrocarbazole (alicyclic, buckled) involves the addition of 12 hydrogen atoms.

  • Aromaticity: The carbazole system has high resonance stability (

    
    ).[1] Overcoming this requires high-energy active catalytic species.[1]
    
  • Selectivity: The primary risk is the hydrogenolysis of the N-acetyl bond (cleaving the amide to form dodecahydrocarbazole or reducing the carbonyl to an ethyl group).[1] Ruthenium is selected as the catalyst of choice because it exhibits high activity for aromatic ring hydrogenation at moderate temperatures (100–180°C) while remaining relatively inert toward amide bonds compared to Palladium or Copper-Chromite catalysts.[1]

Stereochemical Considerations

The product, 9-acetyldodecahydrocarbazole, possesses stereocenters at the bridgehead carbons (positions 4a, 4b, 8a, and 9a).

  • Isomers: The reaction can yield multiple diastereomers.[2] The all-cis (cis-syn-cis) and cis-anti-cis isomers are the predominant kinetic products in Ru-catalyzed hydrogenations.[1]

  • Geometry: Unlike the planar starting material, the product adopts a "folded" or "bowl" shape, significantly altering its solubility and packing properties.

Reaction Scheme & Pathway

The following diagram illustrates the transformation and the potential stereochemical outcomes.

ReactionScheme SM 9-Acetylcarbazole (C14H11NO) Planar Aromatic Inter Hexahydro- Intermediate (Transient) SM->Inter + 3 H2 RuO2, 150°C Prod 9-Acetyldodecahydrocarbazole (C14H23NO) Fully Saturated Inter->Prod + 3 H2 Rate Limiting Step Side Side Product: Dodecahydrocarbazole (Deacetylation) Prod->Side >200°C or Acidic Amide Hydrolysis

Figure 1: Reaction pathway for the perhydrogenation of 9-acetylcarbazole.

Experimental Protocol

Materials & Equipment
  • Starting Material: 9-Acetylcarbazole (>98% purity).[1]

  • Catalyst: Ruthenium(IV) oxide (RuO₂) (Adams' Catalyst) or 5% Ru/Al₂O₃.[1]

    • Note: RuO₂ is preferred for higher activity per gram of catalyst in batch autoclaves.

  • Solvent: Absolute Ethanol or Decalin (Decahydronaphthalene).[1]

    • Selection: Ethanol is easier to remove post-reaction but requires lower temperatures (<150°C) to prevent solvolysis.[1] Decalin allows higher temperatures.

  • Equipment: High-pressure stainless steel autoclave (e.g., Parr Reactor) rated for >2000 psi (138 bar).[1]

Step-by-Step Methodology

Safety Warning: Hydrogen gas at high pressure presents an explosion hazard. Ensure the autoclave is grounded and located behind a blast shield. RuO₂ can be pyrophoric when dry after hydrogenation.

StepOperationCritical Parameters
1 Catalyst Loading Weigh 9-acetylcarbazole (10.0 g, 47.8 mmol) and RuO₂ (0.5 g, 5 wt% loading). Transfer to the autoclave liner.
2 Solvation Add 100 mL of Absolute Ethanol . Sonicate briefly to disperse the catalyst.
3 Sealing & Purging Seal the reactor. Purge with Nitrogen (3x, 200 psi) to remove O₂. Purge with Hydrogen (3x, 500 psi).
4 Pressurization Charge the reactor with Hydrogen to 1500 psi (103 bar) at room temperature.
5 Reaction Heat the reactor to 160°C . Stirring speed: 800–1000 RPM . Pressure will rise initially due to heat, then drop as H₂ is consumed.
6 Monitoring Maintain 160°C for 6–12 hours . The reaction is complete when pressure drop ceases (theoretical uptake: ~6 moles H₂ per mole substrate).[1]
7 Workup Cool to <40°C. Vent H₂ slowly. Flush with N₂. Filter the mixture through Celite® to remove the catalyst. Keep catalyst wet to prevent ignition.
8 Isolation Concentrate the filtrate under reduced pressure. Recrystallize from methanol/water or hexane to obtain white crystals.

Workflow Visualization

Workflow cluster_prep Preparation cluster_react Hydrogenation cluster_workup Isolation Step1 Load Autoclave: 10g Substrate + 0.5g RuO2 Step2 Solvent Addition: 100mL Ethanol Step1->Step2 Step3 Purge O2 (N2 flush) Charge H2 (1500 psi) Step2->Step3 Step4 Heat to 160°C Stir @ 1000 RPM Step3->Step4 Step5 Monitor Pressure Drop (Duration: 6-12h) Step4->Step5 Step6 Cool & Vent Filter Catalyst (Celite) Step5->Step6 Step7 Evaporate Solvent Recrystallize Step6->Step7

Figure 2: Operational workflow for the batch hydrogenation process.

Product Characterization & Quality Control

To validate the synthesis, compare the analytical data against the following expected values.

TechniqueExpected ObservationDiagnostic Value
¹H NMR Disappearance of aromatic protons (7.0–8.5 ppm).[1] Appearance of broad multiplets in aliphatic region (1.0–3.0 ppm).[1] Acetyl methyl singlet remains (~2.1 ppm).[1]Confirms ring saturation and retention of acetyl group.
IR Spectroscopy Loss of C=C aromatic stretches (1500–1600 cm⁻¹).[1][3] Retention of Amide C=O stretch (~1650 cm⁻¹).[1]Quick check for deacetylation (loss of C=O) or incomplete reduction.[1]
Mass Spectrometry Molecular Ion [M+] = 221.34 Da (Calculated).[1]Confirms no loss of acetyl group (Mass 221 vs. 179 for deacetylated).[1]
Troubleshooting Guide
  • Incomplete Reduction: If aromatic signals persist in NMR, increase pressure to 2000 psi or refresh the catalyst. Poisoning by sulfur (if present in starting material) is a common cause.[1]

  • Deacetylation: If the product mass is 179 (dodecahydrocarbazole), the temperature was likely too high (>180°C) or the solvent contained too much water, promoting hydrolysis. Reduce temperature to 140°C and extend reaction time.

References

  • Adkins, H., & Coonradt, H. L. (1941). The Selective Hydrogenation of Derivatives of Pyrrole, Indole, Carbazole and Acridine.[4] Journal of the American Chemical Society, 63(1), 155–159.

    • [1]

    • Context: The foundational text for high-pressure hydrogenation of heteroaromatics using Ruthenium/Copper chromite.[1]

  • Eblagon, K. M., Tam, K., Tsang, S. C. E., et al. (2010). Comparison of catalytic performance of supported ruthenium and rhodium for hydrogenation of 9-ethylcarbazole. Royal Society of Chemistry (Energy & Environmental Science).[1]

    • Context: Modern validation of Ruthenium's superiority for carbazole ring satur
  • Yang, M., et al. (2022). New monoclinic ruthenium dioxide with highly selective hydrogenation activity.[5] Catalysis Science & Technology.

    • Context: Advanced catalyst characterization for arene hydrogen

Sources

Application

Protocol for acetylation of dodecahydro-1H-carbazole

Application Note: Protocol for the -Acetylation of Dodecahydro-1H-carbazole -Acetyldodecahydro-1H-carbazole Abstract & Scientific Context Dodecahydro-1H-carbazole (also known as perhydrocarbazole, CAS: 6326-88-1) is a fu...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Protocol for the -Acetylation of Dodecahydro-1H-carbazole


-Acetyldodecahydro-1H-carbazole

Abstract & Scientific Context

Dodecahydro-1H-carbazole (also known as perhydrocarbazole, CAS: 6326-88-1) is a fully saturated tricyclic secondary amine.[1][2] It has garnered significant attention in energy research as a Liquid Organic Hydrogen Carrier (LOHC) candidate and serves as a scaffold in pharmaceutical chemistry.

The acetylation of dodecahydrocarbazole presents unique challenges compared to its aromatic counterpart (carbazole). The nitrogen atom in the perhydro- analogue is an


 hybridized secondary amine embedded within a sterically crowded tricyclic system. Unlike planar carbazole, dodecahydrocarbazole exists as a mixture of stereoisomers (cis-syn-cis, trans-anti-trans, etc.), creating a flexible yet bulky steric environment around the nucleophilic center.

This protocol details a robust method for the


-acetylation of dodecahydro-1H-carbazole using acetic anhydride (

) and pyridine. This method is selected for its reliability in handling sterically hindered amines, driving the equilibrium forward through the formation of a stable acetate salt by-product.

Chemical Basis & Reaction Mechanism

The reaction proceeds via a Nucleophilic Acyl Substitution . The lone pair of the secondary amine (dodecahydrocarbazole) attacks the carbonyl carbon of the acetic anhydride. Pyridine acts as a dual-role reagent:

  • Solvent/Base: It neutralizes the acetic acid by-product, preventing the protonation of the unreacted amine.

  • Nucleophilic Catalyst: Pyridine can transiently form a highly reactive

    
    -acetylpyridinium intermediate, which is more susceptible to nucleophilic attack by the hindered amine than the anhydride itself.
    

Reaction Scheme:



Materials & Equipment

Reagents
ReagentCAS No.GradeRole
Dodecahydro-1H-carbazole 6326-88-1>98%Substrate
Acetic Anhydride 108-24-7ACS ReagentAcetylating Agent
Pyridine 110-86-1AnhydrousSolvent / Base
DMAP (4-Dimethylaminopyridine)1122-58-3>99%Catalyst (Optional)
Dichloromethane (DCM) 75-09-2HPLC GradeExtraction Solvent
Hydrochloric Acid (1M) 7647-01-0AqueousWorkup (Remove Pyridine)
Equipment
  • Round-bottom flask (50 mL or 100 mL) with 24/40 joint.

  • Magnetic stir bar and plate.

  • Reflux condenser (air-cooled is usually sufficient, water-cooled for scale-up).

  • Rotary Evaporator.

  • Separatory Funnel.

  • Inert gas line (

    
     or 
    
    
    
    ) – Recommended to prevent oxidation of substrates, though the product is stable.

Experimental Protocol

Phase 1: Reaction Setup
  • Preparation: Oven-dry all glassware. Purge the round-bottom flask with Nitrogen (

    
    ).
    
  • Dissolution: Add 1.0 g (5.58 mmol) of Dodecahydro-1H-carbazole to the flask.

  • Solvent Addition: Add 10 mL of anhydrous Pyridine. Stir until the solid is completely dissolved.

    • Note: If the starting material is a mixture of isomers, it may appear as a waxy solid or viscous oil. Ensure complete homogeneity.

  • Catalyst Addition (Optional): Add 10 mg (0.08 mmol) of DMAP.

    • Insight: DMAP is recommended if the starting material is dominated by the rigid trans-isomers, which are more sterically hindered.

  • Reagent Addition: Cool the solution to 0°C (ice bath). Dropwise add 1.1 mL (11.6 mmol, ~2 eq) of Acetic Anhydride.

    • Caution: Exothermic reaction. Control addition rate to maintain temperature.

Phase 2: Reaction Execution
  • Remove the ice bath and allow the mixture to warm to Room Temperature (25°C).

  • Stir the reaction mixture for 4 to 12 hours .

    • Monitoring: Monitor by TLC (Silica gel; Eluent: 20% EtOAc in Hexane). The starting amine will be more polar (lower

      
      ) and stain strongly with Ninhydrin or Iodine. The amide product will be less polar and UV active (weakly) or stain with 
      
      
      
      .
Phase 3: Workup & Isolation
  • Quenching: Pour the reaction mixture into 50 mL of ice-cold water to hydrolyze excess acetic anhydride. Stir vigorously for 15 minutes.

  • Extraction: Transfer to a separatory funnel. Extract with 3 x 30 mL of Dichloromethane (DCM) .

  • Acid Wash (Critical): Wash the combined organic layers with 2 x 40 mL of 1M HCl .

    • Reasoning: This converts the excess pyridine into water-soluble pyridinium chloride, effectively removing it from the organic phase.

  • Neutralization: Wash the organic layer with 1 x 40 mL of Saturated

    
      (removes residual acetic acid) and 1 x 40 mL of Brine .
    
  • Drying: Dry the organic phase over anhydrous

    
    , filter, and concentrate under reduced pressure (Rotovap).
    
Phase 4: Purification
  • Crude Assessment: The crude product is typically a viscous, pale-yellow oil or low-melting solid.

  • Column Chromatography: If high purity is required, purify via silica gel chromatography.

    • Mobile Phase: Gradient from 100% Hexane

      
       90:10 Hexane:EtOAc.
      
    • Target: The

      
      -acetyl derivative elutes significantly faster than the free amine.
      

Workflow Diagram (Graphviz)

AcetylationProtocol Start Start: Dodecahydro-1H-carbazole Dissolve Dissolve in Pyridine (Inert Atmosphere) Start->Dissolve AddReagent Add Acetic Anhydride (Dropwise @ 0°C) Dissolve->AddReagent React Stir at RT (4-12h) Monitor via TLC AddReagent->React Quench Quench with Ice Water (Hydrolyze excess Ac2O) React->Quench Extract Extract with DCM (3x 30mL) Quench->Extract WashAcid Wash with 1M HCl (Remove Pyridine) Extract->WashAcid WashBase Wash with NaHCO3 & Brine (Neutralize) WashAcid->WashBase Dry Dry (Na2SO4) & Concentrate WashBase->Dry Purify Purification (Column Chromatography) Dry->Purify Product Final Product: N-Acetyldodecahydrocarbazole Purify->Product

Caption: Step-by-step workflow for the acetylation of dodecahydro-1H-carbazole, highlighting critical wash steps for pyridine removal.

Analytical Characterization (QC)

To validate the synthesis, compare the spectral data of the product against the starting material.

TechniqueExpected Observation for Product (

-Acetyl)
Diagnostic Change vs. Starting Material
IR Spectroscopy Strong band at 1640–1660 cm⁻¹ (Amide C=O).Disappearance of the N-H stretch (~3400 cm⁻¹).
¹H-NMR (CDCl₃) Singlet at ~2.05–2.20 ppm (3H,

).
Downfield shift of the methine protons (

to Nitrogen) due to the electron-withdrawing acetyl group.
¹³C-NMR Signal at ~170 ppm (Carbonyl C=O).Appearance of methyl carbon signal at ~20-23 ppm.
Mass Spectrometry Molecular Ion [M+] = 221.3 .Shift from [M+] = 179.3 (Starting Material).

Note on Stereochemistry: The starting material, dodecahydro-1H-carbazole, often exists as a mixture of stereoisomers (cis-cis, cis-trans, trans-trans). Consequently, the NMR spectrum of the product may show multiple acetyl peaks or broadened signals, corresponding to the different rotamers or diastereomers of the


-acetylated product. This is normal and does not necessarily indicate impurity.

Troubleshooting & Safety

Troubleshooting
  • Incomplete Reaction: If TLC shows starting material after 12 hours, add 0.5 eq more Acetic Anhydride and heat to 50°C. The steric bulk of the tricyclic ring can slow down the attack.

  • Emulsions: During the aqueous workup, emulsions may form due to the surfactant-like nature of the amine salts. Add solid NaCl or a small amount of Methanol to break the emulsion.

  • Product is an Oil: This is common for mixtures of isomers. If a solid is required, try triturating the oil with cold pentane or diethyl ether.

Safety (MSDS Summary)
  • Acetic Anhydride: Corrosive, lachrymator, flammable. Handle in a fume hood.

  • Pyridine: Toxic, noxious odor, flammable. Causes male fertility issues. Double-glove and use a fume hood.

  • Dodecahydrocarbazole: Irritant. Avoid dust inhalation.

References

  • Properties of Dodecahydrocarbazole (LOHC context)

    • Eblagon, K. M., et al. "Study of catalytic dehydrogenation of perhydro-N-ethylcarbazole on Pd/Al2O3." International Journal of Hydrogen Energy 35.20 (2010): 11609-11621. Link

    • Context: Describes the physical properties and stereoisomer mixtures of the perhydro-carbazole skeleton.
  • General Protocol for Acetylation of Hindered Amines: Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry. 5th Ed. Longman Scientific & Technical, 1989. (Standard Reference for Ac2O/Pyridine methods). Breitmaier, E. Structure Elucidation by NMR in Organic Chemistry. Wiley, 2002. (For interpreting NMR shifts of amides vs amines).
  • Gawrys, P., et al. "Stereochemistry of perhydrocarbazole derivatives." Tetrahedron 53.12 (1997).

Sources

Method

Catalytic hydrogenation of 9-acetylcarbazole to perhydrocarbazole

Technical Application Note: Catalytic Hydrogenation of 9-Acetylcarbazole to Perhydrocarbazole Executive Summary This application note details the protocol for the catalytic hydrogenation of 9-acetylcarbazole to perhydroc...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Application Note: Catalytic Hydrogenation of 9-Acetylcarbazole to Perhydrocarbazole

Executive Summary

This application note details the protocol for the catalytic hydrogenation of 9-acetylcarbazole to perhydrocarbazole (dodecahydrocarbazole). While N-ethylcarbazole (NEC) is the industry standard for Liquid Organic Hydrogen Carrier (LOHC) applications, the N-acetyl derivative presents unique utility as a solid-state precursor for high-purity perhydrocarbazole synthesis or as a probe for electronic effects in heterocyclic reduction.

Key Technical Distinction: Unlike alkyl-substituted carbazoles, the 9-acetyl group is electron-withdrawing (amide functionality). This alters the electron density of the aromatic rings, requiring optimized pressure/temperature profiles compared to NEC. Furthermore, obtaining the parent perhydrocarbazole (C₁₂H₂₃N) requires a biphasic workflow: Ring Saturation followed by Amide Hydrolysis .

Strategic Context & Mechanism

Why 9-Acetylcarbazole?
  • Purification: 9-acetylcarbazole is a crystalline solid (mp ~69°C), allowing for easy recrystallization to remove impurities (e.g., sulfur, halides) that would otherwise poison the Ruthenium catalyst.

  • Selectivity Control: The bulky acetyl group sterically hinders the nitrogen lone pair, potentially influencing the cis/trans stereoselectivity of the ring reduction, favoring specific isomers useful for downstream pharmaceutical applications.

Reaction Pathway

The transformation involves two distinct chemical phases:

  • Heterogeneous Catalysis: Saturation of the two benzene rings over a Ruthenium (Ru) catalyst.

  • Deprotection (Hydrolysis): Cleavage of the acetyl group to yield the free amine (perhydrocarbazole).

DOT Diagram: Reaction Workflow

ReactionPathway Start 9-Acetylcarbazole (Solid Precursor) H2_Step Hydrogenation (Ru/Al2O3, 150°C, 70 bar) Start->H2_Step + 6 H2 Inter 9-Acetyl-perhydrocarbazole (Intermediate) H2_Step->Inter Ring Saturation Hydrolysis Acid Hydrolysis (HCl/EtOH, Reflux) Inter->Hydrolysis Deprotection Final Perhydrocarbazole (C12H23N) Hydrolysis->Final - AcOH

Figure 1: Stepwise conversion of 9-acetylcarbazole to perhydrocarbazole via hydrogenation and subsequent hydrolysis.

Experimental Protocol

Materials & Equipment
  • Substrate: 9-Acetylcarbazole (>98% purity).

  • Catalyst: 5 wt% Ru/Al₂O₃ (Ruthenium on Alumina).[1][2][3][4] Note: Ru is preferred over Pd/Pt for ring hydrogenation to avoid hydrogenolysis of the C-N bond.

  • Solvent: Tetrahydrofuran (THF) or 1,4-Dioxane. Note: Unlike NEC, 9-acetylcarbazole is solid and requires a solvent for efficient mass transfer.

  • Reactor: 100 mL Hastelloy High-Pressure Autoclave (Parr or similar).

Phase I: Catalytic Hydrogenation

Objective: Convert 9-acetylcarbazole to 9-acetyl-dodecahydrocarbazole.

  • Catalyst Activation:

    • Load 5 wt% Ru/Al₂O₃ (substrate-to-catalyst ratio 20:1 w/w) into the reactor.

    • Purge with N₂ (3x), then H₂ (3x).

    • Pre-reduce catalyst at 100°C under 30 bar H₂ for 1 hour if using air-stable precursor.

  • Loading:

    • Dissolve 5.0 g of 9-acetylcarbazole in 40 mL of THF.

    • Transfer solution to the reactor anaerobically (to preserve activated Ru surface).

  • Reaction Parameters:

    • Pressure: Pressurize to 70 bar (1000 psi) H₂.

    • Temperature: Heat to 150°C . Caution: Exothermic reaction.

    • Agitation: High shear stirring (1000 rpm) is critical to overcome gas-liquid mass transfer limitations.

    • Duration: 4–6 hours. Monitor H₂ uptake until pressure drop plateaus.

  • Work-up:

    • Cool to room temperature.[1] Vent H₂.

    • Filter catalyst using a 0.2 µm PTFE membrane (Catalyst can be recycled).

    • Evaporate THF to yield 9-acetyl-perhydrocarbazole (viscous oil/waxy solid).

Phase II: Deprotection (Hydrolysis)

Objective: Remove acetyl group to yield Perhydrocarbazole.

  • Reflux:

    • Dissolve the intermediate in Ethanol (30 mL).

    • Add 6M HCl (10 mL).

    • Reflux at 80°C for 3 hours.

  • Neutralization & Extraction:

    • Cool and neutralize with NaOH solution (pH ~10).

    • Extract with Dichloromethane (DCM) (3 x 20 mL).

    • Dry organic layer over MgSO₄ and concentrate.

  • Final Product: Perhydrocarbazole (clear viscous liquid/low-melting solid).

Critical Process Parameters (CPP) & Data

The following table summarizes the expected performance metrics based on Ru-catalyzed hydrogenation of N-substituted carbazoles.

ParameterValueRationale
Conversion >99.5%Ru/Al₂O₃ is highly active for aromatic ring saturation.
Selectivity (Ring) >98%Minimal C-N bond cleavage (hydrogenolysis) at <160°C.
Stereochemistry All-cis (major)Hydrogen addition occurs from the catalyst surface face (syn-addition).
H₂ Consumption ~5.8 wt%Gravimetric capacity (theoretical) for the ring system.
Turnover Freq (TOF) ~150-200 h⁻¹Slightly lower than NEC due to electron-withdrawing acetyl group.

Mechanistic Insight: The "Rollover" Challenge

In hydrogenation, the substrate must adsorb flat onto the catalyst surface.

  • NEC (Ethyl): The ethyl group is flexible, allowing the carbazole core to lie flat on the Ru surface.

  • 9-Acetyl: The carbonyl oxygen can compete for binding sites (Lewis base interaction with support) or induce a non-planar twist due to amide resonance. This necessitates the higher pressure (70 bar) compared to NEC (often 50 bar) to force the aromatic rings onto the active sites.

DOT Diagram: Surface Mechanism

Mechanism cluster_surface Ru/Al2O3 Surface Adsorption 1. Adsorption (π-stacking) Stepwise 3. Stepwise Reduction (4H -> 8H -> 12H) Adsorption->Stepwise H_Spillover 2. H-Spillover (Ru -> Support) H_Spillover->Stepwise H supply Desorption 4. Desorption (All-cis isomer) Stepwise->Desorption Product 9-Acetyl-perhydrocarbazole Desorption->Product Reactant 9-Acetylcarbazole (Solution) Reactant->Adsorption

Figure 2: Surface adsorption and stepwise hydrogenation mechanism on Ruthenium catalyst.

References

  • Pez, G. P., et al. (2008). "Hydrogen Storage by Reversible Hydrogenation of Liquid Organic Hydrogen Carriers." Air Products and Chemicals, Inc. [Patent/Concept Origin].
  • Eblagon, K. M., et al. (2012).[5] "Comparison of catalytic performance of supported ruthenium and rhodium for hydrogenation of 9-ethylcarbazole." Energy & Environmental Science. Link

    • Context: Validates Ru/Al₂O₃ as the superior c
  • Wang, Y., et al. (2021).[5] "Alloying effect of Ni-Mo catalyst in hydrogenation of N-ethylcarbazole." Frontiers in Chemistry. Link

    • Context: Provides comparative kinetic d
  • Yang, M., et al. (2012). "Comparative Study of Catalytic Hydrogenation of 9-Ethylcarbazole over Noble Metal Surfaces." The Journal of Physical Chemistry C. Link

    • Context: Explains the surface mechanism and stereochemical outcomes (cis vs trans).

Disclaimer: This protocol involves high-pressure hydrogen gas, which is flammable and explosive. All operations must be conducted in a rated pressure vessel behind a blast shield.

Sources

Application

Use of 9-Acetyldodecahydro-1H-carbazole as a fragrance fixative

Executive Summary This Application Note details the formulation, evaluation, and stabilization protocols for 9-Acetyldodecahydro-1H-carbazole (9-ADHC) . As a fully saturated tricyclic amide, 9-ADHC represents a class of...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This Application Note details the formulation, evaluation, and stabilization protocols for 9-Acetyldodecahydro-1H-carbazole (9-ADHC) . As a fully saturated tricyclic amide, 9-ADHC represents a class of "Next-Generation Nitrogenous Fixatives" designed to bridge the gap between volatile top notes and heavy base accords without the environmental accumulation issues associated with traditional polycyclic musks (e.g., Galaxolide).

Key Application Benefits:

  • Vapor Pressure Suppression: Extends the substantivity of citrus and aldehyde notes via dipole-dipole interactions.

  • Olfactory Profile: Imparts a neutral-to-soft woody/animalic undertone, enhancing "skin feel" without distorting the primary fragrance character.

  • Matrix Stability: High resistance to oxidation due to the fully saturated dodecahydro- backbone.

Physicochemical Profile & Mechanism

To effectively utilize 9-ADHC, formulators must understand its thermodynamic behavior. Unlike simple hydrophobic fixatives, 9-ADHC operates via a dual-mechanism.

PropertyValue (Predicted/Typical)Relevance to Formulation
Molecular Weight ~221.34 g/mol Medium-Heavy molecule; ideal for base note anchoring.
LogP (Octanol/Water) 3.5 – 4.2Highly lipophilic; excellent compatibility with oils and macrocyclic musks.
Boiling Point >300°C (at 760 mmHg)Low volatility; ensures longevity on skin/fabric.[1]
Appearance Viscous Liquid or Low-Melting SolidRequires pre-solubilization in DPG or IPM.
Functional Group N-Acetyl (Amide)Acts as a Hydrogen Bond Acceptor (HBA).
Fixation Mechanism

9-ADHC functions through Raoult’s Law Deviation . Its bulky tricyclic structure physically entraps smaller molecules, while the N-acetyl dipole forms transient hydrogen bonds with polar functional groups (alcohols, aldehydes) in the top note.

FixationMechanism cluster_skin Skin Surface / Substrate Volatile Volatile Top Note (e.g., Citral, Linalool) Interaction Dipole-Dipole & H-Bonding Complex Volatile->Interaction Diffuses into Fixative 9-ADHC (Fixative Matrix) Fixative->Interaction Traps via Amide Group Result Reduced Vapor Pressure (Extended Sillage) Interaction->Result Thermodynamic Stabilization

Figure 1: Mechanistic pathway of volatility suppression by 9-ADHC.

Protocol 1: Solubilization & Incorporation

Due to its high viscosity and lipophilicity, direct addition of 9-ADHC to cold ethanol may result in "shocking" (precipitation) or poor dispersion.

Reagents:

  • 9-ADHC (Purity >98%)

  • Dipropylene Glycol (DPG) or Isopropyl Myristate (IPM)

  • Ethanol (SDA 40B)

Methodology:

  • Pre-Dilution (10% or 50% Solution):

    • Heat DPG to 40°C .

    • Slowly add 9-ADHC while stirring magnetically at 300 RPM.

    • Maintain temperature for 15 minutes until the solution is optically clear.

    • Note: This pre-solution is stable for 12 months at room temperature.

  • Fragrance Compounding:

    • Add the 9-ADHC pre-solution to the base accord before adding heart or top notes. This allows the fixative to integrate with other heavy molecules (woods, musks) first.

  • Maturation:

    • Allow the final concentrate to mature for 48 hours before adding ethanol. This ensures thermodynamic equilibrium of the fixative matrix.

Protocol 2: Fixation Efficiency Evaluation (Gravimetric)

This protocol quantifies the ability of 9-ADHC to retard the evaporation of a volatile marker (e.g., Limonene).

Objective: Determine the "Fixation Factor" (F).

Materials:

  • Analytical Balance (0.0001g precision).

  • Fragrance Blotters (uncoated).

  • Control Solution: 10% Limonene in Ethanol.

  • Test Solution: 10% Limonene + 1% 9-ADHC in Ethanol.

Step-by-Step Procedure:

  • Preparation: Pipette 50 µL of Control Solution onto Blotter A and 50 µL of Test Solution onto Blotter B.

  • Baseline Measurement: Immediately weigh both blotters (

    
    ).
    
  • Incubation: Place blotters in a draft-free chamber at 25°C / 50% RH.

  • Data Logging: Weigh blotters at intervals: 1h, 4h, 8h, 24h.

  • Calculation: Calculate % Mass Loss for both. The Fixation Factor (

    
    ) is defined as:
    
    
    
    
    • Interpretation: If

      
      , 9-ADHC is effectively retarding evaporation.
      

Protocol 3: Olfactory Stability & Discoloration

Amides can be susceptible to hydrolysis or yellowing under UV light or extreme pH.

Workflow:

  • UV Stress Test:

    • Prepare a 5% solution of 9-ADHC in Ethanol.

    • Place in a clear glass vial under UV light (Suntest or equivalent) for 72 hours.

    • Pass Criteria: No significant yellowing (Gardner Color Scale < 2) and no formation of "burnt" or "acidic" off-notes (indicative of hydrolysis to the amine).

  • Base Stability:

    • Incorporate 0.5% 9-ADHC into a standard soap base (pH 9-10).

    • Incubate at 45°C for 4 weeks.

    • Pass Criteria: No discoloration compared to control.

EvaluationWorkflow Start Raw 9-ADHC Solubility Solubility Check (10% in DPG @ 40°C) Start->Solubility Olfactory Olfactory Evaluation (Blotter Test) Solubility->Olfactory If Clear Reject Reject / Reformulate Solubility->Reject Precipitates Stability Stability Testing (UV & pH 10) Olfactory->Stability If Neutral/Pleasant Olfactory->Reject Off-Odor Approve Approved for Formulation Stability->Approve No Discoloration Stability->Reject Hydrolysis/Yellowing

Figure 2: Quality Control and Evaluation Workflow for 9-ADHC.

Safety & Regulatory Considerations

While dodecahydrocarbazoles are generally less reactive than their aromatic counterparts, rigorous safety profiling is required for NCEs.

  • Sensitization: Nitrogenous heterocycles can occasionally trigger sensitization. A Human Repeated Insult Patch Test (HRIPT) is recommended for final formulations containing >1% 9-ADHC.

  • IFRA/REACH: As of 2026, check the specific CAS registration status. If used as a captive, ensure compliance with local volume exemptions for R&D.

  • Purity: Ensure the synthesis route (e.g., acetylation of dodecahydrocarbazole) removes all traces of the starting amine, as free secondary amines can react with aldehydes to form Schiff bases, altering the color and scent of the perfume.

References

  • Synthesis of N-Acyl Carbazoles: Title: "Synthesis of N-acyl carbazoles, phenoxazines and acridines from cyclic diaryliodonium salts."[2] Source: Beilstein Journal of Organic Chemistry (2024). URL:[Link] (Validates the synthetic feasibility and stability of the N-acyl carbazole motif).

  • Fixative Mechanisms: Title: "The Science of Scent: How Fragrance Fixatives Work." Source: TriStar Intermediates (2025). URL:[Link] (Provides the theoretical basis for vapor pressure suppression used in Protocol 2).

  • Physicochemical Properties of Carbazoles: Title: "Chemical Properties of Carbazole (CAS 86-74-8)."[3] Source: Cheméo.[3][4] URL:[Link] (Baseline data for the carbazole skeleton, used to estimate lipophilicity of the dodecahydro- derivative).

  • Musk & Fixative Safety Standards: Title: "IFRA Standards Library."[1] Source: International Fragrance Association (IFRA).[5] URL:[Link] (Standard reference for safety limits on structural analogs like OTNE).

Sources

Method

9-Acetyldodecahydro-1H-carbazole applications in hydrogen storage materials

This Application Note is designed for researchers and material scientists evaluating 9-Acetyldodecahydro-1H-carbazole (12H-NAC) as a next-generation Liquid Organic Hydrogen Carrier (LOHC).[1] Unlike the industry-standard...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note is designed for researchers and material scientists evaluating 9-Acetyldodecahydro-1H-carbazole (12H-NAC) as a next-generation Liquid Organic Hydrogen Carrier (LOHC).[1]

Unlike the industry-standard N-ethylcarbazole (NEC), the acetyl-functionalized variant offers a distinct thermodynamic profile. The electron-withdrawing acetyl group modifies the enthalpy of dehydrogenation, potentially enabling hydrogen release at lower temperatures—a critical parameter for coupling with low-grade waste heat sources or PEM fuel cells.

Executive Summary & Mechanism

The 9-Acetyldodecahydro-1H-carbazole system operates on a reversible catalytic cycle. The hydrogen-lean precursor (9-Acetylcarbazole ) is hydrogenated to store hydrogen (H-loading), forming the hydrogen-rich 12H-NAC .[1]

  • Theoretical Capacity: ~5.4 wt%

    
     (Gravimetric).[1]
    
  • Key Advantage: The acetyl group (

    
    ) acts as an electron-withdrawing group (EWG).[1] Compared to the ethyl group in NEC, this destabilizes the hydrogenated state slightly more, theoretically lowering the enthalpy of reaction (
    
    
    
    ) and reducing the energy penalty for hydrogen release.[1]
  • Safety: High boiling point (>200°C estimated), non-explosive liquid/solid matrix.[1]

LOHC Cycle Workflow

LOHC_Cycle cluster_0 Thermodynamic Cycle H_Lean 9-Acetylcarbazole (H0-Form) Hydrogen Lean H_Rich 9-Acetyldodecahydro- 1H-carbazole (H12-Form) Hydrogen Rich H_Lean->H_Rich Hydrogenation Catalyst: Ru/Al2O3 T: 120-150°C, P: 50 bar H_Rich->H_Lean Dehydrogenation Catalyst: Pd/Al2O3 T: 160-190°C, P: 1 bar H2_Out Hydrogen (H2) Output H_Rich->H2_Out H2_In Hydrogen (H2) Input H2_In->H_Rich

Figure 1: The reversible hydrogenation-dehydrogenation cycle of the 9-Acetylcarbazole system. The cycle relies on catalytic transformation between the aromatic (lean) and cycloaliphatic (rich) forms.[1]

Material Properties & Comparison

The following table contrasts the Acetyl variant with the standard Ethyl variant.

Property9-Acetylcarbazole System (NAC)N-Ethylcarbazole System (NEC)Impact
Formula (H-Rich)


Acetyl adds oxygen mass.[1]
Molecular Weight ~221.34 g/mol ~207.36 g/mol Slightly lower gravimetric density.
H2 Capacity (wt%) ~5.43% ~5.80%Trade-off for thermodynamic gain.[1]
Electronic Effect Electron-Withdrawing (EWG)Electron-Donating (EDG)NAC releases H2 easier.
Physical State Solid/Liquid (Isomer dependent)Solid (mp ~68°C) / LiquidSolvent often required for startup.[1]
Experimental Protocols
Protocol A: Hydrogenation (H-Loading)

Objective: Saturation of the aromatic system to store hydrogen.[1]

Materials:

  • Substrate: 9-Acetylcarbazole (Purity >98%).[1]

  • Catalyst: 5 wt% Ruthenium on Alumina (

    
    ) or Raney Nickel.[1] Ru is preferred for lower temperature activity preventing acetyl cleavage.
    
  • Solvent (Optional): Methylcyclohexane (if substrate melting point > 100°C).[1]

Step-by-Step Procedure:

  • Reactor Loading: Load the autoclave (e.g., Parr reactor) with 9-Acetylcarbazole and catalyst (ratio 50:1 wt/wt substrate to catalyst).[1]

  • Purging: Seal reactor. Purge with

    
     (3x, 10 bar) to remove oxygen, then with 
    
    
    
    (3x, 10 bar).[1]
  • Pressurization: Pressurize with

    
     to 50–70 bar .
    
  • Heating: Heat to 140°C with vigorous stirring (1000 rpm). Note: The reaction is exothermic.[2] Monitor internal temperature spikes.

  • Reaction: Maintain conditions until

    
     uptake ceases (pressure plateau). Typical duration: 2–4 hours.
    
  • Filtration: Cool to room temperature. Filter catalyst to recover 9-Acetyldodecahydro-1H-carbazole .

Quality Control (QC):

  • NMR Analysis: Check for disappearance of aromatic protons (7.0–8.5 ppm region in

    
    -NMR).
    
  • Target: >99% conversion to perhydro- form.

Protocol B: Dehydrogenation (H-Unloading)

Objective: Controlled release of hydrogen gas.[1]

Materials:

  • Substrate: 9-Acetyldodecahydro-1H-carbazole (from Protocol A).

  • Catalyst: 5 wt% Palladium on Alumina (

    
    ) or 
    
    
    
    .[1]
    • Critical Note: Avoid acidic supports that might hydrolyze the amide bond (acetyl group).[1] Neutral supports are preferred.

Step-by-Step Procedure:

  • Setup: Use a continuous flow reactor or a batch reactor connected to a mass flow meter.

  • Conditions: Heat reactor to 170°C (Start) up to 190°C (End). Maintain ambient pressure (1 bar).

  • Kinetics: Hydrogen evolution should begin immediately upon reaching >160°C.

  • Completion: Reaction is complete when

    
     flow drops to baseline.
    
  • Recycling: The residue is 9-Acetylcarbazole. Analyze for degradation (de-acetylation) before re-hydrogenation.[1]

Analytical Validation

To ensure the integrity of the LOHC during cycling, use the following analytical logic.

Analytics_Flow Sample Reaction Aliquot GCMS GC-MS Analysis Sample->GCMS Identify Byproducts NMR H-NMR Spectroscopy Sample->NMR Calculate DoH Decision Check Acetyl Integrity GCMS->Decision NMR->Decision Pass Proceed to Next Cycle Decision->Pass Acetyl Intact Conversion >98% Fail Regenerate/Purify Decision->Fail Deacetylation Detected (Carbazole formation)

Figure 2: Analytical workflow for validating LOHC stability. "DoH" = Degree of Hydrogenation.[3]

Key Degradation Marker:

  • Deacetylation: If the acetyl group is cleaved, Carbazole or Dodecahydrocarbazole (without acetyl) will appear.[1]

  • Consequence: N-H free carbazoles have higher melting points and different thermodynamic properties, altering the system performance.

References
  • Han, G., Shin, B.S., & Kang, J.W. (2016).[1] Hydrogenation and dehydrogenation of 9-acetylcarbazole as a prototype of a liquid organic hydrogen carrier. Proceedings of the KiChE Spring Meeting, P-Thermodynamics-22. [1]

  • Eblagon, K. M., Tam, K., et al. (2010).[1] Study of Catalytic Sites on Ruthenium For Hydrogenation of N-ethylcarbazole.Materials Science , 1-10. (Contextual grounding for Ru-catalysis mechanisms).

  • Wang, M., et al. (2017).[1][4] Efficient Luminescent Microtubes... involving 9-acetylcarbazole.[1][5][6]Crystal Growth & Design , 17(12), 6684-6691.[1][4] (Structural characterization of the precursor).[1]

  • Yang, M., et al. (2021).[1] Catalytic Hydrogenation and Dehydrogenation Reactions of N-alkyl-bis(carbazole)-Based Hydrogen Storage Materials.MDPI Catalysts , 11, 135.[1] (Comparative protocols for N-substituted carbazoles).

Sources

Application

High-Purity Isolation of 9-Acetyldodecahydro-1H-carbazole: Solvent Extraction &amp; Purification Strategies

The following Application Note and Protocol guide is designed for researchers and process chemists working with 9-Acetyldodecahydro-1H-carbazole (also referred to as N-acetylperhydrocarbazole). This molecule is the fully...

Author: BenchChem Technical Support Team. Date: March 2026

The following Application Note and Protocol guide is designed for researchers and process chemists working with 9-Acetyldodecahydro-1H-carbazole (also referred to as N-acetylperhydrocarbazole). This molecule is the fully hydrogenated derivative of N-acetylcarbazole, often utilized in hydrogen storage research (LOHC systems) and as a pharmaceutical intermediate.

Introduction & Chemical Context

9-Acetyldodecahydro-1H-carbazole (


) is a bicyclic amine derivative produced via the catalytic hydrogenation of 9-acetylcarbazole. Unlike its aromatic precursor, the dodecahydro- derivative lacks aromaticity, resulting in significantly altered solubility profiles and physical properties.
Key Chemical Challenges
  • Stereoisomerism: The hydrogenation of the carbazole backbone generates multiple stereocenters (positions 4a and 8a), leading to a mixture of cis and trans isomers (e.g., cis-syn-cis, cis-anti-cis). These isomers possess slightly different solubilities, which can be exploited for enrichment but complicate bulk extraction.

  • Catalyst Contamination: Synthesis typically employs Ruthenium (Ru) or Palladium (Pd) on supports (

    
    , 
    
    
    
    ). Efficient separation of these fines is critical.
  • Solubility Profile: The acetylation of the nitrogen atom reduces the basicity compared to the parent perhydrocarbazole and increases lipophilicity compared to the aromatic precursor.

Physicochemical Profile (Estimated)
PropertyValue / CharacteristicImplication for Extraction
Molecular Weight 221.34 g/mol Suitable for GC/MS analysis.
Physical State Viscous Liquid or Low-Melting SolidTemperature control is vital during filtration.
Polarity Moderate (Amide functionality)Soluble in EtOAc, DCM, Toluene; Insoluble in Water.
LogP ~2.5 - 3.5 (Estimated)High affinity for organic phases in LLE.

Solvent Selection Logic

The extraction strategy relies on the Hansen Solubility Parameters (HSP) . The target molecule has a polar amide head and a large lipophilic perhydro-carbazole tail.

  • Primary Extraction Solvent: Ethyl Acetate (EtOAc) .

    • Reasoning: It provides a balanced polarity to dissolve the target amide while allowing easy aqueous washing to remove inorganic salts or unreacted polar impurities. It is also Class 3 (low toxicity).

  • Crystallization/Precipitation Solvent: n-Heptane or Ethanol .

    • Reasoning: The perhydro-backbone is highly soluble in alkanes, but the acetyl group reduces this slightly. Cooling a saturated heptane solution can induce precipitation of specific isomers (typically the higher-melting trans isomers, if present).

  • Dissolution Solvent (for Catalyst Removal): Dichloromethane (DCM) or Tetrahydrofuran (THF) .

    • Reasoning: High solvency power ensures the viscous product is fully dissolved, preventing yield loss on the filter cake.

Protocol A: Post-Hydrogenation Isolation (Catalyst Removal & Workup)

This protocol addresses the isolation of 9-acetyldodecahydro-1H-carbazole from a catalytic hydrogenation reaction mixture (e.g., Ru/Al2O3 catalyzed).

Reagents & Equipment[1][2]
  • Solvents: Dichloromethane (HPLC Grade), Celite® 545 filter aid.

  • Equipment: Buchner funnel, Rotary Evaporator, 0.22 µm PTFE membrane filter.

Step-by-Step Procedure
  • Reaction Quenching & Dilution:

    • Allow the high-pressure reactor to cool to room temperature (25°C).

    • Critical Step: If the product is a viscous melt (solvent-free synthesis), add Dichloromethane (DCM) directly to the reactor (Ratio: 5 mL DCM per 1 g theoretical product) to dissolve the matrix.

    • Why: The viscosity of perhydrocarbazoles traps catalyst particles. Dilution reduces viscosity, ensuring efficient filtration.

  • Catalyst Filtration (The "Double-Pass" Method):

    • Prepare a Buchner funnel with a packed bed of Celite® 545 (approx. 1 cm depth). Pre-wet with DCM.

    • Filter the crude mixture under vacuum.

    • Wash: Rinse the reactor with an additional aliquot of DCM and pour over the filter cake.

    • Validation: The filtrate must be optically clear. If grey/black turbidity persists (metal fines), pass the filtrate through a 0.22 µm PTFE syringe filter .

  • Solvent Exchange:

    • Concentrate the filtrate using a rotary evaporator (

      
      , 500 mbar 
      
      
      
      50 mbar).
    • Stop point: Do not evaporate to absolute dryness if the product is a liquid; thermal stress can induce isomerization.

Protocol B: Liquid-Liquid Extraction (LLE) for Purity Enhancement

Used if the starting material (9-acetylcarbazole) or side products (partially hydrogenated species) are present.

Workflow Diagram (Graphviz)

ExtractionWorkflow Start Crude Reaction Mixture (Dissolved in EtOAc) AcidWash Wash 1: 0.5M HCl (Removes trace amines) Start->AcidWash BaseWash Wash 2: 5% NaHCO3 (Neutralization) AcidWash->BaseWash BrineWash Wash 3: Saturated Brine (Drying step) BaseWash->BrineWash PhaseSep Phase Separation BrineWash->PhaseSep OrgPhase Organic Phase (Product) PhaseSep->OrgPhase Top Layer AqPhase Aqueous Phase (Waste) PhaseSep->AqPhase Bottom Layer Drying Dry over MgSO4 & Filter OrgPhase->Drying Evap Rotary Evaporation Drying->Evap Final 9-Acetyldodecahydro-1H-carbazole (Viscous Oil/Solid) Evap->Final

Figure 1: Liquid-Liquid Extraction workflow for the purification of 9-Acetyldodecahydro-1H-carbazole.

Protocol Steps
  • Dissolution: Dissolve the crude oil (from Protocol A) in Ethyl Acetate (10 mL per g of product).

  • Acid Wash (Optional):

    • Wash with 0.5 M HCl (1:1 volume ratio).

    • Mechanism:[1][2][3] Fully hydrogenated product is an amide (neutral/low basicity). Any unacetylated amine impurities (dodecahydrocarbazole) will protonate and partition into the aqueous phase.

  • Neutralization: Wash the organic layer with 5%

    
      to remove residual acid.
    
  • Drying: Wash with saturated Brine (

    
    ) . Separate phases. Dry the organic layer over Anhydrous 
    
    
    
    for 20 minutes.
  • Isolation: Filter off the desiccant and evaporate the solvent.

Protocol C: Stereoisomer Enrichment (Crystallization)

Perhydrocarbazoles exist as cis and trans isomers. The all-cis isomer is often the kinetic product of hydrogenation over Ruthenium.

  • Solvent System: Ethanol/Water (9:1) or n-Heptane .

  • Procedure:

    • Dissolve the isolated oil in minimal hot Ethanol (

      
      ).
      
    • Add water dropwise until slight turbidity appears.

    • Allow to cool slowly to room temperature, then to

      
       overnight.
      
  • Outcome:

    • Precipitate: Enriched trans-fused isomers (typically higher melting point).

    • Supernatant: Enriched cis-fused isomers.

    • Note: If the product remains an oil, use preparative HPLC (C18 column, Acetonitrile/Water gradient) for isomer separation.

Analytical Validation

Every extraction must be validated to ensure the "dodecahydro" state (complete saturation of the aromatic rings).

MethodParameterAcceptance Criteria
1H-NMR (CDCl3) Aromatic Region (7.0 - 8.5 ppm)Absent. No signals should be visible.
1H-NMR (CDCl3) Aliphatic Region (1.0 - 3.0 ppm)Complex Multiplets. Integration must match 20 protons (carbazole skeleton).
1H-NMR (CDCl3) Acetyl Methyl Group (~2.1 ppm)Singlet (3H). Sharp peak.
GC-MS Molecular Ion (

)
m/z 221. No peaks at 217, 213 (partially hydrogenated).

Troubleshooting Guide

IssueProbable CauseCorrective Action
Cloudy Filtrate Catalyst fines passing through filter.Use a double layer of filter paper or switch to a 0.22 µm syringe filter.
Low Yield Product trapped in drying agent.Wash the

cake thoroughly with fresh EtOAc.
Product is Oil not Solid Isomer mixture depresses MP.This is normal for perhydrocarbazoles. Verify purity by GC. Do not force crystallization unless isomer separation is required.
Aromatic Peaks in NMR Incomplete Hydrogenation.The extraction cannot fix this. Reprocess the material in the hydrogenation reactor.

References

  • Yang, M., et al. (2012). "Comparative Study of Catalytic Hydrogenation of 9-Ethylcarbazole for Hydrogen Storage over Noble Metal Surfaces." Industrial & Engineering Chemistry Research. Link

    • Relevance: Establishes the standard hydrogenation and isolation protocols for N-substituted carbazoles (LOHC context).
  • Eblagon, K. M., et al. (2010). "Hydrogenation of 9-ethylcarbazole as a prototype of a liquid hydrogen carrier." International Journal of Hydrogen Energy. Link

    • Relevance: Details the workup and NMR characterization of perhydro-carbazole deriv
  • Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook. CRC Press. Relevance: Theoretical basis for solvent selection (EtOAc/DCM) for amide-functionalized cycles.
  • Wang, Y., et al. (2019). "Catalytic hydrogenation and dehydrogenation performance of 9-ethylcarbazole." RSC Advances. Link

    • Relevance: Provides specific conditions for catalyst filtration and product isolation in carbazole hydrogen

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Hydrogenation of 9-Acetylcarbazole

This technical guide focuses on the catalytic hydrogenation of 9-acetylcarbazole , primarily targeting the 1,2,3,4-tetrahydro derivative (a common pharmaceutical intermediate) while addressing the pathways to full satura...

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide focuses on the catalytic hydrogenation of 9-acetylcarbazole , primarily targeting the 1,2,3,4-tetrahydro derivative (a common pharmaceutical intermediate) while addressing the pathways to full saturation (dodecahydro-).

Subject: Yield Optimization & Troubleshooting Protocol Ticket ID: HAC-900-OPT Assigned Specialist: Senior Application Scientist

Core Reaction Dynamics

Before troubleshooting, verify your target. The hydrogenation of 9-acetylcarbazole proceeds in stages. The acetyl group (


) acts as an electron-withdrawing protecting group, preventing the nitrogen lone pair from poisoning the catalyst, but it also alters the electron density of the aromatic rings.
The Reaction Pathway

The reduction typically occurs in the following order:

  • Stage A (Target): Saturation of the unsubstituted benzene ring (more electron-rich)

    
    9-acetyl-1,2,3,4-tetrahydrocarbazole .
    
  • Stage B (Over-reduction): Saturation of the indole double bond and the remaining benzene ring

    
    9-acetyl-dodecahydrocarbazole .
    
  • Failure Mode (Side Reaction): Hydrogenolysis of the N-Acetyl bond

    
    Deacetylation  (yields free tetrahydrocarbazole).
    
Pathway Visualization

ReactionPathway Reactant 9-Acetylcarbazole Target 9-Acetyl-1,2,3,4- tetrahydrocarbazole (Target) Reactant->Target H2, Pd/C or Ru 60-80°C, 50 bar SideProd Tetrahydrocarbazole (Deacetylated Impurity) Reactant->SideProd Hydrolysis (H2O) or Hydrogenolysis OverRed 9-Acetyl- dodecahydrocarbazole (Over-reduction) Target->OverRed Excess H2, High T Ru/C, >100°C Target->SideProd Acid/Base Instability

Figure 1: Sequential hydrogenation pathway and critical failure modes.

Critical Process Parameters (CPP) Optimization

Catalyst Selection Matrix

The choice of catalyst dictates the "stop point" of the reaction.

Catalyst SystemSelectivityRisk ProfileRecommended For
5% Ru/Al2O3 High (Full Saturation)Low ring selectivity; tends to fully saturate to dodecahydro if not monitored.Full Hydrogenation (LOHC applications)
10% Pd/C High (Partial)High risk of C-N bond cleavage (deacetylation) at high temps.Tetrahydro- synthesis (Standard)
PtO2 (Adam's) ModerateCan be too aggressive; often requires acidic media which risks hydrolysis.Difficult substrates
Raney Nickel ModeratePyrophoric; requires high pressure (1000+ psi) for good conversion.Large scale/Low cost
Solvent Systems
  • Glacial Acetic Acid: Gold Standard. Protonates the intermediate, accelerating ring reduction. Warning: Must be anhydrous to prevent hydrolysis of the acetyl group.

  • Ethyl Acetate: Good solubility, non-reactive. Slower rates than acetic acid.

  • Ethanol/Methanol: Common, but often leads to solvolysis (transesterification/deacetylation) if base impurities are present.

Troubleshooting Guide (FAQ Format)

Issue 1: "I am seeing significant deacetylation (loss of the protecting group)."

Diagnosis: The N-acetyl bond is labile. This usually happens via two mechanisms:

  • Hydrolysis: Water is present in your solvent or catalyst paste.

  • Hydrogenolysis: Palladium is excellent at cleaving benzylic-type C-N bonds, especially at temperatures >80°C.

Corrective Action:

  • Switch Solvent: Move to anhydrous Ethyl Acetate or Toluene . If using Acetic Acid, add a scavenger (e.g., acetic anhydride 1% v/v) to consume moisture.

  • Lower Temperature: Cap reaction temperature at 60°C .

  • Catalyst Change: Switch from Pd/C to Ru/C or Rh/C , which are less active for C-N bond cleavage but highly active for ring hydrogenation.

Issue 2: "The reaction stalls at 60-70% conversion."

Diagnosis: Catalyst poisoning or pore blocking.

  • Poisoning: If any deacetylation occurred, the free amine (tetrahydrocarbazole) binds strongly to the metal surface, poisoning the catalyst.

  • H2 Solubility: Hydrogen mass transfer limitations in the liquid phase.

Corrective Action:

  • Purification: Ensure starting material is free of sulfur or halide impurities.

  • Pressure: Increase H2 pressure to 50-70 bar (700-1000 psi) . High pressure favors ring saturation over deacetylation.

  • Agitation: Hydrogenation is diffusion-limited. Increase stirring rate (>1000 RPM) or use a gas-entrainment impeller.

Issue 3: "I am getting a mixture of tetrahydro- and hexahydro- derivatives."

Diagnosis: Poor selectivity due to "runaway" reaction conditions. Once the first ring is saturated, the second ring becomes susceptible if the catalyst is too active.

Corrective Action:

  • Kinetic Control: Monitor H2 uptake strictly. Stop the reaction immediately when 2.0 equivalents of H2 are consumed.

  • Poison the Catalyst: Add a trace amount of Quinoline or Thiophene (carefully) to attenuate catalyst activity, preventing over-reduction.

Optimized Experimental Protocol

Objective: Synthesis of 9-acetyl-1,2,3,4-tetrahydrocarbazole with >90% Yield.

Materials
  • Substrate: 9-Acetylcarbazole (Recrystallized, >98% purity).

  • Catalyst: 5% Ru/C (dry) or 10% Pd/C (50% wet - account for water!).

  • Solvent: Glacial Acetic Acid (Anhydrous).

Workflow
  • Loading: In a high-pressure autoclave (Hastelloy or SS316), charge 9-acetylcarbazole (10.0 g) and Glacial Acetic Acid (100 mL).

  • Catalyst Addition: Add 5% Ru/C (0.5 g, 5 wt% loading). Note: Ru is preferred over Pd to minimize deacetylation.

  • Purge: Seal reactor. Purge with N2 (3x) then H2 (3x) to remove oxygen.

  • Pressurization: Charge H2 to 60 bar (870 psi) .

  • Reaction: Heat to 70°C with vigorous stirring (1200 RPM).

    • Checkpoint: Monitor pressure drop. Theoretical uptake for tetrahydro- is 2 moles H2 per mole substrate.

  • Termination: Upon cessation of H2 uptake (approx 4-6 hours), cool to RT and vent.

  • Workup: Filter catalyst through Celite. Concentrate filtrate under reduced pressure.

  • Purification: Recrystallize from Ethanol/Water to remove any deacetylated byproduct (which remains in the mother liquor).

Decision Logic for Troubleshooting

TroubleshootingLogic Start Low Yield / Impurities CheckImpurity Identify Impurity (HPLC/NMR) Start->CheckImpurity Deacetyl Deacetylated Product (Free Amine) CheckImpurity->Deacetyl Found OverRed Over-reduced (Dodecahydro) CheckImpurity->OverRed Found Unreacted Unreacted SM CheckImpurity->Unreacted Found Action1 1. Lower Temp (<60°C) 2. Switch to Ru/C 3. Dry Solvent Deacetyl->Action1 Action2 1. Stop at 2.0 eq H2 2. Lower Pressure 3. Shorten Time OverRed->Action2 Action3 1. Increase Pressure (>60 bar) 2. Increase Stirring 3. Check Catalyst Poisoning Unreacted->Action3

Figure 2: Logic flow for diagnosing yield losses based on impurity profile.

References & Grounding

  • Hydrogenation of N-Ethylcarbazole (Analogous Chemistry):

    • Source: Yang, M., et al. (2022). "Alloying effect of Ni-Mo catalyst in hydrogenation of N-ethylcarbazole for hydrogen storage." Frontiers in Energy Research.

    • Relevance: Establishes the superiority of bimetallic and Ruthenium catalysts for carbazole ring saturation without C-N cleavage.

  • Ruthenium vs. Palladium Selectivity:

    • Source: Wang, Y., et al. (2025). "Study of catalytic hydrogenation of N-ethylcarbazole over ruthenium catalyst."

    • Relevance: Confirms Ru/Al2O3 provides high selectivity (98%) for ring hydrogenation, minimizing side reactions common with Pd.

  • Synthesis of 1,2,3,4-Tetrahydrocarbazole (General Protocol):

    • Source: Rogers, C. U., & Corson, B. B. "1,2,3,4-Tetrahydrocarbazole."[1] Organic Syntheses, Coll.[1] Vol. 4, p.884 (1963).

    • Relevance: Provides the baseline physical properties (m.p. 115-116°C) and solubility data for the core tetrahydrocarbazole structure, essential for purification logic.

  • Stereoselectivity in Carbazole Hydrogenation:

    • Source:Asian Journal of Chemistry, Vol 26, No 1 (2014). "Eco-friendly Synthesis of Functionalized Tetrahydrocarbazoles."

    • Relevance: Discusses the stability of the acetyl group under various synthetic conditions and microwave irradiation effects.

Sources

Optimization

Overcoming steric hindrance in N-acetylation of perhydrocarbazole

Ticket ID: #PHC-Ac-001 | Status: Open Assigned Specialist: Senior Application Scientist, Organic Synthesis Division Introduction: The "Hidden" Barrier Welcome to the Reaction Engineering Support Center. You are likely he...

Author: BenchChem Technical Support Team. Date: March 2026

Ticket ID: #PHC-Ac-001 | Status: Open

Assigned Specialist: Senior Application Scientist, Organic Synthesis Division

Introduction: The "Hidden" Barrier

Welcome to the Reaction Engineering Support Center. You are likely here because your standard Schotten-Baumann or Pyridine/Acetic Anhydride protocol yielded <10% conversion on your perhydrocarbazole (dodecahydrocarbazole) substrate.

The Root Cause: Perhydrocarbazole is not a simple secondary amine.[1] It is a tricyclic system where the nitrogen atom is flanked by two cyclohexane rings. Depending on your specific stereoisomer (cis-fused vs. trans-fused), the nitrogen lone pair is either:

  • Sterically Shielded: Buried in the "concave" face of the molecule.

  • Conformationally Locked: Unable to rotate to accommodate the approach of an electrophile.

This guide provides three tiers of protocols to overcome this steric penalty, moving from chemical catalysis to high-energy physical activation.

Module 1: Diagnostic & Triage

Before selecting a protocol, confirm your substrate's stereochemistry. Perhydrocarbazole exists as multiple diastereomers.

Isomer ConfigurationSteric StatusReactivity PredictionRecommended Protocol
cis-syn-cis Flexible but crowded.Moderate. The "flap" of the rings can block N-attack.Protocol A (DMAP Catalysis)
trans-anti-trans Rigid and flat.Low. The N-H is equatorial but the axial hydrogens hinder approach.Protocol B (Microwave)
Mixture Variable.Unpredictable. Kinetic resolution may occur (one isomer reacts faster).Protocol B (Force completion)

Module 2: High-Performance Protocols

Protocol A: Hyper-Nucleophilic Catalysis (The Steglich Modification)

Best for: Standard laboratory setups, cis-isomers, and temperature-sensitive substituents.

The Logic: Standard pyridine is too weak a nucleophile to effectively activate acetic anhydride against a hindered amine. We replace it with 4-(Dimethylamino)pyridine (DMAP) .[2] DMAP attacks the anhydride to form an


-acetylpyridinium ion, which is roughly 

times more reactive than the anhydride itself.

Reagents:

  • Substrate: Perhydrocarbazole (1.0 equiv)

  • Solvent: Dichloromethane (DCM) or Chloroform (anhydrous)

  • Reagent: Acetic Anhydride (

    
    ) (2.0 - 3.0 equiv)
    
  • Base: Triethylamine (

    
    ) (3.0 equiv) - Acts as an acid scavenger.
    
  • Catalyst: DMAP (10-20 mol%)

Step-by-Step:

  • Dissolution: Dissolve perhydrocarbazole in DCM (0.2 M concentration).

  • Base Addition: Add

    
     and DMAP. Stir for 5 minutes at Room Temperature (RT).
    
  • Activation: Add

    
     dropwise.
    
    • Observation: The solution may warm slightly and turn yellow/orange (formation of the acetyl-DMAP complex).

  • Reaction: Stir at RT for 12–24 hours.

    • QC Check: If TLC shows <50% conversion after 6 hours, heat to reflux (

      
      ).
      
  • Workup: Wash with 1N HCl (to remove DMAP/Et3N), then saturated

    
    , then Brine. Dry over 
    
    
    
    .
Protocol B: Microwave-Assisted Synthesis (The "Brute Force" Method)

Best for: Trans-isomers, rigid scaffolds, and "dead" reactions.

The Logic: Thermal heating (oil bath) relies on convection, which is slow. Microwave irradiation provides dielectric heating, directly coupling with the polar transition state of the amine-anhydride reaction. This overcomes the high activation energy barrier (


) caused by steric hindrance.

Reagents:

  • Substrate: Perhydrocarbazole[3][4]

  • Reagent: Acetic Anhydride (excess, acts as solvent) OR Acetyl Chloride

  • Catalyst: None required (or 10 mol%

    
     as a Lewis Acid booster)
    

Step-by-Step:

  • Vessel Prep: Place perhydrocarbazole (100 mg scale) in a microwave-safe vial (G10 or G30).

  • Solvent/Reagent: Add Acetic Anhydride (2 mL). Note: Do not use chlorinated solvents in the microwave unless necessary; they do not couple well.

  • Irradiation Parameters:

    • Mode: Dynamic Power

    • Temp:

      
      
      
    • Hold Time: 10 minutes

    • Pressure Limit: 200 psi

  • Safety: Allow the vial to cool to

    
     before opening.
    
  • Workup: Pour reaction mixture into ice water to hydrolyze excess anhydride. Extract with Ethyl Acetate.

Protocol C: Lewis Acid Catalysis

Best for: Solvent-free conditions or when basic conditions (DMAP) cause side reactions.

The Logic: Hard Lewis acids coordinate to the carbonyl oxygen of the acetylating agent, increasing its electrophilicity without requiring a nucleophilic attack on the crowded nitrogen center first.

Reagents:

  • Catalyst: Scandium Triflate

    
     (5 mol%) OR Iodine 
    
    
    
    (10 mol%)
  • Reagent: Acetic Anhydride (1.5 equiv)

  • Solvent: Acetonitrile (

    
    )
    

Step-by-Step:

  • Mix amine and catalyst in MeCN.

  • Add

    
     at RT.
    
  • Monitor by TLC. If sluggish, heat to

    
    .
    
  • Filtration: If using

    
    , the catalyst can often be recovered by aqueous extraction or filtration depending on the phase system.
    

Module 3: Visualization & Troubleshooting

Figure 1: Troubleshooting Logic Tree

Use this flow to determine your next experimental move.

Troubleshooting Start Start: Low Yield (<20%) CheckIso Check Stereochemistry Start->CheckIso IsomerCis Isomer: Cis-Fused CheckIso->IsomerCis IsomerTrans Isomer: Trans-Fused CheckIso->IsomerTrans CheckSolubility Check Solubility IsomerCis->CheckSolubility MethodB Use Protocol B (Microwave 120°C) IsomerTrans->MethodB High Barrier MethodA Use Protocol A (DMAP + Reflux) MethodA->MethodB If fails Soluble Soluble in DCM CheckSolubility->Soluble Insoluble Insoluble/Greasy CheckSolubility->Insoluble Soluble->MethodA NeatReaction Run Neat (Solvent Free) with Excess Ac2O Insoluble->NeatReaction

Caption: Decision matrix for selecting the optimal acetylation pathway based on steric and solubility constraints.

Figure 2: The DMAP Catalytic Cycle (Mechanism)

Understanding why DMAP works is crucial for optimizing stoichiometry.

DMAP_Mechanism DMAP Free DMAP Inter1 Acetyl-DMAP+ (Active Species) DMAP->Inter1 + Ac2O Ac2O Acetic Anhydride Ac2O->Inter1 TS Transition State (Tight Ion Pair) Inter1->TS + Amine Amine Perhydrocarbazole (Substrate) Amine->TS TS->DMAP Regenerate Catalyst Product N-Acetyl Perhydrocarbazole TS->Product

Caption: The nucleophilic catalysis cycle. DMAP generates the active Acetyl-pyridinium species, which is electrophilic enough to attack the hindered amine.

Module 4: Frequently Asked Questions (FAQs)

Q: Can I use Acetyl Chloride (


) instead of Anhydride? 
A:  Yes, but with caution. 

is smaller and more reactive, which is good for sterics. However, it generates HCl gas. In a closed microwave vessel, this creates dangerous pressure. Only use

in open-vessel reflux (Protocol A) or with a high-quality scavenger (Proton Sponge or excess

).

Q: My product is an oil and difficult to crystallize. How do I purify it? A: N-acetyl perhydrocarbazole is highly lipophilic ("greasy").

  • Avoid Column Chromatography if possible; it often streaks.

  • Try Recrystallization: Use hot Hexane or Methanol.

  • Vacuum Distillation: This molecule is stable; Kugelrohr distillation is often the most effective purification method for the oil.

Q: Why not use Pyridine as the solvent? A: You can, but pyridine is difficult to remove completely from these lipophilic amines. The amine and pyridine often co-elute. Using catalytic DMAP allows you to use volatile solvents (DCM) and easily washable bases (


).

References

  • Steglich Esterification & Acylation Principles

    • Höfle, G., Steglich, W., & Vorbrüggen, H. (1978). 4-Dialkylaminopyridines as Highly Active Acylation Catalysts. Angewandte Chemie International Edition in English, 17(8), 569-583. Link

  • Microwave Assisted Synthesis

    • Kappe, C. O. (2004). Controlled Microwave Heating in Modern Organic Synthesis. Angewandte Chemie International Edition, 43(46), 6250-6284. Link

  • Lewis Acid Catalysis (Scandium Triflate)

    • Ishihara, K., Kubota, M., Kurihara, H., & Yamamoto, H. (1996). Scandium Trifluoromethanesulfonate as an Extremely Active Lewis Acid Catalyst in Acylation of Alcohols with Acid Anhydrides. Journal of the American Chemical Society, 118(17), 4474-4475. Link

  • Perhydrocarbazole Stereochemistry

    • Gurney, J., & Perkin, W. H. (1927). The stereoisomerism of the perhydrocarbazoles. Journal of the Chemical Society (Resumed), 2676-2679. Link

Sources

Troubleshooting

Technical Support Center: Troubleshooting Catalyst Poisoning in Carbazole Hydrogenation

Welcome to the Catalyst Support Center for Liquid Organic Hydrogen Carrier (LOHC) systems. As a Senior Application Scientist, I have designed this guide to address the complex deactivation mechanisms encountered during t...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Catalyst Support Center for Liquid Organic Hydrogen Carrier (LOHC) systems. As a Senior Application Scientist, I have designed this guide to address the complex deactivation mechanisms encountered during the catalytic hydrogenation of carbazole derivatives (e.g., N-ethylcarbazole, N-propylcarbazole).

Unlike standard homocyclic aromatics, N-heterocycles introduce unique surface chemistry challenges. This guide bypasses surface-level fixes to provide causality-driven troubleshooting, self-validating protocols, and actionable engineering strategies.

I. The Mechanistic Causality of Catalyst Deactivation (FAQs)

Q: Why do carbazole derivatives cause rapid catalyst deactivation compared to homocyclic aromatics like toluene? A: The fundamental issue lies in the nitrogen heteroatom. The unshared electron pair on the nitrogen atom of carbazole and its intermediate products strongly adsorbs onto the active sites of transition metals (e.g., Ru, Pd, Ni), preventing further progress of the reaction[1]. During the sequential hydrogenation of N-ethylcarbazole (0H-NEC → 4H-NEC → 8H-NEC → 12H-NEC), the conversion of the 8H-NEC intermediate to 12H-NEC is the kinetic rate-limiting step[2]. Because this intermediate is sterically hindered, its slow hydrogenation allows it to accumulate and strongly bind to the catalyst, leading to active site blockage (self-poisoning).

Q: How can I differentiate between reversible self-poisoning and irreversible sintering in liquid-phase reactions? A: In liquid-phase hydrogenation, reactant and solvent molecules can chelate and mobilize surface metal atoms, causing metal nanoparticles to migrate and sinter at much lower temperatures than in gas-phase reactions[3]. To differentiate between the two, you must rely on a self-validating metric: CO chemisorption . If your catalyst loses activity but retains its initial metal dispersion after a standard thermal oxidative/reductive treatment, the deactivation was reversible poisoning. If the dispersion drops significantly, irreversible sintering or agglomeration has occurred.

II. Advanced Troubleshooting Guide

Q: My Ni-based catalyst shows excellent initial activity for NEC hydrogenation but dies after 3 cycles. How do I fix this? A: Ni-based catalysts are highly susceptible to irreversible deactivation via nanoparticle agglomeration. This is often driven by the spillover of active hydrogen species from the Ni surface to the support interface during prolonged hydrogenation, which induces the reduction of weakly interacting NiOx species and causes the particles to merge[2]. Actionable Fix: Engineer the metal-support interaction. Using a doped support, such as MnO-modified Al₂O₃, alters the electronic configuration of Ni, suppresses agglomeration, and enhances hydrogen-activated heterolysis[2].

Q: We are observing incomplete hydrogenation (stopping at 8H-NEC). Is the catalyst poisoned by impurities? A: Not necessarily. Because the conversion of 8H-NEC to 12H-NEC is the rate-limiting step, apparent "deactivation" is often just thermodynamic stalling[2]. Before assuming impurity poisoning (e.g., sulfur), increase your H₂ pressure. Higher pressure shifts the equilibrium and accelerates the saturation of the sterically hindered 8H-NEC intermediate.

Q: How do I prevent metal leaching or sintering in liquid-phase N-heterocycle hydrogenation? A: Encapsulating active metal nanoparticles (like Pd) in large-pore zeolites (e.g., Zeolite Beta) physically restricts the migration of chelated metal complexes. This spatial confinement suppresses sintering during liquid-phase reactions while maintaining high dispersion[3].

III. Quantitative Data & Benchmarks

Table 1: Kinetic & Thermodynamic Profiles of Carbazole Derivatives

Note: The introduction of heteroatoms significantly lowers the required reaction temperatures compared to homocyclic LOHCs[4].

LOHC CarrierHydrogen Capacity (wt%)Optimal Hydrogenation Temp (°C)Dehydrogenation Temp (°C)Common Active Metals
N-Ethylcarbazole (NEC) 5.8130 – 160180 – 200Ru, Pd, Ni
N-Propylcarbazole (NPC) ~5.4120 – 150160 – 200Ru, Pd
Unsubstituted Carbazole ~6.6> 170> 250Ru, Pt
Table 2: Diagnostic Metrics for Deactivation Modes
Deactivation ModePrimary CausalityDiagnostic IndicatorMitigation Strategy
Reversible Poisoning Strong N-adsorption of 8H-NEC intermediate[2].Activity drops, but CO dispersion remains >90% post-calcination.Increase H₂ pressure; optimize temperature.
Irreversible Sintering Chelation/mobilization of metal by liquid reactant[3].CO dispersion drops significantly (<50% of fresh).Encapsulate metal in zeolites[3].
Irreversible Agglomeration H-spillover reducing weak metal-support interactions[2].TEM shows particle size growth; activity permanently lost.Use doped supports (e.g., MnO/Al₂O₃)[2].

IV. Self-Validating Experimental Protocol

Protocol: Catalyst Regeneration and Activity Validation Workflow

Purpose: To empirically distinguish between reversible N-heteroatom poisoning and irreversible metal sintering, and to restore catalytic activity through a self-validating feedback loop.

  • Step 1: Baseline Activity Measurement. Run NEC hydrogenation at 150 °C, 7 MPa H₂. Record the H₂ uptake rate and 12H-NEC yield at the 2-hour mark.

  • Step 2: Catalyst Recovery & Washing. Isolate the spent catalyst via centrifugation. Wash thoroughly with a non-polar solvent (e.g., cyclohexane) to remove weakly bound, physisorbed organic species. (Causality: Removes bulk liquid to prevent coking during thermal treatment).

  • Step 3: Thermal Oxidative/Reductive Regeneration.

    • Calcination: Heat the catalyst in air at 300 °C for 2 hours. (Causality: Combusts strongly chemisorbed N-species blocking the active sites).

    • Reduction: Switch to H₂ flow (50 mL/min) at 350 °C for 2 hours. (Causality: Re-reduces the oxidized metal surface back to its active metallic state).

  • Step 4: CO Chemisorption Validation (The Self-Validating Step). Perform CO pulse chemisorption at 35 °C. Compare the metal dispersion (%) against the fresh catalyst baseline.

    • If dispersion is >90% of fresh: The deactivation was reversible poisoning.

    • If dispersion is <50% of fresh: Irreversible sintering occurred.

  • Step 5: Re-evaluation. Repeat Step 1. A fully restored H₂ uptake rate confirms successful regeneration and validates the CO chemisorption data.

V. Mechanistic & Troubleshooting Visualizations

ReactionPathway NEC 0H-NEC (N-Ethylcarbazole) Inter1 4H-NEC (Intermediate) NEC->Inter1 +2 H2 Inter2 8H-NEC (Rate-Limiting) Inter1->Inter2 +2 H2 Product 12H-NEC (Fully Hydrogenated) Inter2->Product +2 H2 (Slow kinetics) Poison Active Site Blockage (N-Lone Pair Adsorption) Inter2->Poison Strong Adsorption Product->Poison Competitive Adsorption

Figure 1: Reaction pathway of N-ethylcarbazole hydrogenation and competitive self-poisoning.

TroubleshootingFlow Start Catalyst Deactivation Detected Wash Solvent Wash & Centrifugation Start->Wash Regen Thermal Oxidation (300°C) & Reduction (350°C) Wash->Regen Check CO Pulse Chemisorption (Measure Dispersion) Regen->Check Decision Is Dispersion > 90% of Fresh Catalyst? Check->Decision Yes Reversible Poisoning (Optimize P/T or Support) Decision->Yes Yes No Irreversible Sintering (Use Zeolite Encapsulation) Decision->No No

Figure 2: Self-validating troubleshooting workflow for diagnosing catalyst deactivation modes.

VI. References

1.[4] Advances in Catalytic Hydrogenation of Liquid Organic Hydrogen Carriers (LOHCs) Using High-Purity and Low-Purity Hydrogen. ResearchGate. 4 2.[2] MnO Interface-Induced Ni Electronic Reconfiguration for Hydrogen-Activated Heterolysis and Enhanced Catalytic Hydrogenation of N-Ethylcarbazole. ACS Sustainable Chemistry & Engineering. 2 3.[3] Stabilizing Pd Catalysts for Liquid-Phase Hydrogenation of N‑Heterocyclic Hydrogen Carriers through Zeolite Encapsulation. NIH. 3 4.[1] Recent Developments of Effective Catalysts for Hydrogen Storage Technology Using N-Ethylcarbazole. MDPI.1

Sources

Optimization

Separating cis and trans isomers of 9-Acetyldodecahydro-1H-carbazole

This technical guide addresses the separation of cis and trans isomers of 9-Acetyldodecahydro-1H-carbazole . These isomers typically arise during the catalytic hydrogenation of carbazole or N-acetylcarbazole.

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide addresses the separation of cis and trans isomers of 9-Acetyldodecahydro-1H-carbazole .

These isomers typically arise during the catalytic hydrogenation of carbazole or N-acetylcarbazole. The challenge lies in their structural similarity: both are tricyclic, saturated systems differing only in the fusion geometry of the cyclohexane rings relative to the central nitrogen-containing ring.

Part 1: Diagnostic & Identification

"Do not attempt separation until you can see what you are separating."

Before consuming large amounts of solvent, you must establish a reliable analytical method. Thin Layer Chromatography (TLC) is often insufficient due to similar


 values. Proton NMR (

H-NMR) is the definitive method.
The NMR Diagnostic Protocol

The stereochemistry is defined by the ring fusion protons (


 and 

in standard carbazole numbering, or the bridgehead protons).
  • Trans-fusion: The bridgehead protons are anti-periplanar (

    
    ). According to the Karplus equation, this results in a large coupling constant .
    
  • Cis-fusion: The bridgehead protons are syn-clinal (

    
    ). This results in a small coupling constant .
    
FeatureTrans-Isomer (Thermodynamic)Cis-Isomer (Kinetic)
Bridgehead Coupling (

)

(Broad multiplet)

(Narrow multiplet)
Signal Width (

)
Broad (> 20 Hz)Narrow (< 10 Hz)
Crystallinity High (Packs well, often needles)Low (Often waxy or oils)
Melting Point Generally Higher Generally Lower
Workflow Visualization

IdentificationWorkflow Start Crude Mixture (9-Acetyldodecahydro-1H-carbazole) NMR Acquire 1H-NMR (CDCl3 or DMSO-d6) Start->NMR Analyze Analyze Bridgehead Protons (3.5 - 4.5 ppm region) NMR->Analyze Decision Coupling Constant (J) Analyze->Decision Trans Large J (10-12 Hz) TRANS Isomer Decision->Trans > 9 Hz Cis Small J (2-5 Hz) CIS Isomer Decision->Cis < 5 Hz

Figure 1: NMR decision tree for assigning stereochemistry based on vicinal coupling constants.

Part 2: Separation Protocols

Method A: Fractional Crystallization (Scalable > 5g)

This is the preferred method for bulk separation. The trans isomer, being flatter and more rigid, typically packs better into a crystal lattice and is less soluble in cold ethanol than the cis isomer.

Reagents:

  • Absolute Ethanol (EtOH)

  • Petroleum Ether (40-60°C fraction) - optional co-solvent

Protocol:

  • Dissolution: Dissolve the crude waxy solid in the minimum amount of boiling Ethanol. If the solid is stubborn, add small amounts of Acetone, but keep Ethanol as the majority solvent.

  • Slow Cooling: Remove from heat and let the flask cool to room temperature undisturbed. Rapid cooling precipitates amorphous mixtures.

  • Cold Soak: Once ambient, place the flask in a refrigerator (4°C) for 12–24 hours.

  • Filtration: Filter the resulting crystals.

    • Solid Fraction: Enriched Trans-isomer . Recrystallize once more from EtOH to reach >98% purity.

    • Mother Liquor: Enriched Cis-isomer . Evaporate the solvent to recover the oil/wax.

Method B: Flash Column Chromatography (High Purity < 2g)

If crystallization fails (often due to the "oiling out" of the cis isomer preventing trans nucleation), use silica chromatography.

Stationary Phase: Silica Gel (230-400 mesh). Mobile Phase: Hexane : Ethyl Acetate (Gradient).

Protocol:

  • TLC Optimization: Run a TLC in 9:1 Hexane:EtOAc. If spots overlap, try 95:5. You need a

    
    .
    
  • Gradient:

    • Start: 100% Hexane (Equilibration).

    • Step 1: 98% Hexane / 2% EtOAc (Elutes non-polar impurities).

    • Step 2: 90% Hexane / 10% EtOAc (Target elution window).

  • Elution Order:

    • Typically, the Trans-isomer elutes first (less polar, more compact).

    • The Cis-isomer elutes second (more polar due to exposed amide dipole).

    • Note: Verify fractions with NMR, as N-acetyl group orientation can sometimes flip this order depending on the specific silica activity.

Part 3: Troubleshooting & FAQs

Q1: My product is "oiling out" instead of crystallizing. What is wrong?

Cause: The presence of the cis isomer (which has a low melting point) acts as a solvent, preventing the trans isomer from nucleating. Fix:

  • Seed Crystal: If you have any pure crystals from a previous batch, add a speck to the cooling solution.

  • Trituration: Evaporate the solvent. Add cold Pentane or Petroleum Ether and scratch the side of the flask vigorously with a glass rod. This mechanical agitation often induces crystallization.

Q2: I see double peaks in the NMR for a pure isomer. Is it a mixture?

Cause: Rotamerism. The N-Acetyl bond has restricted rotation (partial double bond character). This creates two conformers (E/Z around the amide bond) that exchange slowly on the NMR time scale at room temperature. Verification: Run the NMR at elevated temperature (e.g., 50°C or 60°C). If the double peaks coalesce into single sharp peaks, it is a single isomer exhibiting rotamerism. If they remain distinct, you have a mixture of cis and trans.

Q3: Can I isomerize the unwanted Cis isomer into the Trans isomer?

Answer: Yes, but it requires harsh conditions. Mechanism: Acid-catalyzed enolization or radical mechanisms can invert the bridgehead centers. Protocol: Reflux the cis-enriched mother liquor in glacial acetic acid with a catalytic amount of concentrated HBr or HCl for 48 hours. This establishes a thermodynamic equilibrium (usually favoring the trans isomer). Work up and repeat the crystallization.

Summary of Physical Properties

PropertyTrans-9-Acetyl-dodecahydrocarbazoleCis-9-Acetyl-dodecahydrocarbazole
State (RT) Solid (Needles/Plates)Waxy Solid or Oil
Solubility (EtOH) Low (Precipitates first)High (Stays in liquor)
Elution (Silica) Usually First (Less Polar)Usually Second (More Polar)
Stability Thermodynamic ProductKinetic Product

References

  • Gurney, J., Perkin, W. H., & Plant, S. G. P. (1927). Stereoisomerism in polycyclic systems. Part IV. Two stereoisomeric forms of 2,3,4,5,11,12-hexahydro-carbazoles. Journal of the Chemical Society (Resumed), 2676-2679.

  • Smith, P. A. S., & Utley, J. H. P. (1970). The Electrochemical Reduction of some Indoles and Carbazoles. Journal of the Chemical Society B: Physical Organic. (Provides context on perhydrocarbazole formation).

  • BenchChem Technical Support. Distinguishing Cis and Trans Isomers with 1H NMR Coupling Constants. (General reference for Karplus relationship application).

Troubleshooting

Optimizing reaction temperature for dodecahydrocarbazole synthesis

Technical Support Center: Dodecahydrocarbazole Synthesis Topic: Optimizing Reaction Temperature for Dodecahydrocarbazole (12H-CBZ) Synthesis Role: Senior Application Scientist Introduction: The Thermodynamic-Kinetic Tigh...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Dodecahydrocarbazole Synthesis

  • Topic: Optimizing Reaction Temperature for Dodecahydrocarbazole (12H-CBZ) Synthesis

  • Role: Senior Application Scientist

Introduction: The Thermodynamic-Kinetic Tightrope

Welcome to the Advanced Synthesis Support Center. You are likely here because you are encountering a "conversion plateau" or "selectivity drift" in the hydrogenation of carbazole (or its N-alkyl derivatives like N-ethylcarbazole) to dodecahydrocarbazole.

The synthesis of dodecahydrocarbazole is not a simple linear reduction; it is a reversible, highly exothermic stepwise hydrogenation ($ \Delta H \approx -50 \text{ to } -53 \text{ kJ/mol per H}_2 $).

The Core Conflict:

  • Kinetics (Rate): Requires higher temperatures (

    
    ) to activate the stable aromatic system.
    
  • Thermodynamics (Equilibrium): The reaction is exothermic.[1][2] As temperature rises (

    
    ), the equilibrium constant (
    
    
    
    ) decreases, favoring the reverse reaction (dehydrogenation).

If your temperature is too low, you get stuck at tetrahydrocarbazole (4H-CBZ) . If it is too high, you trigger thermodynamic limitation and C-N bond hydrogenolysis . This guide helps you navigate that window.

Module 1: Critical Parameters & Troubleshooting (Q&A)

Q1: "I am using Ruthenium (Ru) at 200°C, but my yield of 12H-CBZ is stuck at ~85%. Increasing pressure didn't help. Why?"

Diagnosis: You have hit the Thermodynamic Ceiling . At 200°C, the rate of dehydrogenation (the reverse reaction) becomes significant. Even at high pressure (e.g., 80 bar), the equilibrium mixture will contain partially hydrogenated species (octahydro- or tetrahydrocarbazole). Furthermore, 200°C is the onset temperature for hydrogenolysis , where the C-N bond cleaves, forming dicyclohexyl derivatives (irreversible impurities).

Corrective Action:

  • Lower Temperature: Reduce reaction temperature to 140°C – 160°C . This is the "Sweet Spot" for Ru-based catalysts.

  • Hysteresis Check: If you started at 200°C, simply cooling down might not immediately recover the yield if the catalyst surface is poisoned by coke or if volatile side products have formed. Restart the batch at the lower setpoint.

Q2: "My HPLC shows a large peak for Tetrahydrocarbazole (4H-CBZ) that refuses to disappear. I am running at 100°C."

Diagnosis: Kinetic Trapping. The hydrogenation of the first aromatic ring (carbazole


 4H-CBZ) is relatively fast. However, the hydrogenation of the second ring (4H-CBZ 

8H-CBZ

12H-CBZ) has a higher activation energy barrier. At 100°C, the catalyst (especially if Pd or Pt) lacks the energy to efficiently attack the second electron-rich aromatic ring.

Corrective Action:

  • Step-Up Heating: Initiate the reaction at 120°C to secure the 4H-CBZ intermediate, then ramp to 150°C to drive the final saturation.

  • Catalyst Switch: If using Palladium (Pd), switch to Ruthenium (Ru) or Rhodium (Rh) . Ru is significantly more active for ring saturation at moderate temperatures than Pd.

Q3: "I see unknown impurities eluting after the product. Mass spec suggests ring opening."

Diagnosis: Thermal Cracking / Hydrogenolysis. You are likely operating above 180°C or using an acidic support (like Zeolites or unneutralized


-Al

O

) which promotes cracking.

Corrective Action:

  • Support Neutralization: Ensure your catalyst support is neutral or slightly basic (e.g., Ru/Al

    
    O
    
    
    
    or Ru/MgO).
  • Hard Temp Limit: Never exceed 170°C unless you are specifically studying dehydrogenation.

Module 2: Optimized Experimental Protocol

Objective: Synthesis of Dodecahydrocarbazole (or N-ethyl-dodecahydrocarbazole) with >98% conversion and >95% selectivity.

Standard Operating Procedure (SOP-12H-CBZ):

ParameterSpecificationRationale
Substrate Carbazole (or N-ethylcarbazole)Purity >98% to prevent catalyst poisoning by sulfur.
Catalyst 5 wt% Ru/Al

O

Ru offers the highest turnover frequency (TOF) for aromatic saturation.
Solvent Decalin or Solvent-free (Melt)If N-ethylcarbazole (MP: 68°C), run neat (melt). If Carbazole (MP: 245°C), use Decalin.
Temperature 150°C (± 5°C) Optimal balance: Fast kinetics, negligible reverse reaction.
H

Pressure
70 bar (7 MPa) High pressure favors the product (Le Chatelier’s principle) and increases H

solubility.
Agitation >1000 RPM (Gas Entrainment)The reaction is often mass-transfer limited . High shear is critical.
Time 4 - 6 HoursMonitor H

uptake curve. Stop 30 mins after uptake plateaus.

Step-by-Step Workflow:

  • Loading: In a high-pressure autoclave (Hastelloy or SS316), load the substrate and catalyst (Substrate/Metal ratio

    
     1000:1).
    
  • Inerting: Purge reactor 3x with N

    
     (10 bar) to remove O
    
    
    
    .
  • Leak Test: Pressurize to 80 bar with N

    
    . Hold for 20 mins. Pressure drop must be <0.5 bar.
    
  • Heating (Ramp): Heat to 120°C under low H

    
     pressure (20 bar).
    
  • Reaction Start: Upon reaching 120°C, boost pressure to 70 bar and ramp quickly to 150°C .

  • Monitoring: Track the exotherm. The internal temperature may spike; use cooling coils to maintain 150°C.

  • Termination: Once H

    
     consumption ceases, cool to <60°C before venting. Filter catalyst immediately (pyrophoric risk).
    

Module 3: Visualizing the Reaction Logic

Diagram 1: The Temperature-Selectivity Landscape

This diagram illustrates the reaction pathway and where specific temperature failures occur.

ReactionPathway cluster_zones Temperature Zones Carbazole Carbazole (Starting Material) Tetra Tetrahydrocarbazole (4H-CBZ) Carbazole->Tetra Fast (>100°C) Octa Octahydrocarbazole (8H-CBZ) Tetra->Octa Slower (>120°C) Dodeca Dodecahydrocarbazole (12H-CBZ - Target) Octa->Dodeca Rate Limiting (Optimum: 150°C) Dodeca->Octa Reverse Reaction (Dominates >180°C) SideProducts Ring Opening / Cracking (Irreversible Impurities) Dodeca->SideProducts Hydrogenolysis (>200°C or Acidic Support) Zone1 <120°C: Incomplete (Stops at 4H/8H) Zone2 140-160°C: OPTIMAL WINDOW Zone3 >180°C: Yield Loss (Reversibility)

Caption: Reaction pathway showing the kinetic progression vs. thermodynamic reversibility at high temperatures.

Diagram 2: Troubleshooting Decision Tree

Follow this logic flow to diagnose yield or purity issues.

Troubleshooting Start Issue: Low Yield of 12H-CBZ CheckIntermediate Analyze Mixture (GC/HPLC) HighIntermediates High 4H-CBZ or 8H-CBZ? CheckIntermediate->HighIntermediates Yes HighImpurities Unknown Peaks / Ring Opening? CheckIntermediate->HighImpurities Yes TempCheck Is Temp < 130°C? HighIntermediates->TempCheck TempHighCheck Is Temp > 170°C? HighImpurities->TempHighCheck IncreaseTemp Action: Increase Temp to 150°C Check H2 Pressure TempCheck->IncreaseTemp Yes CheckCatalyst Is Catalyst Poisoned? (Sulphur/CO?) TempCheck->CheckCatalyst No (Temp is fine) ReduceTemp Action: Reduce Temp to 150°C Check Support Acidity TempHighCheck->ReduceTemp Yes

Caption: Decision matrix for diagnosing low conversion (kinetic) vs. degradation (thermal) issues.

References

  • Eblagon, K. M., et al. (2010). "Hydrogenation of 9-ethylcarbazole as a prototype of a liquid hydrogen carrier." International Journal of Hydrogen Energy, 35(20), 11609-11621. Link

  • Yang, M., et al. (2012). "Comparative Study of Catalytic Hydrogenation of 9-Ethylcarbazole for Hydrogen Storage over Noble Metal Surfaces." The Journal of Physical Chemistry C, 116(3), 2132-2140. Link

  • Sotoodeh, F., et al. (2012). "Kinetics of H2 recovery from dodecahydro-N-ethylcarbazole over a supported Pd catalyst." Applied Catalysis B: Environmental, 111, 267-272. Link

  • Wang, Y., et al. (2019). "Thermodynamic analysis of the hydrogenation/dehydrogenation reactions of the carbazole derivatives." Energy & Fuels, 33(2), 1234-1242. Link

Sources

Reference Data & Comparative Studies

Validation

Comparative NMR Analysis: 9-Acetyldodecahydro-1H-carbazole Structural Elucidation

Topic: Comparative NMR Spectrum Analysis of 9-Acetyldodecahydro-1H-carbazole Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals Executive Summary & Application Contex...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Comparative NMR Spectrum Analysis of 9-Acetyldodecahydro-1H-carbazole Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary & Application Context

9-Acetyldodecahydro-1H-carbazole (N-acetylperhydrocarbazole) represents a critical scaffold in two major domains: hydrogen storage systems (as a Liquid Organic Hydrogen Carrier or LOHC derivative) and pharmaceutical synthesis (as a saturated tricyclic peptidomimetic core).

Unlike its aromatic precursor (carbazole), this fully saturated derivative presents a complex stereochemical challenge. The molecule contains multiple chirality centers (positions 4a, 8a, and potentially others depending on synthesis), leading to cis- and trans-fused isomers. This guide provides a comparative NMR analysis to distinguish the 9-acetyl derivative from its precursors and to resolve its stereochemical configuration.

Structural Considerations & Stereochemistry

Before analyzing the spectrum, one must understand the conformational landscape. The core "dodecahydrocarbazole" skeleton functions similarly to a decalin system fused to a pyrrolidine ring.

  • Cis-fused isomer (All-cis): The "butterfly" conformation. Mechanically flexible. Often the kinetic product of metal-catalyzed hydrogenation.

  • Trans-fused isomer: The "flat" conformation. Rigid. Thermodynamically more stable.

  • N-Acetylation Effect: The acetyl group locks the nitrogen lone pair into conjugation, restricting inversion and creating distinct rotamers (syn/anti) observable at low temperatures, though typically averaged at 298 K.

Diagram: Structural Analysis Workflow

G cluster_0 Precursor cluster_1 Intermediate cluster_2 Target Product Carbazole Carbazole (Fully Aromatic) Dodeca Dodecahydrocarbazole (Fully Saturated Amine) Carbazole->Dodeca Hydrogenation (Ru/C, High P) Acetyl 9-Acetyldodecahydro- 1H-carbazole Dodeca->Acetyl Acetylation (Ac2O/Pyridine) Analysis NMR Critical Checkpoints Acetyl->Analysis Check1 Check1 Analysis->Check1 Aromatic Region (Must be empty) Check2 Check2 Analysis->Check2 Bridgehead Shift (Deshielding ~4.0 ppm) Check3 Check3 Analysis->Check3 Acetyl Singlet (~2.1 ppm)

Figure 1: Synthetic pathway and critical NMR checkpoints for structural verification.

Comparative Spectral Data

The following table contrasts the target molecule with its direct precursors. This comparison is essential for monitoring reaction progress and purity.

Table 1: Comparative Chemical Shift Analysis (1H & 13C NMR)
FeatureCarbazole (Precursor)Dodecahydrocarbazole (Intermediate)9-Acetyldodecahydro-1H-carbazole (Target)
Aromatic Protons δ 7.0 - 8.1 ppm (Multiplets)Absent Absent (Crucial purity check)
Bridgehead Protons (H-8a/9a) N/A (Quaternary carbons)δ 3.0 - 3.5 ppm (Multiplet)δ 3.8 - 4.6 ppm (Deshielded by N-Ac)
N-H / N-Ac Signal δ ~11.2 ppm (Broad singlet)δ ~3.0 - 5.0 ppm (Broad, exch.)δ ~2.05 - 2.15 ppm (Sharp Singlet, 3H)
Aliphatic Envelope Absentδ 1.2 - 2.0 ppmδ 1.2 - 2.5 ppm
Carbonyl Carbon (C=O) AbsentAbsentδ ~169 - 171 ppm
Bridgehead Carbons ~140 ppm (Aromatic)~55 - 60 ppm~58 - 65 ppm

Note: Exact values for bridgehead protons vary significantly (~0.5 ppm) between cis and trans isomers due to axial/equatorial orientation differences.

Detailed Assignment Strategy

To unambiguously assign the structure of 9-Acetyldodecahydro-1H-carbazole, rely on the following mechanistic shifts.

A. The "Acetyl" Diagnostic

The appearance of a sharp singlet at δ 2.05–2.15 ppm is the primary indicator of successful acetylation.

  • Validation: In the 13C spectrum, look for the carbonyl peak at ~170 ppm and the methyl carbon at ~22 ppm .

  • Common Pitfall: Residual ethyl acetate or acetone solvents can mimic this peak. Verify using HSQC (the acetyl methyl carbon correlates to the proton singlet).

B. Bridgehead Protons (H-8a and H-9a)

These protons are the "anchors" of the stereochemistry.

  • Position: They appear as multiplets between δ 3.8 and 4.6 ppm . They are significantly downfield compared to the rest of the ring protons due to the electron-withdrawing nature of the amide nitrogen.

  • Stereochemistry (Cis vs Trans):

    • Trans-fused: Protons are typically axial. They show large vicinal coupling constants (

      
      ) with adjacent axial methylene protons.
      
    • Cis-fused: Protons are often equatorial or bisecting. Couplings are smaller (

      
      ), leading to narrower multiplets.
      
C. Stereochemical Determination Protocol (NOESY)

Since the 1D spectrum can be ambiguous regarding ring fusion, 2D NOESY is required.

  • Experiment: NOESY (Nuclear Overhauser Effect Spectroscopy).

  • Observation:

    • Cis-Isomer: Strong NOE correlation between the two bridgehead protons (H-8a and H-9a) if they are on the same face.

    • Trans-Isomer: Weak or no NOE correlation between bridgehead protons (they are anti-periplanar).

Experimental Protocols

Method A: NMR Sample Preparation
  • Solvent:

    
     (Chloroform-d) is standard. For better resolution of rotamers, use 
    
    
    
    at elevated temperature (
    
    
    ) to sharpen signals broadened by restricted amide rotation.
  • Concentration: 10–15 mg of compound in 0.6 mL solvent.

  • Tube: High-quality 5mm NMR tube (Wilmad 528-PP or equivalent).

Method B: Instrument Parameters (400/500 MHz)
  • Pulse Sequence: Standard zg30 (Bruker) or s2pul (Varian/Agilent).

  • Scans (NS): 16 (1H), 1024 (13C).

  • Relaxation Delay (D1): Set to

    
     to ensure accurate integration of the acetyl methyl singlet vs ring protons.
    
Diagram: Stereochemical Analysis Logic

Logic Start Analyze 1H Spectrum (Bridgehead Region 3.5-4.5 ppm) Coupling Check Coupling Constants (J) Start->Coupling NOESY Run 2D NOESY Coupling->NOESY Unresolved Multiplet ResultTrans TRANS Isomer (Thermodynamic) Coupling->ResultTrans Large J (10-12 Hz) (Axial-Axial) NOESY->ResultTrans No Cross-peak ResultCis CIS Isomer (Kinetic) NOESY->ResultCis Strong Cross-peak (H-8a <-> H-9a)

Figure 2: Decision tree for assigning cis/trans stereochemistry in dodecahydrocarbazole derivatives.

References

  • General Perhydrocarbazole Synthesis

    • Title: Hydrogenation of Carbazole and Deriv
    • Source:Energy & Fuels / ACS Public
    • Context: Describes the reduction of the aromatic system to the dodecahydro- scaffold.
  • Stereochemical Analysis of Perhydro-systems

    • Title: Conformational Analysis of Cis- and Trans-Decalin Deriv
    • Source:Journal of Organic Chemistry.
    • Context: Provides the foundational physics for analyzing cis/trans fusion in bicyclic aliphatic systems, directly applicable to the tricyclic carbazole.
  • Amide Rotational Barriers

    • Title: Dynamic NMR Spectroscopy of Amides.
    • Source:Chemical Reviews.
    • Context: Explains the line broadening observed in N-acetyl derivatives due to restricted rot
Comparative

Technical Guide: FTIR Characterization of N-Acetyl vs. N-Ethyl Dodecahydrocarbazole

The following guide is structured as an advanced technical comparison for analytical scientists and process chemists. It moves beyond generic textbook definitions to address the specific spectroscopic behavior of the dod...

Author: BenchChem Technical Support Team. Date: March 2026

The following guide is structured as an advanced technical comparison for analytical scientists and process chemists. It moves beyond generic textbook definitions to address the specific spectroscopic behavior of the dodecahydrocarbazole scaffold.

Executive Summary

This guide provides a definitive spectroscopic distinction between N-ethyl dodecahydrocarbazole (12H-NEC) and N-acetyl dodecahydrocarbazole . While both share the same saturated tricyclic backbone (perhydrocarbazole), their functionalization—tertiary amine vs. tertiary amide—alters their electronic landscape significantly.

  • The "Smoking Gun": The presence of a strong Amide I (C=O) stretch at 1620–1660 cm⁻¹ in the N-acetyl derivative is the primary differentiator.

  • The "Fingerprint" Nuance: The N-ethyl derivative exhibits specific Bohlmann bands (2700–2800 cm⁻¹) in the C-H stretching region, indicative of a free nitrogen lone pair antiperiplanar to axial C-H bonds—a feature absent in the N-acetyl derivative due to amide resonance.

Structural & Electronic Context

To interpret the spectra, one must understand the electronic environment of the nitrogen atom in the dodecahydrocarbazole ring.

Molecular Visualization

The following diagram contrasts the chemical structures and the resulting dipole changes that dictate IR activity.

G cluster_0 N-Ethyl Dodecahydrocarbazole (Amine) cluster_1 N-Acetyl Dodecahydrocarbazole (Amide) NEC Tertiary Amine (sp3 Nitrogen) LP Free Lone Pair (Participates in Hyperconjugation) NEC->LP n -> σ* Interaction NAC Tertiary Amide (Partial sp2 Nitrogen) CO Carbonyl (C=O) Strong Dipole Change NAC->CO Resonance Delocalization IR_Source IR Beam IR_Source->NEC Excites C-H/C-N IR_Source->NAC Excites C=O (Strong)

Figure 1: Structural differences influencing vibrational modes.[1][2][3][4] The amide resonance in the N-acetyl derivative locks the nitrogen lone pair, preventing the Bohlmann band effects seen in the N-ethyl amine.

Comparative Spectral Analysis

Region I: The Carbonyl Zone (1800–1600 cm⁻¹)

This is the primary region for identification.

  • N-Acetyl (Amide): Exhibits a very strong absorption band centered between 1635–1655 cm⁻¹ (Amide I band).

    • Mechanism:[4] C=O stretching vibration.[5][6][7] The frequency is lower than typical ketones (1715 cm⁻¹) due to the resonance donation of the nitrogen lone pair into the carbonyl, giving it partial single-bond character.

  • N-Ethyl (Amine): Silent. This region is essentially flat. Any weak peaks here would indicate contamination (e.g., oxidation products or residual solvent).

Region II: C-H Stretching & Bohlmann Bands (3000–2700 cm⁻¹)

This region reveals the stereoelectronic state of the ring system.

FeatureN-Ethyl (Amine)N-Acetyl (Amide)
Asymmetric C-H 2910–2950 cm⁻¹ (Strong)2920–2960 cm⁻¹ (Strong)
Symmetric C-H 2840–2860 cm⁻¹ (Strong)2850–2870 cm⁻¹ (Strong)
Bohlmann Bands Present (~2700–2800 cm⁻¹) Absent
  • Expert Insight (Bohlmann Bands): In the N-ethyl derivative, the nitrogen lone pair is chemically active. In specific conformers (trans-fused rings), this lone pair is antiperiplanar to adjacent axial C-H bonds, weakening them and shifting their stretch to lower wavenumbers (the "Bohlmann region"). The N-acetyl derivative lacks this because the lone pair is tied up in amide resonance.

Region III: Fingerprint & C-N Stretching (1500–1000 cm⁻¹)
  • Methyl Deformation (Umbrella):

    • N-Acetyl:[8][9][10] Sharp peak at ~1375 cm⁻¹ (methyl of the acetyl group).

    • N-Ethyl:[11] Broader, less distinct deformations from the ethyl group.

  • C-N Stretching:

    • N-Acetyl (Amide III):1250–1300 cm⁻¹ . This band is often coupled with N-C=O bending.

    • N-Ethyl (Amine):1150–1200 cm⁻¹ . Typical for aliphatic tertiary amines.

Summary Data Table

Functional GroupVibration ModeN-Ethyl Dodecahydrocarbazole (cm⁻¹)N-Acetyl Dodecahydrocarbazole (cm⁻¹)Signal Strength
Carbonyl C=O Stretch (Amide I)ABSENT 1635 – 1655 Very Strong
C-H (Ring) C-H Stretch (Bohlmann)2700 – 2800 AbsentWeak/Shoulder
Methyl -CH₃ Umbrella Bend~1380 (Ethyl)1375 (Acetyl) Medium (Sharp)
C-N C-N Stretch1150 – 12201250 – 1300Medium
Amine/Amide N-H StretchAbsent (Tertiary)Absent (Tertiary)N/A

Experimental Protocol (Self-Validating)

To ensure reproducible results, follow this ATR-FTIR workflow. This protocol includes a "Background Check" step to validate the instrument status before sample application.

Workflow Diagram

Protocol Start Start: Instrument Warm-up (30 mins) Clean Clean Crystal (Isopropanol -> Dry) Background Acquire Background (Air Spectrum) Clean->Background Check_BG Validation: Is CO2 doublet (2350) minimal? Background->Check_BG Check_BG->Clean No (Dirty/Wet) Sample_Prep Sample Application (Liquid/Oil) Check_BG->Sample_Prep Yes Acquire Acquire Sample Spectrum (32 Scans, 4 cm-1 res) Sample_Prep->Acquire Process Post-Processing (Auto-Baseline, ATR Correction) Acquire->Process

Figure 2: Validated ATR-FTIR acquisition workflow ensuring atmospheric suppression and crystal cleanliness.

Step-by-Step Methodology
  • Instrument Setup:

    • Mode: Attenuated Total Reflectance (ATR) using a Diamond or ZnSe crystal.

    • Resolution: 4 cm⁻¹.

    • Scans: Minimum 32 scans (64 recommended for signal-to-noise ratio).

  • Background Validation:

    • Clean crystal with Isopropanol. Ensure it is completely dry.

    • Collect background.[7] Verify that water vapor (rotational lines >3500 cm⁻¹) and CO₂ (doublet at 2350 cm⁻¹) are minimized.

  • Sample Application:

    • Note: Both compounds are typically viscous liquids or low-melting solids.

    • Apply 10–20 µL of sample to cover the crystal active area completely.

    • Critical: If the sample is solid, apply pressure using the ATR clamp to ensure intimate contact.

  • Acquisition & Cleaning:

    • Collect the spectrum.[1][12][13][14][15][16]

    • Clean immediately with acetone followed by isopropanol to prevent cross-contamination (amides can stick to ZnSe crystals).

References

  • Pez, G. P., et al. (2005). Hydrogen Storage by Reversible Hydrogenation of Liquid Organic Hydrogen Carriers. Air Products and Chemicals, Inc.
  • Eblagon, K. M., et al. (2010). "Hydrogenation of N-ethylcarbazole over Ru/Al2O3 and Pd/Al2O3 catalysts." International Journal of Hydrogen Energy, 35(20), 11609–11621. Link

  • Socrates, G. (2001). Infrared and Raman Characteristic Group Frequencies: Tables and Charts. 3rd Edition, Wiley. (Authoritative source for Amide I vs. Amine shifts).
  • Bohlmann, F. (1958). "Zur konfigurativen Zuordnung von Chinolizidin-Derivaten." Chemische Berichte, 91(10), 2157–2166. (Original description of Bohlmann bands in cyclic amines).

Sources

Validation

Technical Guide: Mass Spectrometry Fragmentation of Acetylated Perhydrocarbazole

This guide provides an in-depth technical analysis of the mass spectrometry fragmentation patterns of acetylated perhydrocarbazole, comparing its diagnostic utility and chromatographic performance against underivatized a...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth technical analysis of the mass spectrometry fragmentation patterns of acetylated perhydrocarbazole, comparing its diagnostic utility and chromatographic performance against underivatized and trifluoroacetylated alternatives.

Content Type: Comparative Technical Analysis Subject: N-Acetyl-Dodecahydrocarbazole (


)
Methodology:  Electron Ionization (EI) GC-MS

Executive Summary

In the analysis of perhydrocarbazole (dodecahydrocarbazole), a critical Liquid Organic Hydrogen Carrier (LOHC) and pharmaceutical intermediate, derivatization is often required to improve chromatographic peak shape and mass spectral stability.

This guide compares the Acetylated Perhydrocarbazole derivative against its Underivatized and Trifluoroacetyl (TFA) counterparts.

  • The Verdict: Acetylation offers the optimal balance of molecular ion stability (

    
    )  and diagnostic fragmentation , specifically the characteristic loss of ketene (42 Da) which preserves the structural integrity of the tricyclic core for identification.
    
  • Key Advantage: Unlike the TFA derivative, which is dominated by the non-diagnostic

    
     69 peak, the acetyl derivative retains high-mass structural information essential for distinguishing stereoisomers of the perhydro- backbone.
    

Mechanistic Fragmentation Analysis

The fragmentation of N-acetyl-perhydrocarbazole (MW 221) under 70 eV Electron Ionization is governed by the stability of the amide bond and the tricyclic alkyl core.

Primary Fragmentation Pathway

The molecular ion (


, 

221) is relatively stable due to the resonance of the amide nitrogen. The fragmentation follows three distinct mechanistic pillars:
  • Alpha-Cleavage (Minor): Cleavage of the

    
     bond adjacent to the nitrogen. In a tricyclic system, this opens the pyrrolidine ring but does not immediately result in mass loss, leading to isomeric molecular ions.
    
  • McLafferty Rearrangement / Ketene Loss (Major Diagnostic):

    • Mechanism: The radical cation undergoes a 4-center rearrangement or direct elimination.

    • Result: Expulsion of a neutral ketene molecule (

      
      , 42 Da).
      
    • Product: A radical cation at

      
       179, corresponding to the re-ionized perhydrocarbazole core. This confirms the presence of the acetyl group on the nitrogen.
      
  • Acylium Ion Formation (Base Peak Potential):

    • Mechanism: Inductive cleavage of the

      
       bond.
      
    • Result: Formation of the acetyl cation

      
       at 
      
      
      
      43.
Secondary Fragmentation (Ring Degradation)

Following the loss of the acetyl group, the remaining


 179 ion fragments similarly to the underivatized amine:
  • Retro-Diels-Alder (RDA): Unzipping of the cyclohexane rings.

  • Alkyl Losses: Sequential loss of

    
     and 
    
    
    
    units from the saturated outer rings.
Visualization of Signaling Pathway

The following diagram illustrates the primary fragmentation logic, distinguishing it from the TFA alternative.

FragmentationPathway M_Ion Molecular Ion (M+) m/z 221 (Radical Cation) Ketene_Loss Loss of Ketene (-42 Da) M_Ion->Ketene_Loss Rearrangement Acyl_Cleavage Inductive Cleavage M_Ion->Acyl_Cleavage Direct Core_Ion Perhydrocarbazole Core m/z 179 (Diagnostic) Ketene_Loss->Core_Ion Yields Ring_Frag Ring Fragmentation m/z 136, 122, 95 Core_Ion->Ring_Frag Degradation Acyl_Ion Acetyl Ion m/z 43 (High Intensity) Acyl_Cleavage->Acyl_Ion Yields

Caption: Figure 1. EI-MS fragmentation pathway of N-acetyl-perhydrocarbazole showing the diagnostic loss of ketene.

Comparative Performance Guide

This section objectively compares the acetylated derivative against standard alternatives.

Quantitative Comparison Table
FeatureN-Acetyl Derivative Underivatized N-TFA Derivative
Molecular Weight 221 Da179 Da275 Da
Chromatography Excellent. Sharp, symmetric peaks.Poor. Tailing due to polar N-H interaction with silanols.Excellent. Highly volatile, elutes early.
Molecular Ion (

)
Distinct (

221).
Moderate intensity.
Weak (

179).
Often obscured by background.
Weak (

275).
Base Peak

43 or 179

179 or Ring Fragments

69 (

)
Diagnostic Specificity High.

confirms acetyl;

confirms methyl.
Medium. Hard to distinguish from dehydrogenated analogs.Low. Spectrum dominated by

; core ions suppressed.
Stability High thermal stability.[1]Prone to thermal dehydrogenation in injector.High thermal stability.[1]
Interpretation of Data[1][2][3][4][5][6][7][8][9]
  • Why Acetyl Wins: The N-TFA derivative produces a base peak at

    
     69 (
    
    
    
    ) which carries no structural information about the carbazole core. In contrast, the N-acetyl derivative produces a strong
    
    
    179 ion (the core molecule), allowing researchers to verify the integrity of the perhydro- skeleton while enjoying the chromatographic benefits of derivatization.
  • The "Ketene Signature": The transition

    
     (loss of 42) is a self-validating spectral feature. If you see 
    
    
    
    but no
    
    
    , the compound is likely not the N-acetyl derivative.

Experimental Protocol

To replicate these results, follow this standardized derivatization and analysis workflow.

Reagents
  • Substrate: Perhydrocarbazole (mixture of stereoisomers).

  • Reagent A: Acetic Anhydride (

    
    ) - Acetylation agent.
    
  • Reagent B: Pyridine - Acid scavenger/Catalyst.

  • Solvent: Dichloromethane (DCM) or Ethyl Acetate.

Step-by-Step Derivatization
  • Preparation: Dissolve 5 mg of perhydrocarbazole in 0.5 mL of DCM.

  • Addition: Add 100

    
    L of Pyridine followed by 100 
    
    
    
    L of Acetic Anhydride.
  • Incubation: Heat at 60°C for 30 minutes. Note: Perhydrocarbazole is sterically hindered; heat ensures complete conversion of all isomers.

  • Quenching: Add 1 mL of saturated

    
     to neutralize excess acid. Vortex for 30 seconds.
    
  • Extraction: Remove the organic layer (bottom for DCM), dry over anhydrous

    
    , and transfer to a GC vial.
    
GC-MS Parameters
  • Column: DB-5ms or equivalent (30m x 0.25mm x 0.25

    
    m).
    
  • Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

  • Inlet: Splitless mode at 250°C.

  • Oven Program: 80°C (1 min)

    
     20°C/min 
    
    
    
    280°C (5 min).
  • MS Source: 230°C, 70 eV EI.

  • Scan Range:

    
     40–350.
    
Workflow Diagram

ExperimentalWorkflow Sample Perhydrocarbazole (5 mg) Deriv Add Ac2O + Pyridine 60°C, 30 min Sample->Deriv Extract Liq-Liq Extraction (DCM / NaHCO3) Deriv->Extract Analysis GC-MS Analysis (DB-5ms, 70eV) Extract->Analysis Data Data Interpretation: Look for m/z 221 (M+) & 179 (M-42) Analysis->Data

Caption: Figure 2. Standardized workflow for the acetylation and GC-MS analysis of perhydrocarbazole.

References

  • NIST Mass Spectrometry Data Center. (2023). Mass Spectrum of 9-Acetyl-2,3,4,9-tetrahydro-1H-carbazole. NIST Chemistry WebBook, SRD 69. [Link]

  • Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). (2022). Spectral trends in GC-EI-MS data: Fragmentation of Amines and Amides. [Link]

  • Eblagon, K. M., et al. (2010). Study of the catalytic dehydrogenation of perhydro-N-ethylcarbazole. International Journal of Hydrogen Energy. [Link]

  • Sparkman, O. D. (2020). Mass Spectrometry Desk Reference: Fragmentation of Cyclic Amides. Global Forensic Chemical Center. [Link]

Sources

Comparative

Chromatographic Profiling &amp; Method Development: 9-Acetyldodecahydro-1H-carbazole

Executive Summary 9-Acetyldodecahydro-1H-carbazole (N-acetyl-perhydrocarbazole) represents a critical intermediate in the study of liquid organic hydrogen carriers (LOHCs) and pharmaceutical scaffolds. Its analysis prese...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

9-Acetyldodecahydro-1H-carbazole (N-acetyl-perhydrocarbazole) represents a critical intermediate in the study of liquid organic hydrogen carriers (LOHCs) and pharmaceutical scaffolds. Its analysis presents a unique chromatographic challenge: distinguishing the fully saturated, acetylated bicyclic system from its aromatic precursors (carbazole) and partially hydrogenated analogs.

This guide provides a comparative analysis of GC-MS methodologies for characterizing this compound. Unlike standard aromatic carbazoles, the dodecahydro- derivative possesses multiple stereocenters at the ring fusion points (positions 4a and 9a), resulting in cis/trans diastereomers . The "performance" of an analytical method is therefore defined by its ability to resolve these stereoisomers and separate the target from the underivatized amine.

Part 1: Chemical Context & Analytical Challenges[1][2][3]

The analysis of 9-Acetyldodecahydro-1H-carbazole requires understanding its specific volatility and polarity profile compared to its alternatives.

Feature9-Acetyldodecahydro-1H-carbazole (Target)Dodecahydrocarbazole (Alternative/Precursor)9-Acetylcarbazole (Aromatic Analog)
Formula C₁₄H₂₃NOC₁₂H₂₁NC₁₄H₁₁NO
MW ~221.3 g/mol ~179.3 g/mol ~209.2 g/mol
Polarity Mid-Polar (Amide)Polar (Free Amine)Mid-Polar (Aromatic Amide)
GC Issue Stereoisomer separation required.Peak tailing due to N-H interaction with silanols.Co-elution risk if column non-selective.
The Isomer Challenge

The perhydrocarbazole core exists as cis-fused and trans-fused isomers. Acetylation removes the nitrogen inversion but locks the conformers. A high-performance GC method must resolve these diastereomers to accurately quantify purity.

Part 2: Comparative Methodology (Column Selection)

To achieve optimal separation, we compare two distinct stationary phases.

Option A: 5%-Phenyl-methylpolysiloxane (e.g., DB-5ms, HP-5)
  • Mechanism: Separation primarily by boiling point and dispersive forces.

  • Performance: Excellent for separating the target from lower molecular weight solvents and reagents.

  • Limitation: Often fails to resolve the cis and trans isomers of the dodecahydro- core, resulting in a single, broad peak or a "shoulder."

Option B: Polyethylene Glycol (e.g., DB-Wax, HP-INNOWax)
  • Mechanism: Separation by hydrogen bonding and dipole-dipole interactions.

  • Performance: Superior for isomer resolution. The slight structural differences between cis and trans fused rings create distinct interaction energies with the PEG phase.

  • Verdict: Recommended for Isomer Profiling. [1]

Part 3: Experimental Protocol (Self-Validating)

This protocol uses a Retention Index (RI) approach, making the data machine-independent. You must run a C10-C25 alkane standard mix to validate your specific system.

Instrument Parameters
  • System: GC-MS (Single Quadrupole recommended for fragmentation confirmation).

  • Inlet: Split/Splitless (Split 20:1 for purity; Splitless for trace impurity analysis).

  • Inlet Temp: 260°C.

  • Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

Temperature Program (General Screening)
  • Initial: 60°C (Hold 2 min)

  • Ramp 1: 15°C/min to 200°C

  • Ramp 2: 5°C/min to 280°C

  • Final: 280°C (Hold 5 min)

Data Interpretation (Predicted)

The following data is synthesized from structure-retention relationships of carbazole derivatives.

CompoundPredicted RI (DB-5ms)Predicted RI (DB-Wax)Key MS Fragments (EI, 70eV)
Dodecahydrocarbazole 1450 - 15001800 - 1900179 (M⁺), 136, 94
9-Acetylcarbazole 1900 - 19502400+209 (M⁺), 167 (M-Ketene)
9-Acetyldodecahydro-1H-carbazole 1750 - 1850 *2100 - 2250 221 (M⁺), 178 (M-Acetyl), 43

*Note: On DB-Wax, expect 2-3 peaks for the target corresponding to stereoisomers.

Part 4: Visualization & Logic

Diagram 1: Analytical Workflow for Purity Assessment

This workflow ensures that the lack of a commercial standard is mitigated by spectral validation.

G Sample Crude Reaction Mix (Acetylation of Perhydrocarbazole) Prep Dilution (DCM or Ethyl Acetate) Sample->Prep GC GC Separation (DB-Wax Column) Prep->GC 1µL Injection MS MS Detection (EI Source 70eV) GC->MS Data1 Peak A (RT ~18.5) Precursor (m/z 179) MS->Data1 Early Elution Data2 Peak B (RT ~21.2) Target Isomer 1 (cis) MS->Data2 Target Mass m/z 221 Data3 Peak C (RT ~21.4) Target Isomer 2 (trans) MS->Data3 Isomer Resolution

Caption: Analytical workflow for distinguishing the target acetylated product from precursors and resolving internal stereoisomers.

Diagram 2: Mass Spectral Fragmentation Logic

Use this logic to confirm the identity of the peak in the absence of a certified reference standard.

Fragmentation M_Ion Molecular Ion [M]+ m/z 221 (Weak/Moderate) Cleavage Amide Bond Cleavage M_Ion->Cleavage EI Impact Frag1 [M - CH3CO]+ Perhydrocarbazole Core m/z 178 (Characteristic) Cleavage->Frag1 Neutral Loss 43 Frag2 Acetyl Ion [CH3CO]+ m/z 43 (Base Peak/High) Cleavage->Frag2 Charge Retention on Acyl SubFrag Ring Unraveling Loss of C2/C3 units m/z 136, 95 Frag1->SubFrag Further Fragmentation

Caption: Primary fragmentation pathway for 9-Acetyldodecahydro-1H-carbazole. The presence of m/z 43 and m/z 178 confirms the N-acetyl structure.

Part 5: Troubleshooting & Validation

Distinguishing from N-Acetylcarbazole

If your synthesis involves the hydrogenation of N-acetylcarbazole, you must ensure complete saturation.

  • Marker: Look for m/z 209 (N-acetylcarbazole).

  • Differentiation: The aromatic analog (209) is planar and interacts strongly with π-active columns, usually eluting later than the saturated dodecahydro- analog on polar phases, despite the lower molecular weight.

Peak Tailing
  • Symptom: The target peak tails significantly.

  • Cause: Thermal degradation of the amide in a dirty injector liner.

  • Fix: Replace liner with a deactivated, wool-packed liner. Ensure injector temp does not exceed 280°C.

"Ghost" Peaks
  • Symptom: Appearance of m/z 179 (free amine) when injecting pure acetylated standard.

  • Cause: Deacetylation in the injector port.

  • Validation: Lower injector temp to 220°C. If the ratio of 221/179 improves, thermal liability is confirmed.

References

  • NIST Mass Spectrometry Data Center. (2023). Retention Indices for Carbazole Derivatives. NIST Chemistry WebBook, SRD 69. [Link]

  • E. Ultrusiak et al. (2016). Separation of isomeric hydrocarbons by capillary gas chromatography. ResearchGate. [Link]

  • Lommen, A. et al. (2020). Automated Gas Chromatography Retention Time Modelling. LCGC International. [Link]

Sources

Validation

Emerging LOHC Candidates: Viscosity and Density Metrics of N-Acetyl Perhydrocarbazole

Executive Summary: The Next Generation of Heterocycles Status: Emerging Candidate (Computational Validation Phase) Primary Reference: Shin, B. S., et al.

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The Next Generation of Heterocycles

Status: Emerging Candidate (Computational Validation Phase) Primary Reference: Shin, B. S., et al. (2018). International Journal of Hydrogen Energy.

In the quest for Liquid Organic Hydrogen Carriers (LOHCs) with optimized dehydrogenation kinetics, N-acetyl perhydrocarbazole (H12-NACz) has emerged as a potent alternative to the industry-standard N-ethyl perhydrocarbazole (H12-NEC) .[1] While H12-NEC offers a proven hydrogen storage capacity of ~5.8 wt%, its application is often bottlenecked by high dehydrogenation enthalpies and solid-state handling issues of the carrier.[1]

This guide provides a technical comparison of the physicochemical metrics—specifically viscosity and density—of the N-acetyl derivative against established benchmarks. Note that while H12-NEC data is experimentally field-proven, H12-NACz metrics are primarily derived from high-fidelity computational assessments (DFT/COSMO-RS) and early-stage synthesis, representing the frontier of LOHC development.[1]

Molecular Architecture & Rheological Impact[1]

The substitution of the ethyl group (-CH2CH3) in NEC with an acetyl group (-COCH3) in NACz fundamentally alters the intermolecular forces governing viscosity and density.

FeatureN-Ethyl Perhydrocarbazole (H12-NEC)N-Acetyl Perhydrocarbazole (H12-NACz)Rheological Implication
Functional Group Ethyl (Alkyl)Acetyl (Carbonyl)Acetyl introduces a dipole moment.[1]
Interaction Type Van der Waals (London Dispersion)Dipole-Dipole + Van der WaalsStronger intermolecular attraction in NACz.[1]
Molecular Weight ~193 g/mol (Carrier)~215 g/mol (Carrier)Higher density potential for NACz.[1]
Symmetry AsymmetricAsymmetricBoth exhibit supercooling tendencies.[1]
Mechanistic Insight: The "Carbonyl Penalty"

The presence of the oxygen atom in the acetyl group creates a permanent dipole. In the liquid phase, this leads to stronger association between H12-NACz molecules compared to the non-polar alkyl chains of H12-NEC.[1] Consequently, H12-NACz is predicted to exhibit higher dynamic viscosity at ambient temperatures, necessitating elevated operating temperatures to minimize pumping power losses.[1]

Comparative Metrics: Viscosity and Density[2][3][4][5]

Dynamic Viscosity Profile

Viscosity is the critical determinant for mass transfer rates during catalytic hydrogenation.[1]

  • Benchmark (H12-NEC): Exhibits a viscosity of approximately 50–70 mPa[1]·s at 20°C , dropping significantly to <5 mPa[1]·s at operating temperatures (>150°C).[1][2][3][4]

  • Candidate (H12-NACz): Computational models (COSMO-RS) suggest a viscosity increase of 20–35% relative to H12-NEC at ambient conditions due to the acetyl-induced rigidity and polarity.[1]

Operational Recommendation: H12-NACz systems likely require heat tracing at T > 50°C to match the flow characteristics of H12-NEC at room temperature.[1]

Density & Volumetric Storage

Density directly correlates to the volumetric hydrogen storage density (kg H2 / m³ LOHC).

  • Benchmark (H12-NEC): Density

    
     0.92 g/cm³ (at 20°C).[1]
    
  • Candidate (H12-NACz): Estimated Density

    
     1.05–1.10 g/cm³.[1]
    

The Density Advantage: The higher density of the acetylated carrier implies that even if the gravimetric capacity (wt%) is slightly lower or comparable to NEC, the volumetric energy density of H12-NACz may exceed that of NEC, allowing for more compact storage tanks in space-constrained applications (e.g., maritime or heavy-duty transport).

Data Summary Table
MetricH12-NEC (Standard)H12-NACz (Emerging)Source Basis
Gravimetric Capacity 5.8 wt%~5.6 - 6.0 wt%Experimental / DFT
Density (20°C) 0.92 g/cm³~1.08 g/cm³ (Est.)Experimental / COSMO-RS
Viscosity (20°C) 65 mPa[1]·s> 85 mPa[5]·s (Est.)Experimental / Prediction
Dehydrogenation Enthalpy 50-54 kJ/mol H2< 50 kJ/mol H2Thermodynamic Calculation
State at RT Liquid (Supercooled)Likely Viscous Liquid/SolidPhase Analysis

Experimental Validation Protocols

To transition H12-NACz from a computational candidate to a field-ready LOHC, the following self-validating protocols must be employed to measure viscosity and density.

Protocol A: High-Precision Rotational Viscometry

Objective: Determine the temperature-dependent viscosity curve (


 vs 

).
  • Sample Prep: Synthesize H12-NACz via catalytic hydrogenation of N-acetylcarbazole (Ru/Al2O3 catalyst, 150°C, 50 bar H2). Ensure >98% degree of hydrogenation (DoH) via NMR.

  • Instrument: Anton Paar MCR 302 or equivalent with cone-and-plate geometry (CP50).

  • Calibration: Verify with standard silicone oil (Newtonian fluid) at 25°C.

  • Measurement Loop:

    • Shear rate sweep (1 to 100

      
      ) to confirm Newtonian behavior.[1]
      
    • Temperature ramp: 20°C to 180°C at 2°C/min.[1]

  • Validation: Hysteresis check. Cool back from 180°C to 20°C. Divergence >2% indicates thermal degradation or volatile loss (deacetylation).

Protocol B: Oscillating U-Tube Density Measurement

Objective: Measure density (


) for volumetric capacity calculation.[1]
  • Instrument: DMA 4500 M or equivalent.

  • Injection: Inject 2 mL of H12-NACz (degassed) into the oscillating cell.

  • Temperature Scan: Measure

    
     at 10°C intervals from 20°C to 90°C.
    
  • Correction: Apply viscosity correction factor automatically if

    
     mPa·s.
    

Visualizing the Selection Logic

The following diagram illustrates the decision pathway for selecting between NEC and NACz based on viscosity and thermodynamic trade-offs.

LOHC_Selection Start LOHC Selection Requirement Criteria Key Constraint? Start->Criteria Path_Viscosity Low Pumping Power (Ambient Flow) Criteria->Path_Viscosity Priority: Rheology Path_Enthalpy Low Heat Input (Dehydrogenation) Criteria->Path_Enthalpy Priority: Kinetics NEC Select N-Ethylcarbazole (H12-NEC) Proven Fluidity Path_Viscosity->NEC NACz Select N-Acetylcarbazole (H12-NACz) Superior Thermodynamics Path_Enthalpy->NACz Warning Requires Heat Tracing (Viscosity Mitigation) NACz->Warning

Caption: Decision logic for LOHC selection. While H12-NACz offers thermodynamic benefits, it imposes a viscosity penalty requiring thermal management.[1]

Conclusion & Strategic Outlook

N-acetyl perhydrocarbazole represents a second-generation LOHC candidate designed to address the high energy demand of dehydrogenation found in NEC systems.[1] While the viscosity penalty introduced by the acetyl group is a non-negligible engineering challenge, the potential for higher volumetric energy density and lower dehydrogenation enthalpy makes it a compelling subject for further R&D.

Researchers should focus immediate efforts on experimental validation of the computational viscosity predictions and investigating eutectic mixtures of NACz and NEC to balance fluidity with thermodynamic efficiency.

References

  • Shin, B. S., Yoon, C. W., Kwak, S. K., & Kang, J. W. (2018).[6] Thermodynamic assessment of carbazole-based organic polycyclic compounds for hydrogen storage applications via a computational approach. International Journal of Hydrogen Energy, 43(27), 12158-12167.[6] Link

  • Eblagon, K. M., & Tamhankar, S. S. (2010). Design and development of new liquid organic hydrogen carriers. Energy & Fuels, 24(11).[1] (Contextual baseline for NEC properties).

  • Wang, Y., et al. (2019).[1] Recent Developments of Effective Catalysts for Hydrogen Storage Technology Using N-Ethylcarbazole. Materials, 12(13).[1] Link

  • Teichmann, D., Arlt, W., & Wasserscheid, P. (2012).[1] Liquid Organic Hydrogen Carriers as an efficient vector for the transport and storage of renewable energy.[7][8][9][10] International Journal of Hydrogen Energy, 37(23), 18118-18132.[1] (Standard NEC Viscosity Data).[1]

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 9-Acetyldodecahydro-1H-carbazole

Title: Comprehensive Safety and PPE Guide for Handling 9-Acetyldodecahydro-1H-carbazole As drug development and materials science advance, researchers frequently encounter specialized synthetic intermediates like 9-Acety...

Author: BenchChem Technical Support Team. Date: March 2026

Title: Comprehensive Safety and PPE Guide for Handling 9-Acetyldodecahydro-1H-carbazole

As drug development and materials science advance, researchers frequently encounter specialized synthetic intermediates like 9-Acetyldodecahydro-1H-carbazole (CAS 84697-10-9)[1]. While fully saturated carbazole derivatives offer unique structural properties for library synthesis, their toxicological profiles are often under-characterized compared to their parent compounds.

As a Senior Application Scientist, I approach these novel compounds using a self-validating safety framework grounded in the OSHA Laboratory Standard (29 CFR 1910.1450)[2] and the National Research Council's Prudent Practices in the Laboratory[3]. This guide provides the mechanistic reasoning behind Personal Protective Equipment (PPE) selection and outlines rigorous operational protocols to ensure laboratory safety, compliance, and operational excellence.

Part 1: Hazard Profile & Causality-Driven PPE Selection

To design an effective PPE strategy, we must first understand the physicochemical causality of the hazards associated with 9-Acetyldodecahydro-1H-carbazole. We apply the precautionary principle, treating it with the baseline rigor required for toxic organic solids[4], while adjusting for its specific structural motifs.

  • Lipophilicity and Dermal Penetration: The "dodecahydro" designation indicates a fully saturated ring system. This saturation significantly increases the molecule's lipophilicity compared to planar, aromatic carbazoles. Highly lipophilic compounds can more readily partition into and cross the lipid bilayer of the human stratum corneum. Therefore, standard latex gloves are insufficient; nitrile or neoprene gloves are required to provide an adequate chemical barrier and longer breakthrough times.

  • Aerosolization and Respiratory Hazards: Like many organic intermediates, 9-Acetyldodecahydro-1H-carbazole in its solid state is prone to electrostatic charging[4]. When transferring dry powders, this static charge can cause micro-aerosolization, presenting a severe inhalation risk. Inhalation of carbazole derivatives is known to cause respiratory tract irritation, bronchitis, and potential systemic toxicity[5].

  • Ocular Irritation: Direct contact with carbazole dust or concentrated organic solutions can cause severe eye irritation and potential corneal damage[6].

Part 2: PPE Matrix by Operational Scale

Safety protocols must scale dynamically with the mass of the compound being handled and its physical state. The following table summarizes the quantitative thresholds and corresponding PPE requirements.

Table 1: PPE Requirements by Operational Scale

Protection CategoryAnalytical Scale (< 100 mg)Preparative/Bulk Scale (> 100 mg)Solution Handling (e.g., in DCM/DMSO)
Respiratory Chemical Fume Hood (80-100 fpm)Fume Hood + N95/P100 RespiratorChemical Fume Hood
Dermal (Hands) Single Nitrile Gloves (≥ 4 mil)Double Nitrile Gloves (≥ 5 mil)Solvent-specific gloves (e.g., Butyl for DMSO)
Dermal (Body) Standard Cotton Lab CoatFlame-Resistant Lab Coat + Tyvek SleevesFlame-Resistant Lab Coat
Ocular Safety Glasses with Side ShieldsChemical Splash GogglesChemical Splash Goggles

Part 3: Handling Decision Matrix

The following workflow illustrates the logical decision-making process for selecting the appropriate safety controls before initiating any procedure with 9-Acetyldodecahydro-1H-carbazole.

PPE_Decision_Tree Start 9-Acetyldodecahydro-1H-carbazole Handling Task State_Solid Solid State (Powder) Start->State_Solid State_Solution Solution State (Dissolved) Start->State_Solution Scale_Analytical Analytical Scale (< 100 mg) State_Solid->Scale_Analytical Scale_Bulk Bulk/Prep Scale (> 100 mg) State_Solid->Scale_Bulk PPE_Solvent Chemical Fume Hood Solvent-Compatible Gloves Splash Goggles State_Solution->PPE_Solvent PPE_Hood Chemical Fume Hood Standard Lab Coat Nitrile Gloves (Single) Scale_Analytical->PPE_Hood PPE_Glovebox Glovebox or Enclosure Tyvek Sleeves Double Nitrile Gloves P100 Respirator Scale_Bulk->PPE_Glovebox

Figure 1: Decision matrix for PPE selection based on physical state and handling scale.

Part 4: Self-Validating Operational Protocols

To ensure scientific integrity and safety, every protocol must include a validation step to confirm that the hazard has been successfully contained or neutralized.

Protocol 1: Weighing and Transferring Solid 9-Acetyldodecahydro-1H-carbazole
  • Preparation: Ensure the chemical fume hood is operating at an optimal face velocity (typically 80-100 fpm)[7]. Clear the hood of unnecessary clutter to prevent airflow disruption.

  • Static Mitigation: Wipe the exterior of the reagent bottle and the weighing spatula with an anti-static cloth. Use a static eliminator (e.g., ionizing bar) if handling >100 mg to prevent powder aerosolization.

  • PPE Donning: Don a flame-resistant lab coat, safety goggles (ANSI Z87.1), and double nitrile gloves.

  • Transfer: Using a clean, dry stainless-steel spatula, carefully transfer the required mass into a pre-tared, sealable glass vial. Crucial: Do not use plastic weigh boats for bulk transfers due to static adherence and potential spillage.

  • Sealing: Cap the vial tightly before removing it from the fume hood.

  • Decontamination: Wipe down the spatula and the analytical balance area with a solvent compatible with carbazoles (e.g., acetone)[5], followed by a secondary wipe with a soap and water solution.

  • System Validation: Carbazoles and their derivatives often exhibit strong UV fluorescence. Inspect the fume hood surface and analytical balance with a handheld 365 nm UV lamp. The absence of fluorescent residue validates the efficacy of the decontamination process.

Protocol 2: Spill Response and Disposal Plan

In the event of a localized spill inside the laboratory, immediate and methodical action is required to prevent exposure[8].

  • Assessment: Determine the scale of the spill. For spills < 50 mg inside a fume hood, proceed with laboratory cleanup. For larger spills outside a hood, evacuate the immediate area and contact Environmental Health and Safety (EHS).

  • Containment: Do not dry sweep , as this generates hazardous, inhalable dust[4].

  • Neutralization/Absorption: Dampen an absorbent pad with acetone to solubilize and capture the solid without aerosolizing it[5].

  • Collection: Place the contaminated pads into a hazardous waste bag. Seal the bag and label it strictly as "Toxic Organic Solid Waste (Contains Carbazole Derivatives)."

  • Secondary Cleaning: Wash the spill surface with soap and water to remove any residual lipophilic film[5]. Validate cleanliness using the UV lamp method described in Protocol 1.

  • Disposal: Dispose of all collected waste via high-temperature incineration through a certified hazardous waste contractor. Do not allow undiluted product or wash water to reach the sewage system[9].

References

  • 9-acetyldodecahydro-1H-carbazole, CasNo.84697-10-9. LookChem. Available at: [Link]

  • Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Research Council (US) Committee on Prudent Practices in the Laboratory. NCBI Bookshelf - NIH. Available at:[Link]

  • Environment, Health and Safety Manual - Chapter 05.09: Occupational Safety Policies - OSHA Laboratory Standard. University of North Carolina (UNC). Available at: [Link]

  • 1910.1450 App A - National Research Council Recommendations Concerning Chemical Hygiene in Laboratories. Occupational Safety and Health Administration (OSHA). Available at: [Link]

  • OSHA Laboratory Standard - Prudent Practices in the Laboratory. NCBI Bookshelf - NIH. Available at: [Link]

  • Carbazole Standard - Safety Data Sheet. Agilent Technologies. Available at:[Link]

  • SAFETY DATA SHEET - Carbazole. Fisher Scientific. Available at: [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.